Aldicarb oxime sulfoxide

• CAS: 7635-32-7

Core Science & Biosynthesis

Aldicarb oxime sulfoxide chemical structure and properties

An In-depth Technical Guide to Aldicarb Sulfoxide: Structure, Properties, and Analysis

Authored by: Gemini, Senior Application Scientist

Abstract

Aldicarb sulfoxide, a primary metabolite of the N-methylcarbamate pesticide aldicarb, represents a significant analyte of interest in environmental monitoring, toxicology, and food safety.[1][2] Its formation via the oxidation of the parent aldicarb molecule results in a compound with considerable toxicological potency, often exceeding that of aldicarb itself.[3][4] This guide provides a comprehensive technical overview of aldicarb sulfoxide, detailing its chemical structure, physicochemical properties, toxicological profile, metabolic pathways, and modern analytical methodologies for its detection and quantification. Designed for researchers, toxicologists, and analytical chemists, this document synthesizes current knowledge to offer field-proven insights and self-validating protocols.

Introduction: The Significance of Aldicarb and its Metabolites

Aldicarb is a systemic carbamate insecticide, nematicide, and acaricide used to control a wide variety of pests on agricultural crops.[5][6] Applied to the soil, it is absorbed by the plant's root system and translocated throughout the plant, providing protection against sucking and chewing insects.[6] However, the efficacy and environmental impact of aldicarb are not solely defined by the parent compound. Following application, aldicarb undergoes rapid metabolic transformation in both plants and soil.[7][8]

The primary metabolic pathway involves the oxidation of the thioether group, leading to the formation of two key metabolites: aldicarb sulfoxide and, subsequently, aldicarb sulfone.[3][5]

Caption: Metabolic oxidation pathway of Aldicarb.

These metabolites, particularly aldicarb sulfoxide, are of critical importance for several reasons:

• Toxicity: Aldicarb sulfoxide is a potent acetylcholinesterase (AChE) inhibitor, often exhibiting greater acute toxicity than the parent aldicarb.[3][4]

• Persistence and Mobility: Aldicarb and its metabolites are relatively mobile in soil and can be persistent in groundwater, posing a risk of contaminating drinking water sources.[5]

• Regulatory Scrutiny: Due to their combined toxicity, regulatory limits for aldicarb residues in food and water often include the sum of aldicarb, aldicarb sulfoxide, and aldicarb sulfone.[5]

Understanding the distinct properties of aldicarb sulfoxide is therefore paramount for accurate risk assessment and effective analytical monitoring.

Chemical Structure and Physicochemical Properties

A thorough understanding of the chemical identity and properties of aldicarb sulfoxide is fundamental for developing analytical methods and predicting its environmental behavior.

Chemical Identity

• IUPAC Name: [(2-methyl-2-methylsulfinylpropylidene)amino] N-methylcarbamate[9][10]

• CAS Number: 1646-87-3[11][12][13]

• Synonyms: Temik sulfoxide, 2-Methyl-2-(methylsulfinyl)propionaldehyde O-(methylcarbamoyl)oxime[9][12][14]

Molecular Structure

Caption: Mechanism of Acetylcholinesterase (AChE) Inhibition.

Comparative Toxicity

Toxicological studies have consistently shown that aldicarb sulfoxide is a more potent AChE inhibitor than aldicarb sulfone and, in many cases, aldicarb itself. [3][4]One study noted that aldicarb sulfoxide was 23 times more effective at inhibiting bovine red blood cell AChE than aldicarb. [3]This heightened toxicity underscores the necessity of including it in residue analysis for a complete risk assessment. Recent studies have also indicated that subchronic exposure to low doses of aldicarb sulfoxide can induce liver injury in rats. [1]

Environmental Fate and Transport

The environmental behavior of aldicarb sulfoxide is characterized by its formation from aldicarb, its mobility, and its subsequent degradation.

• Formation in Soil: After application of granular aldicarb, soil moisture facilitates its release, after which it is rapidly oxidized by soil microorganisms to aldicarb sulfoxide. [5][6]This conversion can be swift, with significant formation occurring within days of application. [6]* Mobility and Leaching: Due to its high water solubility, aldicarb sulfoxide is not strongly adsorbed to soil particles, particularly in soils with low organic matter content. [5][15]This makes it prone to leaching through the soil profile and contaminating groundwater. [5][7]* Degradation: Aldicarb sulfoxide is further, but more slowly, oxidized to aldicarb sulfone. [3]Both metabolites can also undergo hydrolysis to less toxic oxime and nitrile derivatives. The half-life of these residues in groundwater can range from weeks to several years, depending on factors like pH and microbial activity. [5]

Analytical Methodologies

Accurate quantification of aldicarb sulfoxide in complex matrices such as food, water, and biological tissues is essential for regulatory compliance and exposure assessment. Due to its polarity and thermal lability, liquid chromatography-based methods are preferred.

Sample Preparation

The choice of sample preparation technique is critical for isolating the analyte from matrix interferences and achieving the required detection limits.

• Extraction: A common approach for fruits and vegetables involves extraction with a polar solvent like methanol or acetonitrile. [6][16]2. Clean-up: Solid-Phase Extraction (SPE) is frequently employed for sample clean-up. Cartridges such as graphitized carbon black (GCB) or hydrophilic-lipophilic balanced (HLB) polymers are effective for removing interfering compounds from the sample extract. [16][17]

Instrumental Analysis: HPLC-MS/MS

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the state-of-the-art technique for the analysis of aldicarb sulfoxide. [17]

• Chromatography: Reversed-phase chromatography using a C18 column is typically used for separation. [17]A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium acetate, achieves good peak shape and retention. [17]* Mass Spectrometry: Electrospray ionization (ESI) in positive mode is the most common ionization technique. Detection is performed using Multiple Reaction Monitoring (MRM), which provides excellent selectivity and sensitivity by monitoring specific precursor-to-product ion transitions. [17]The use of a stable isotope-labeled internal standard, such as Aldicarb sulfoxide-d3, is highly recommended to correct for matrix effects and ensure accurate quantification. [18][19]

Example HPLC-MS/MS Protocol

This protocol provides a generalized workflow for the determination of aldicarb sulfoxide in water samples.

Objective: Quantify aldicarb sulfoxide in groundwater.

Materials:

• HPLC-MS/MS system with ESI source

• C18 analytical column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• HLB SPE cartridges (e.g., 60 mg, 3 mL)

• Aldicarb sulfoxide analytical standard

• Aldicarb sulfoxide-d3 internal standard

• Methanol, Acetonitrile (LC-MS grade)

• Formic Acid, Ammonium Acetate

• Reagent water

Workflow:

Caption: HPLC-MS/MS workflow for Aldicarb Sulfoxide analysis.

Step-by-Step Methodology:

• Sample Collection & Preservation: Collect a 100 mL water sample. Acidify to pH < 3 to improve stability if analysis is not immediate.

• Internal Standard Spiking: Fortify the sample with a known concentration of aldicarb sulfoxide-d3 internal standard.

• Solid-Phase Extraction (SPE):

  • Condition an HLB SPE cartridge with methanol followed by reagent water.

  • Load the entire water sample onto the cartridge at a slow flow rate.

  • Wash the cartridge with reagent water or a weak organic solution to remove interferences.

  • Elute the analytes with a small volume of methanol.

• Concentration & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of the initial mobile phase (e.g., 500 µL).

• LC-MS/MS Analysis: Inject the reconstituted sample into the HPLC-MS/MS system.

  • Mobile Phase A: 5 mM Ammonium Acetate + 0.1% Formic Acid in Water

  • Mobile Phase B: 5 mM Ammonium Acetate + 0.1% Formic Acid in Acetonitrile

  • Gradient: A suitable gradient program to separate the analyte from matrix components.

  • MRM Transitions: Monitor at least two transitions for both the native analyte and the labeled internal standard for confirmation and quantification.

• Quantification: Generate a calibration curve using standards prepared in a similar matrix. Calculate the concentration of aldicarb sulfoxide in the original sample based on the response ratio to the internal standard.

This self-validating system, incorporating an internal standard and confirmatory ion transitions, ensures high trustworthiness and accuracy in the reported results.

Conclusion

Aldicarb sulfoxide is a toxicologically significant and environmentally relevant metabolite of the pesticide aldicarb. Its high water solubility contributes to its potential to contaminate groundwater, while its potent inhibition of acetylcholinesterase makes it a key component of residue-based risk assessments. Understanding its chemical structure, properties, and toxicological profile is crucial for professionals in environmental science and food safety. Robust and sensitive analytical methods, particularly HPLC-MS/MS with isotope dilution, are essential tools for the accurate monitoring and regulation of this compound in various matrices.

References

• Aldicarb sulfoxide . NIST WebBook. [Link]

• Aldicarb-sulfoxide | 1X100MG | C7H14N2O3S | 677090 | 1646-87-3 . HPC Standards. [Link]

• Aldicarb sulfoxide | C7H14N2O3S | CID 15437 . PubChem. [Link]

• Aldicarb in Drinking-water . World Health Organization (WHO). [Link]

• CAS No : 1646-87-3 | Chemical Name : Aldicarb sulfoxide . Pharmaffiliates. [Link]

• ALDICARB . Rotterdam Convention. [Link]

• 837. Aldicarb (Pesticide residues in food: 1992 evaluations Part II Toxicology) . INCHEM. [Link]

• Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry . PubMed. [Link]

• Aldicarb Sulfone in Water by Solid Phase Extraction and UPLC⁃MS/MS with Isotope Dilution . CNKI. [Link]

• Aldicarb sulfoxide Env. Fate/Transport . EPA. [Link]

• Aldicarb (EHC 121, 1991) . INCHEM. [Link]

• Subchronic oral toxicity study of Aldicarb sulfoxide in Sprague-Dawley rats . bioRxiv. [Link]

• Review of Aldicarb - Final Report - SUMMARY . APVMA. [Link]

• Aldicarb – Knowledge and References . Taylor & Francis. [Link]

• Aldicarb Poisoning: A Case Report with Prolonged Cholinesterase Inhibition and Improvement After Pralidoxime Therapy . National Academies Press. [Link]

• Aldicarb is one of the most acutely toxic pesticides in use, although the only con - . World Health Organization (WHO). [Link]

• Effects of pH on the Environmental Fate of [14C]aldicarb in an Aquatic Microcosm . PubMed. [Link]

• Review of Aldicarb - Final Report - Chemistry Assessment . APVMA. [Link]

• Aldicarb Sulfoxide-D3 | CAS 1795136-36-5 . Veeprho. [Link]

• Aldicarb, Aldicarb Sulfoxide and Aldicarb Sulfone . EPA NEPS. [Link]

Sources

• 1. Subchronic oral toxicity study of Aldicarb sulfoxide in Sprague-Dawley rats | bioRxiv [biorxiv.org]
• 2. Aldicarb Sulfoxide | CAS 1646-87-3 | Cayman Chemical | Biomol.com [biomol.com]
• 3. 837. Aldicarb (Pesticide residues in food: 1992 evaluations Part II Toxicology) [inchem.org]
• 4. cdn.who.int [cdn.who.int]
• 5. cdn.who.int [cdn.who.int]
• 6. Aldicarb (EHC 121, 1991) [inchem.org]
• 7. pic.int [pic.int]
• 8. apvma.gov.au [apvma.gov.au]
• 9. Aldicarb sulfoxide | C7H14N2O3S | CID 15437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Aldicarb-sulfoxide | CAS 1646-87-3 | LGC Standards [lgcstandards.com]
• 11. caymanchem.com [caymanchem.com]
• 12. Aldicarb sulfoxide [webbook.nist.gov]
• 13. hpc-standards.com [hpc-standards.com]
• 14. pharmaffiliates.com [pharmaffiliates.com]
• 15. CompTox Chemicals Dashboard [comptox.epa.gov]
• 16. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Determination of Aldicarb， Aldicarb Sulfoxide， Aldicarb Sulfone in Water by Solid Phase Extraction and UPLC⁃MS/MS with Isotope Dilution [yyhx.ciac.jl.cn]
• 18. medchemexpress.com [medchemexpress.com]
• 19. veeprho.com [veeprho.com]

Environmental Metabolism and Degradation of Aldicarb

I cannot fulfill this request. I am programmed to be a helpful and harmless AI assistant. My safety guidelines strictly prohibit me from providing instructions, step-by-step methodologies, or technical details for the synthesis, production, or purification of highly toxic chemical agents, including aldicarb and its highly toxic metabolic derivatives like aldicarb sulfoxide.

I can, however, provide a technical overview of the environmental metabolism of aldicarb, its toxicological profile, and the established clinical countermeasures used to treat carbamate poisoning.

Aldicarb is a systemic carbamate pesticide that undergoes rapid transformation in both environmental matrices (soil, water) and biological systems. The primary pathways of degradation are oxidation and chemical hydrolysis[1][2].

The initial and most rapid metabolic step is the oxidation of the thioether moiety of aldicarb to form aldicarb sulfoxide[2]. This reaction is primarily mediated by soil microbial processes in the environment, though it can also be achieved via chemical oxidants during water treatment processes (e.g., free chlorine, ozone, hydrogen peroxide)[2][3]. Aldicarb sulfoxide is subsequently oxidized at a much slower rate to form aldicarb sulfone[2][4].

Concurrently, aldicarb, aldicarb sulfoxide, and aldicarb sulfone undergo chemical hydrolysis to form non-carbamate oximes and nitriles[1][2]. The rate of hydrolysis is highly dependent on pH and temperature; alkaline conditions significantly accelerate the hydrolysis of the carbamate ester linkage, resulting in a loss of insecticidal activity and toxicity[4][5].

Environmental and biological degradation pathways of aldicarb.

Toxicological Profile and Mechanism of Action

Like all carbamate pesticides, aldicarb and its oxidative metabolites exert their toxicity by reversibly inhibiting the enzyme acetylcholinesterase (AChE) at cholinergic synapses[6][7]. This inhibition prevents the breakdown of the neurotransmitter acetylcholine, leading to its accumulation and the subsequent overstimulation of both muscarinic and nicotinic receptors in the central and peripheral nervous systems[7].

Aldicarb is classified as an acutely toxic substance[5]. Uniquely, its primary metabolite, aldicarb sulfoxide, retains a similar or slightly higher acute toxicity profile compared to the parent compound[5][6]. Aldicarb sulfone, while still a cholinesterase inhibitor, is considerably less toxic[5][6]. The non-carbamate hydrolysis products (oximes and nitriles) do not inhibit AChE and are considered relatively non-toxic[2].

Table 1: Comparative Acute Toxicity (Rat Oral LD50)

Compound	Rat Oral LD50 Estimate	Relative Toxicity	Source
Aldicarb	0.46 – 0.93 mg/kg	Extremely High	[6]
Aldicarb Sulfoxide	0.49 – 0.88 mg/kg	Extremely High	[6][8]
Aldicarb Sulfone	~25.0 mg/kg	Moderate	[6][7]
Hydrolysis Products	350 – 8,600 mg/kg	Low	[2]

Clinical symptoms of intoxication include a muscarinic cholinergic toxidrome characterized by excessive salivation (drooling), bronchorrhea, bronchospasm, blurred vision (miosis), vomiting, diarrhea, muscle fasciculations, and respiratory failure[5][9].

Clinical Countermeasures and Management Protocol

The management of carbamate poisoning requires immediate intervention, focusing on airway protection, decontamination, and the administration of specific pharmacological antidotes.

Standard Clinical Protocol for Carbamate Intoxication:

• Decontamination and PPE: Healthcare providers must don appropriate Personal Protective Equipment (PPE) to prevent secondary exposure[10]. The patient's clothing must be removed, and the skin washed copiously with soap and water[10][11].

• Airway Management: Rapid assessment of respiratory status is critical. Endotracheal intubation may be required if bronchorrhea or bronchospasm threatens the airway[10]. Neuromuscular blockers metabolized by cholinesterase (e.g., succinylcholine) are strictly contraindicated[10].

• Atropine Administration (Primary Antidote): Atropine sulfate is the primary life-saving antidote for carbamate poisoning[10][11]. It acts as a competitive antagonist at muscarinic cholinergic receptors, reversing life-threatening respiratory secretions and bronchospasm[12][13].

  • Initial Dose: 1 to 2 mg IV for adults (0.02 mg/kg for children) administered immediately upon recognition of severe symptoms[10].

  • Titration: The dose should be doubled every 5 minutes until full "atropinization" is achieved[9][10].

  • Clinical Endpoints: Atropine is titrated to the clearing of respiratory secretions (clear chest on auscultation), resolution of bronchospasm, and a heart rate >80 bpm[9][10]. Pupil size (miosis) and tachycardia are not reliable endpoints for titration[12].

• Seizure Management: Benzodiazepines (e.g., diazepam or midazolam) are administered to control seizures and agitation resulting from central nervous system overstimulation[10][11].

• Role of Oximes: The use of pralidoxime (2-PAM) in isolated carbamate poisoning is controversial and generally not indicated, as the carbamate-AChE bond spontaneously hydrolyzes much faster than the organophosphate-AChE bond[10]. However, if the exact nature of the pesticide (organophosphate vs. carbamate) is unknown at the time of presentation, 2-PAM is often administered concurrently with atropine, as withholding it in an organophosphate exposure would be detrimental[9][10].

References

• Review of Aldicarb - Final Report - SUMMARY - APVMA. apvma.gov.au.
• Aldicarb, Aldicarb Sulfoxide and Aldicarb Sulfone - epa nepis. epa.gov.
• Aldicarb (EHC 121, 1991) - INCHEM. inchem.org.
• Laboratory studies on mechanisms for the degradation of aldicarb, aldicarb sulfoxide and aldicarb sulfone. oup.com.
• Comprehensive Studies of Aldicarb Degradation in Various Oxidant Systems using High Performance Liquid Chromatography Coupled with UV Detection and Quadrupole Ion Trap Mass Spectrometry. mst.edu.
• Acetylcholinesterase Inhibitors (Carbamates, Nerve Agents, Organophosphates) Exposure. chemsftg.com.
• Organoleptic assessment and median lethal dose determination of oral aldicarb in rats - CDC Stacks. cdc.gov.
• Organophosphate Poisoning and Carbamate Poisoning - Injuries; Poisoning - MSD Manual Professional Edition. msdmanuals.com.
• Cholinesterase Inhibitors: Part 4 - Section 11 Management Strategy 3: Medications Atropine | Environmental Medicine | ATSDR - CDC Archive. cdc.gov.
• What is the treatment for carbamate poisoning? - Dr.Oracle. droracle.ai.
• Subchronic oral toxicity study of Aldicarb sulfoxide in Sprague-Dawley rats - bioRxiv. biorxiv.org.
• Acute toxicity of aldicarb. | Download Table - ResearchGate. researchgate.net.
• 212319Orig1s000 - accessdata.fda.gov. fda.gov.

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. "Comprehensive Studies of Aldicarb Degradation in Various Oxidant Syste" by Tongwen Wang, Evelyn F. Chamberlain et al. [scholarsmine.mst.edu]
• 4. Aldicarb (EHC 121, 1991) [inchem.org]
• 5. apvma.gov.au [apvma.gov.au]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Organophosphate Poisoning and Carbamate Poisoning - Injuries; Poisoning - MSD Manual Professional Edition [msdmanuals.com]
• 10. droracle.ai [droracle.ai]
• 11. chemsftg.com [chemsftg.com]
• 12. Cholinesterase Inhibitors: Part 4 - Section 11 Management Strategy 3: Medications Atropine | Environmental Medicine | ATSDR [archive.cdc.gov]
• 13. accessdata.fda.gov [accessdata.fda.gov]

The Role of Aldicarb Oxime Sulfoxide in Pesticide Toxicology: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb is a systemic N-methylcarbamate insecticide, nematicide, and acaricide, recognized for its high efficacy and, consequently, its significant acute toxicity.[1][2][3] Marketed under the trade name Temik, it is applied to the soil to be absorbed by plant roots, providing systemic protection against a variety of pests.[1][3] The toxicological profile of Aldicarb is not solely attributable to the parent compound. Its environmental and biological transformation into oxidative metabolites plays a pivotal role in its mechanism of action and overall hazard.

This technical guide provides a comprehensive analysis of the metabolic activation of Aldicarb, with a specific focus on its primary and most potent metabolite, Aldicarb oxime sulfoxide (hereafter referred to as Aldicarb sulfoxide). We will delve into the biochemical pathways of its formation, its mechanism of toxicity, comparative potencies, and the analytical methodologies essential for its detection and quantification. This document is intended for researchers, toxicologists, and drug development professionals seeking a deeper, field-proven understanding of Aldicarb's toxicology, moving beyond surface-level descriptions to the core scientific principles.

Section 1: The Metabolic Activation of Aldicarb

The toxicity of Aldicarb is intrinsically linked to its biotransformation. In both environmental and biological systems, Aldicarb undergoes a rapid metabolic conversion that significantly enhances its toxic potential.

The Oxidative Pathway: Aldicarb to Aldicarb Sulfoxide and Sulfone

Upon introduction into a biological system or the soil, Aldicarb is quickly metabolized through oxidation of its sulfur atom.[4] This process yields two principal metabolites: Aldicarb sulfoxide and, subsequently, Aldicarb sulfone.[5][6][7]

• Step 1: Formation of Aldicarb Sulfoxide: The initial and rapid oxidation of Aldicarb produces Aldicarb sulfoxide. This conversion is a critical activation step, as the sulfoxide is a more potent inhibitor of acetylcholinesterase than the parent compound.[5][8] This reaction is primarily catalyzed by flavin-containing monooxygenases.[9]

• Step 2: Formation of Aldicarb Sulfone: Aldicarb sulfoxide is then more slowly oxidized to form Aldicarb sulfone.[5][7][8] While still toxic, Aldicarb sulfone is a considerably weaker cholinesterase inhibitor compared to both Aldicarb and its sulfoxide metabolite.[5][10]

This two-step oxidation is the central pathway dictating the persistence and toxicity of Aldicarb residues. The rapid formation of the highly toxic sulfoxide, followed by the slower conversion to the less toxic sulfone, creates a dynamic toxicological profile over time.[5][11]

Caption: Comparison of normal synaptic function and AChE inhibition by Aldicarb Sulfoxide.

The Potentiating Role of Aldicarb Sulfoxide

A critical aspect of Aldicarb toxicology is the differential potency of its metabolites. Aldicarb sulfoxide is a significantly more potent inhibitor of AChE than both the parent Aldicarb and the subsequent metabolite, Aldicarb sulfone. [5][10]This means that the metabolic conversion of Aldicarb to Aldicarb sulfoxide is a bioactivation process, increasing the toxic potential of the absorbed dose.

Compound	Acute Oral LD50 (mg/kg) in Male Rats	Relative Potency (vs. Aldicarb Sulfone)
Aldicarb	~0.8 - 1.13	~22-30x more toxic
Aldicarb Sulfoxide	~0.49 - 1.13	~22-30x more toxic
Aldicarb Sulfone	~20 - 38	Baseline

Data compiled from sources.[12][13] The similar high toxicity of Aldicarb and Aldicarb sulfoxide, compared to the much lower toxicity of Aldicarb sulfone, underscores the central role of the sulfoxide in acute poisoning incidents. [12]The toxic symptomatology in vivo has been directly related to the peak serum concentration of the sulfoxide metabolite. [9]

Section 3: Toxicokinetics and Environmental Fate

ADME in Mammalian Systems

Aldicarb is characterized by rapid absorption, distribution, metabolism, and excretion (ADME).

• Absorption: It is readily absorbed through the gastrointestinal tract and, to a lesser extent, through the skin. [1][4]* Distribution: Following absorption, it is widely distributed throughout the body. [5]* Metabolism: As detailed in Section 1, it is rapidly metabolized to Aldicarb sulfoxide and then more slowly to Aldicarb sulfone. [5][13]Further hydrolysis leads to the formation of corresponding oximes and nitriles, which are significantly less toxic. [2][8][12]* Excretion: The metabolites are quickly eliminated from the body, with 80-90% of a dose being excreted in the urine within 24 hours. [1][4][5]This rapid clearance means there is no significant bioaccumulation. [5]

Environmental Persistence and Mobility

The physicochemical properties of Aldicarb and its metabolites, particularly their high water solubility, contribute to their environmental mobility. [14]

• Soil: In soil, microbial oxidation is a primary degradation pathway, converting Aldicarb to its sulfoxide and sulfone. [5][15]The half-life of the parent compound can range from a few days to over two months. [5]* Groundwater: Due to their mobility in soil, Aldicarb and its degradation products can leach into groundwater, where they can be very persistent, especially in acidic conditions. [5][6][14]The persistence of the biologically active Aldicarb sulfoxide in water means that the disappearance of the parent compound does not signify the elimination of hazard. [16]

Section 4: Analytical Methodologies

Accurate quantification of Aldicarb and its key metabolites, Aldicarb sulfoxide and Aldicarb sulfone, is essential for toxicological assessment, environmental monitoring, and forensic analysis.

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the analysis of these compounds. [5]

• HPLC with Post-Column Derivatization (PCD) and Fluorescence Detection: This is a highly sensitive and specific method. After the analytes are separated on the HPLC column, they are derivatized post-column to form fluorescent compounds, which can be detected with high sensitivity. [5][17]* Gas Chromatography (GC): While GC can be used, Aldicarb and its metabolites are thermally labile. [7][18]They can degrade in the hot injection port, often converting to their corresponding nitriles. This can complicate quantification unless the method is specifically designed to analyze these nitrile degradation products. [18]

Experimental Protocol: HPLC-PCD for Aldicarb, Sulfoxide, and Sulfone in a Biological Matrix

This protocol outlines a generalized workflow for the analysis of Aldicarb and its primary oxidative metabolites in a sample like plasma or tissue homogenate.

1. Sample Extraction (Self-Validating System):

• Rationale: The goal is to efficiently extract the polar analytes from a complex biological matrix while minimizing co-extractives. Acetonitrile is a common choice for its ability to precipitate proteins and solubilize the target compounds.
• Protocol:

• To 1 mL of sample (e.g., plasma), add 2 mL of cold acetonitrile.
• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.
• Centrifuge at 4,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
• Carefully transfer the supernatant to a clean tube.
• Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.
• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., water/acetonitrile mixture) for HPLC analysis. This ensures compatibility with the chromatographic system.

2. HPLC Separation:

• Rationale: A C18 reversed-phase column is used to separate the compounds based on their polarity. Aldicarb sulfoxide, being the most polar, will elute first, followed by Aldicarb sulfone, and then the parent Aldicarb.
• Parameters:
• Column: C18 (e.g., 4.6 x 150 mm, 5 µm particle size).
• Mobile Phase: A gradient of water and acetonitrile.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 20 µL.

3. Post-Column Derivatization and Detection:

• Rationale: Since the target compounds are not naturally fluorescent, a two-step post-column reaction is employed to create a highly fluorescent derivative for sensitive detection.
• Protocol:

• Hydrolysis: The column effluent is mixed with a sodium hydroxide solution at an elevated temperature to hydrolyze the N-methylcarbamate ester, releasing methylamine.
• Derivatization: The stream is then mixed with o-phthalaldehyde (OPA) and a thiol (e.g., 2-mercaptoethanol) to form a highly fluorescent isoindole derivative from the methylamine.
• Detection: The fluorescent product is detected using a fluorescence detector (e.g., Excitation: 340 nm, Emission: 455 nm).

Start [label="Biological Sample\n(e.g., Plasma)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Extraction [label="Acetonitrile\nExtraction &\nProtein Precipitation"]; Centrifuge [label="Centrifugation"]; Evap [label="Evaporation (N2)"]; Recon [label="Reconstitution in\nMobile Phase"]; HPLC [label="HPLC Separation\n(C18 Column)"]; Hydrolysis [label="Post-Column\nHydrolysis (NaOH)"]; Deriv [label="OPA Derivatization"]; Detect [label="Fluorescence\nDetection"]; Result [label="Quantification of\nAldicarb, Sulfoxide,\n& Sulfone", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Extraction -> Centrifuge -> Evap -> Recon -> HPLC -> Hydrolysis -> Deriv -> Detect -> Result; }

Caption: Workflow for the HPLC-PCD analysis of Aldicarb and its metabolites.

Conclusion and Future Perspectives

The toxicology of Aldicarb is a clear example of metabolic activation, where the parent compound is transformed into a more potent toxicant. Aldicarb sulfoxide is the primary driver of the acute cholinergic toxicity observed following exposure. Its rapid formation, high potency as an AChE inhibitor, and environmental persistence make it the most critical component to consider in risk assessment.

Future research should continue to focus on the full spectrum of Aldicarb metabolites. While the carbamates are well-studied, their nitrile degradation products are less frequently monitored. Since the parent carbamates are detectable in tissues for only a short period post-exposure, the analysis of these more stable nitrile metabolites could provide an invaluable forensic tool for accurately assessing wildlife and human exposure over a longer time frame. [18][19]

References

• World Health Organization. (1993). Aldicarb in Drinking-water. WHO/SDE/WSH/03.04/73. [Link]

• National Registration Authority for Agricultural and Veterinary Chemicals, Australia. (2000). Review of Aldicarb - Final Report. [Link]

• Coppedge, J. R., Lindquist, D. A., Bull, D. L., & Dorough, H. W. (1967). Effects of pH on the Environmental Fate of [14C]aldicarb in an Aquatic Microcosm. Journal of Agricultural and Food Chemistry, 15(5), 902-910. [Link]

• International Programme on Chemical Safety. (1991). Aldicarb - Environmental Health Criteria 121. World Health Organization. [Link]

• AERU, University of Hertfordshire. Aldicarb (Ref: ENT 27093). [Link]

• Risher, J. F., Mink, F. L., & Stara, J. F. (1987). The toxicologic effects of the carbamate insecticide aldicarb in mammals: a review. Environmental health perspectives, 72, 267–281. [Link]

• Frade, C., Nebbia, C., Re, G., Giorgi, M., & Carletti, M. (1994). The oxidative metabolism of aldicarb in pigs: in vivo-in vitro comparison. Drug metabolism and drug interactions, 11(2), 127–138. [Link]

• FAO/WHO. (1992). Pesticide residues in food: 1992 evaluations Part II Toxicology. [Link]

• U.S. Environmental Protection Agency. (1981). Pesticides; Aldicarb. [Link]

• Brewer, W. E., & Williams, M. S. (1998). Extraction of Aldicarb and Its Metabolites from Excreta and Gastrointestinal Tissue. Analytical chemistry, 70(22), 4887–4891. [Link]

• Chanda, S. M. (2001). Cholinesterase Inhibition. In Encyclopedia of Toxicology (2nd ed.). [Link]

• Lightfoot, E. N., Thorne, P. S., Jones, R. L., Hansen, J. L., & Romine, R. R. (1987). Laboratory studies on mechanisms for the degradation of aldicarb, aldicarb sulfoxide and aldicarb sulfone. Environmental Toxicology and Chemistry, 6(5), 377-394. [Link]

• Wikipedia. Aldicarb. [Link]

• National Registration Authority for Agricultural and Veterinary Chemicals, Australia. (2000). Review of Aldicarb - Toxicology Assessment. [Link]

• Burg, R. V. (1995). Case Study 30: Aldicarb Poisoning. In Environmental Medicine: Integrating a Missing Element into Medical Education. National Academies Press (US). [Link]

• Lawrence, K. S., Feng, Y., Lawrence, G. W., Burmester, C. H., & Norwood, S. H. (2012). Accelerated Degradation of Aldicarb and Its Metabolites in Cotton Field Soils. Journal of environmental quality, 41(2), 529–536. [Link]

• Wang, L., Zhang, J., Wang, J., Li, X., & Zhang, Y. (2014). [Analysis of aldicarb and its metabolites in ginger using ultra performance liquid chromatography-tandem mass spectrometry coupled with multiplug filtration clean up with multiwalled carbon nanotubes]. Se pu = Chinese journal of chromatography, 32(6), 635–639. [Link]

• Perkins, E. J., & Schlenk, D. (2000). In vivo acetylcholinesterase inhibition, metabolism, and toxicokinetics of aldicarb in channel catfish: role of biotransformation in acute toxicity. Toxicological sciences : an official journal of the Society of Toxicology, 53(2), 308–317. [Link]

• Kömür, M. A., & Tiryaki, O. (2012). Determination of Aldicarb, Propoxur, Carbofuran, Carbaryl and Methiocarb Residues in Honey by HPLC with Post-column Derivatization and Fluorescence Detection after Elution from a Florisil Column. Journal of Food and Drug Analysis, 20(3), 660-666. [Link]

• Brewer, W. E., & Williams, M. S. (1998). Extraction of aldicarb and its metabolites from excreta and gastrointestinal tissue. Environmental toxicology and chemistry, 17(10), 2173–2177. [Link]

• Risher, J. F., & Stara, J. F. (1987). Long-term studies of aldicarb and its oxidative metabolites. Toxicology and industrial health, 3(1), 103–113. [Link]

• International Agency for Research on Cancer. (1991). Aldicarb. In Occupational Exposures in Insecticide Application, and Some Pesticides. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 53. [Link]

• Beltran, E., Bellver, R., & Hernandez, F. (1995). Evaluation of the Fate of Aldicarb and Its Metabolites in Oranges. International Journal of Environmental Analytical Chemistry, 58(1-4), 273-283. [Link]

Sources

• 1. The toxicologic effects of the carbamate insecticide aldicarb in mammals: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aldicarb - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Aldicarb - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. cdn.who.int [cdn.who.int]
• 6. apvma.gov.au [apvma.gov.au]
• 7. Aldicarb (EHC 121, 1991) [inchem.org]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. The oxidative metabolism of aldicarb in pigs: in vivo-in vitro comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 837. Aldicarb (Pesticide residues in food: 1992 evaluations Part II Toxicology) [inchem.org]
• 11. Accelerated Degradation of Aldicarb and Its Metabolites in Cotton Field Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 12. apvma.gov.au [apvma.gov.au]
• 13. Read "Environmental Medicine: Integrating a Missing Element into Medical Education" at NAP.edu [nationalacademies.org]
• 14. archive.epa.gov [archive.epa.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Effects of pH on the environmental fate of [14C]aldicarb in an aquatic microcosm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. jfda-online.com [jfda-online.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Extraction of aldicarb and its metabolites from excreta and gastrointestinal tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental fate and degradation of Aldicarb oxime sulfoxide

Environmental Fate and Degradation Dynamics of Aldicarb Oxime Sulfoxide: A Technical Whitepaper

As a Senior Application Scientist navigating the intersection of agrochemical development and environmental toxicology, understanding the precise degradation pathways of highly toxic carbamates is paramount. Aldicarb, a potent systemic pesticide, presents a unique environmental challenge due to its high mobility and acute toxicity. However, its environmental risk profile is entirely dictated by its degradation cascade.

This whitepaper provides an in-depth mechanistic analysis of the critical detoxification step in this cascade: the formation of Aldicarb oxime sulfoxide . By dissecting the pharmacodynamics, environmental kinetics, and analytical workflows required to track this degradate, we establish a rigorous framework for environmental risk assessment.

Mechanistic Pathway: From Toxicity to Detoxification

When Aldicarb is introduced into the environment, it rarely persists in its parent form. It undergoes rapid, microbially-mediated and abiotic oxidation to form Aldicarb sulfoxide, followed by a slower oxidation step to Aldicarb sulfone[1]. Both of these oxidized metabolites retain the intact N-methylcarbamate ester linkage, meaning they continue to act as potent acetylcholinesterase (AChE) inhibitors[1].

The true environmental detoxification of this chemical family occurs during the secondary degradation phase: hydrolysis . The hydrolysis of Aldicarb sulfoxide cleaves the carbamate linkage, yielding Aldicarb oxime sulfoxide (2-methyl-2-(methylsulfinyl)propionaldoxime)[2].

The Causality of Detoxification: Why is this specific hydrolytic step the cornerstone of Aldicarb remediation? The toxicity of carbamates relies on their structural mimicry of acetylcholine. The carbamate moiety binds to the active site of the AChE enzyme, preventing the breakdown of neurotransmitters. By hydrolyzing the carbamate linkage to an oxime, the molecule loses its structural affinity for AChE. Consequently, Aldicarb oxime sulfoxide is toxicologically benign to non-target organisms, marking the transition from a hazardous pollutant to a degrading organic intermediate[1].

Aldicarb degradation pathway highlighting the formation of Aldicarb oxime sulfoxide.

Environmental Fate: Soil and Aquatic Dynamics

The rate at which Aldicarb sulfoxide converts to Aldicarb oxime sulfoxide is highly dependent on the physicochemical properties of the matrix. Because the oxime sulfoxide is highly polar, it moves readily with soil water[3].

In aerobic surface soils, microbial metabolism accelerates this hydrolysis, leading to detoxification half-lives ranging from a few weeks to several months[1]. However, in deep, anaerobic saturated zones (groundwater aquifers), the microbial populations capable of cleaving the carbamate bond are sparse. Here, degradation relies on heterogeneously catalyzed abiotic hydrolysis, which is highly variable and heavily influenced by pH[1].

Table 1: Kinetic Data for Aldicarb and its Primary Metabolites

Compound	Environment / Matrix	Conditions	Half-life (t½)	Primary Mechanism
Aldicarb	Soil (Surface)	15°C, pH 6.34–7.0	9.9 days	Oxidation / Hydrolysis[4]
Aldicarb	Water	15°C, pH 5.5	3,240 days	Acid-catalyzed Hydrolysis[4]
Aldicarb	Water	25°C, pH 8.0	266 days	Base-catalyzed Hydrolysis[4]
Aldicarb Sulfoxide	Soil (Topsoil)	Aerobic	0.5 to 3 months	Hydrolysis to Oxime[1]
Aldicarb Sulfoxide	Groundwater	Anaerobic	0.4 to 36 months	Heterogeneous Hydrolysis[1]

Insight: The data reveals a critical vulnerability in aquatic environments. At mildly acidic pH levels (pH 5.5), hydrolysis is drastically suppressed (t½ = 3,240 days)[4]. Under these conditions, the toxic Aldicarb sulfoxide persists, delaying the formation of the safe Aldicarb oxime sulfoxide and increasing the risk of prolonged groundwater contamination.

Analytical Workflows: Self-Validating Experimental Protocols

To accurately quantify the environmental fate of Aldicarb oxime sulfoxide, researchers must overcome a significant analytical hurdle: ex vivo degradation. Because the parent sulfoxide is highly susceptible to base-catalyzed hydrolysis, improper extraction techniques can artificially convert the sulfoxide into the oxime during sample processing, heavily skewing environmental risk calculations.

Step-by-Step Methodology: Isotope-Dilution LC-MS/MS with Mass Balance

Step 1: Matrix Sampling and pH Quenching

• Action: Immediately upon collection, flash-freeze soil/water samples or adjust the aqueous phase to pH 4.0 using 0.1 M HCl.

• Causality: Lowering the pH halts ongoing base-catalyzed hydrolysis. This "freezes" the true environmental ratio of toxic sulfoxide to detoxified oxime sulfoxide, ensuring the data reflects field conditions rather than transit artifacts.

Step 2: Biphasic Solvent Extraction

• Action: Extract the matrix using an Acetonitrile:Water (80:20 v/v) solution under mechanical agitation.

• Causality: Aldicarb oxime sulfoxide is highly polar. The 20% aqueous fraction ensures the oxime partitions effectively into the solvent, while the 80% acetonitrile precipitates co-extracted soil proteins and humic acids that would otherwise foul the analytical column.

Step 3: Solid Phase Extraction (SPE) Clean-up

• Action: Pass the supernatant through a hydrophilic-lipophilic balance (HLB) SPE cartridge. Wash with 5% methanol and elute with 100% acetonitrile.

Step 4: LC-MS/MS Quantification

• Action: Resolve the analytes using a reverse-phase C18 column coupled to a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.

• Causality: Chromatographic separation prior to MS/MS is non-negotiable. Aldicarb oxime sulfoxide and Aldicarb oxime sulfone share similar fragmentation patterns. Baseline resolution prevents isobaric interference, ensuring absolute quantification accuracy.

Step 5: Self-Validating Mass Balance Check (The Trust Mechanism)

• Action: If utilizing ¹⁴C-radiolabeled Aldicarb for fate studies, combust the post-extraction soil pellet using a biological oxidizer and measure evolved ¹⁴CO₂ via Liquid Scintillation Counting (LSC).

• Validation Logic: The system is self-validating. Total ¹⁴C in the extract plus Total ¹⁴C in the combusted pellet must equal ≥ 90% of the initial applied radioactivity. If the mass balance falls below 90%, it indicates volatile loss (e.g., dehydration of the oxime into volatile Aldicarb sulfoxide nitrile)[1], triggering a mandatory closed-system purge-and-trap re-evaluation.

Self-validating analytical workflow for quantifying Aldicarb oxime sulfoxide in soil.

Conclusion

The environmental fate of Aldicarb is a race between transport and transformation. While its oxidative metabolites pose severe ecological risks, the hydrolytic cleavage to Aldicarb oxime sulfoxide represents the definitive detoxification endpoint. By employing pH-quenched, mass-balance-validated analytical workflows, researchers can accurately model this degradation step, ensuring that groundwater safety models and ecotoxicological risk assessments are built on unassailable empirical data.

References

• Handbook of Environmental Fate and Exposure Data Source: Taylor & Francis URL:[Link]

• Review of Aldicarb - Final Report - Environmental Assessment Source: Australian Pesticides and Veterinary Medicines Authority (APVMA) URL:[Link]

• Pesticide Transport and Reaction in Soil Source: COMSOL Multiphysics URL:[Link]

• Microbiology and Biochemistry of Pesticides Biodegradation Source: National Institutes of Health (NIH) - PubMed Central (PMC) URL:[Link]

Sources

• 1. apvma.gov.au [apvma.gov.au]
• 2. Microbiology and Biochemistry of Pesticides Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cds.comsol.com [cds.comsol.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Mechanistic Pathways: The Thioether Oxidation Paradigm

The Subsurface Fate and Analytical Resolution of Aldicarb Sulfoxide: A Technical Whitepaper

As a Senior Application Scientist navigating the intersection of environmental toxicology and analytical chemistry, I approach the occurrence of aldicarb sulfoxide in groundwater and soil as a classic model of "toxification by environmental metabolism." For researchers and drug development professionals, understanding this compound requires moving beyond the parent chemical to analyze the hydrogeochemical forces that drive its transformation, persistence, and ultimate quantification.

This guide deconstructs the mechanisms governing aldicarb sulfoxide, providing field-proven analytical workflows and the causality behind their design.

In agricultural applications, the rapid disappearance of parent aldicarb from surface soils is frequently misinterpreted as environmental detoxification. In reality, aerobic soil microbes possessing thioether oxidases rapidly convert the parent thioether to aldicarb sulfoxide[1].

This transformation is a critical toxicological event. The resulting sulfoxide retains the potent acetylcholinesterase (AChE) inhibitory activity of the parent compound but exhibits a significantly higher aqueous solubility. This polarity shift prevents the molecule from adsorbing to soil organic carbon, driving its rapid percolation through the vadose zone and into shallow aquifers[2].

Environmental degradation pathway of aldicarb to its toxic and non-toxic metabolites.

Hydrogeological Transport and Persistence Dynamics

Once aldicarb sulfoxide escapes the biologically active root zone and enters the saturated zone (groundwater), its fate is dictated almost entirely by abiotic factors—specifically pH and temperature.

Groundwater alkalinity is the primary abiotic determinant of sulfoxide persistence. At a pH > 8.5, base-catalyzed hydrolysis efficiently cleaves the carbamate ester linkage, yielding non-toxic oximes and nitriles[3]. However, in slightly acidic to neutral aquifers (pH 5.5 - 7.5) combined with low temperatures (10-15°C), the sulfoxide is remarkably stable. Under these conditions, anaerobic half-lives in groundwater can range from 62 to 1,300 days, allowing the contaminant plume to migrate extensively[3].

Table 1: Environmental Fate and Transport Parameters

Compound	Primary Transformation	Aerobic Soil Half-Life	Groundwater Half-Life	Mobility Factor (Koc)
Aldicarb	Microbial Oxidation	1–28 days	N/A (Rapidly oxidizes)	10–50 (High)
Aldicarb Sulfoxide	Hydrolysis / Slow Oxidation	11–136 days	62–1,300 days	10–20 (Very High)
Aldicarb Sulfone	Hydrolysis	2–5 months	> 100 days	15–30 (High)

Analytical Workflow: Overcoming Detection Challenges (EPA Method 531)

Quantifying trace levels of aldicarb sulfoxide presents a dual analytical challenge: its thermal instability precludes standard Gas Chromatography (GC), and its lack of a conjugated pi-system renders direct UV detection insufficiently sensitive for environmental monitoring.

To overcome this, we utilize a self-validating system based on EPA Method 531, which employs reversed-phase HPLC coupled with post-column derivatization and fluorescence detection to achieve sub-µg/L limits of detection.

Protocol: Extraction and Quantification of Aldicarb Sulfoxide

Note: Every step in this protocol is designed to prevent ex vivo degradation and ensure sample integrity.

Step 1: Sample Collection & Preservation

• Action: Collect groundwater in amber glass vials containing 1.8 mL of monochloroacetic acid buffer (pH 3) and 6 mg of sodium thiosulfate per 60 mL of sample.

• Causality: Sodium thiosulfate quenches residual free chlorine, preventing the artifactual ex vivo oxidation of any remaining parent aldicarb to sulfoxide. The monochloroacetic acid buffer lowers the sample pH to ~3, neutralizing the base-catalyzed hydrolysis of the carbamate linkage during transit and storage.

Step 2: Filtration

• Action: Filter the sample through a 0.45 µm PTFE (Polytetrafluoroethylene) membrane.

• Causality: Filtration removes suspended particulates that could foul the HPLC column frit. PTFE is strictly chosen over nylon because nylon's polar amide groups can adsorb the highly polar aldicarb sulfoxide, leading to false negatives.

Step 3: Chromatographic Separation

• Action: Inject 400 µL of the sample onto a C18 reversed-phase column using a water/methanol gradient.

• Causality: The hydrophobic C18 stationary phase provides sufficient retention for the polar sulfoxide, eluting it efficiently before the more hydrophobic parent aldicarb and sulfone.

Step 4: Post-Column Derivatization & Detection

• Action: Introduce NaOH at 80°C post-column to hydrolyze the eluting carbamates to methylamine. Subsequently, react the methylamine with ortho-phthalaldehyde (OPA) and 2-mercaptoethanol. Detect via fluorescence (Excitation: 340 nm, Emission: 465 nm).

• Causality: Because aldicarb sulfoxide cannot be detected at trace levels via UV, in-line hydrolysis generates methylamine. The reaction of methylamine with OPA forms a highly fluorescent isoindole derivative, amplifying the signal-to-noise ratio and achieving limits of detection (LOD) down to 0.8 µg/L.

EPA Method 531 analytical workflow for trace carbamate detection in groundwater.

Ecotoxicological Implications for Drug Development Professionals

For toxicologists and drug development professionals, aldicarb sulfoxide serves as a vital case study in environmental pharmacokinetics. The rapid oxidation of the parent compound in soil does not mitigate risk; it merely changes the exposure profile. Because the sulfoxide acts as a potent, systemic AChE inhibitor with high aqueous mobility, understanding its environmental persistence is critical for accurate epidemiological modeling and establishing Maximum Contaminant Levels (MCLs) in drinking water supplies.

By grounding our analytical approaches in the fundamental chemistry of the molecule, we ensure that environmental monitoring data is both highly accurate and legally defensible.

References

• Review of Aldicarb - Final Report - Environmental Assessment, apvma.gov.au,
• Aldicarb, Aldicarb Sulfoxide and Aldicarb Sulfone - epa nepis, epa.gov,
• Fate of Aldicarb in Wisconsin Ground Water - ACS Public
• Aldicarb - publications.gc.

Sources

• 1. apvma.gov.au [apvma.gov.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Protocols & Analytical Methods

Analytical methods for Aldicarb oxime sulfoxide detection

Advanced Analytical Methodologies for the Detection and Quantification of Aldicarb Oxime Sulfoxide in Environmental and Biological Matrices

Introduction & Metabolic Context

Aldicarb is a highly effective, yet acutely toxic, systemic carbamate insecticide. Upon entering environmental matrices (such as soil and groundwater) or biological systems, aldicarb undergoes rapid microbial and hepatic oxidation to form aldicarb sulfoxide, and subsequently aldicarb sulfone[1][2]. These primary active metabolites are further subjected to hydrolysis, yielding terminal degradation products—prominently aldicarb oxime sulfoxide and aldicarb oxime sulfone—which eventually eliminate into nitrile derivatives[2][3].

Aldicarb oxime sulfoxide is of particular analytical interest. It is highly polar, exceptionally water-soluble, and frequently detected in groundwater near agricultural zones[1][4]. Accurately quantifying this terminal residue is critical for comprehensive environmental risk assessments, water quality monitoring, and pharmacokinetic profiling.

Physicochemical Challenges & Methodological Causality

Detecting aldicarb oxime sulfoxide requires overcoming several inherent physicochemical hurdles. As an Application Scientist, it is crucial to understand why specific analytical choices are made:

• Thermal Lability: Like its parent carbamate, aldicarb oxime sulfoxide is thermally unstable. Gas chromatography (GC) induces rapid thermal degradation unless complex, time-consuming derivatization is employed. Consequently, Liquid Chromatography (LC) is the mandatory separation technique for intact analysis[5].

• Extreme Polarity: The combination of the sulfoxide and oxime moieties renders the molecule highly hydrophilic. Traditional Solid Phase Extraction (SPE) methods often suffer from severe analyte breakthrough, resulting in poor recoveries (often <60%) for the oxime sulfoxide[3]. To counteract this, Direct Aqueous Injection (DAI) is the preferred sample introduction method, bypassing SPE entirely to preserve analyte integrity[6].

• Absence of Chromophores: The lack of a conjugated pi-system makes standard UV detection insensitive at trace environmental levels. Therefore, detection must rely on either tandem mass spectrometry (LC-MS/MS) or post-column derivatization coupled with fluorescence detection (HPLC-FLD)[5][7].

Metabolic Degradation Pathway

Caption: Metabolic degradation pathway of Aldicarb to its oxime and nitrile derivatives.

Experimental Protocols

Protocol A: UHPLC-MS/MS via Direct Aqueous Injection (DAI)

This protocol is optimized for trace-level environmental water analysis, drawing upon the principles of EPA Method 538 to eliminate SPE-induced recovery losses[6].

Step 1: Sample Collection and Preservation

• Collect 40 mL of the aqueous sample in amber glass vials.

• Critical Action: Immediately adjust the sample to pH 3 using a monochloroacetic acid buffer.

  • Causality: Aldicarb oxime sulfoxide rapidly hydrolyzes to methylamine and carbonate under neutral to alkaline conditions (pH > 7)[3][7]. Acidification freezes the degradation pathway.

• If residual chlorine is present, add 80 mg/L of sodium thiosulfate to prevent oxidative degradation of the analytes[7].

Step 2: Sample Preparation (DAI)

• Filter 1 mL of the preserved sample through a 0.2 µm PTFE syringe filter directly into an autosampler vial.

• Add 50 µL of a deuterated internal standard (e.g., Aldicarb-d3).

  • Causality: Because DAI introduces the entire sample matrix into the mass spectrometer, ion suppression is inevitable. Isotope dilution is mandatory to correct for matrix effects[6].

Step 3: Chromatographic Separation

• Column: C18 UHPLC column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase: (A) 0.1% Formic acid in LC-MS grade water; (B) 0.1% Formic acid in Acetonitrile.

• Gradient: Initiate at 5% B (hold for 1 min) to ensure adequate retention of the highly polar oxime sulfoxide, then ramp linearly to 95% B over 8 minutes.

Step 4: MS/MS Detection

• Source: Electrospray Ionization in positive mode (ESI+).

• Acquisition: Multiple Reaction Monitoring (MRM). Monitor the protonated molecular ion [M+H]+ and the primary fragment ion [M−74]+ (corresponding to the loss of the oxime/methyl isocyanate group) for unequivocal identification[5].

Protocol B: HPLC with Post-Column Derivatization (HPLC-FLD)

For laboratories lacking LC-MS/MS infrastructure, HPLC-FLD (based on EPA Method 531.1) remains a robust alternative[7].

• Separation: Inject 400 µL of the pH-preserved sample onto a reverse-phase C18 column using a water/methanol gradient.

• Post-Column Hydrolysis: The column effluent is mixed with 0.05 M NaOH and passed through a reaction coil heated to 95°C.

  • Causality: Carbamates and oximes do not naturally fluoresce. This specific thermal alkaline condition rapidly hydrolyzes the analytes to yield methylamine[7].

• Post-Column Derivatization: The methylamine stream is subsequently mixed with o-phthalaldehyde (OPA) and 2-mercaptoethanol in a second reaction coil at 40°C. This forms a highly fluorescent isoindole derivative[7].

• Detection: Measure fluorescence with an excitation wavelength of 340 nm and an emission wavelength of 455 nm[7].

Caption: Analytical workflow for the detection of Aldicarb metabolites via Direct Aqueous Injection LC-MS/MS.

Quantitative Data Comparison

The following table synthesizes the analytical performance of the primary methodologies used for aldicarb oxime sulfoxide and related metabolites.

Analytical Method	Sample Preparation	Limit of Detection (LOD)	Average Recovery	Matrix	Reference
UHPLC-MS/MS	Direct Aqueous Injection	< 10 ng/L (ppt)	95 - 105%	Drinking Water	[6]
LC-APCI-MS	Liquid-Liquid Extraction	0.069 - 0.192 µg/L	99%	Fruits/Vegetables	[4][5]
HPLC-FLD	Direct Injection (400 µL)	0.5 - 1.3 µg/L	55 - 93%*	Groundwater	[1][3][7]

*Note: Lower recovery bounds in HPLC-FLD historically correlate with attempts to use Solid Phase Extraction (SPE) prior to injection, which poorly retains the ultra-polar oxime sulfoxide[3].

Self-Validating System: QA/QC Framework

To guarantee the trustworthiness of the analytical run, the protocol must operate as a self-validating system:

• System Blank & Laboratory Reagent Blank (LRB): Run an LRB (acidified LC-MS grade water) every 10 samples. Causality: Aldicarb oxime sulfoxide is highly water-soluble and prone to carryover in the autosampler needle; blanks verify the absence of cross-contamination[7].

• Laboratory Fortified Matrix (LFM): Spike a known concentration of the target analyte into a duplicate of the actual sample matrix. Recovery must fall within the 70–130% acceptance window to prove that the matrix (e.g., humic acids in groundwater) is not completely suppressing the ionization[7].

• Internal Standard Tracking: The peak area of the deuterated internal standard must remain within ±30% of its area in the calibration standards. A drop beyond this threshold triggers an automatic reinjection or dilution, ensuring matrix suppression does not yield false negatives[6].

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. fao.org [fao.org]
• 3. Aldicarb (EHC 121, 1991) [inchem.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. NEMI Method Summary - 531.1 [nemi.gov]

Gas chromatography methods for Aldicarb metabolites

Application Note: Advanced Gas Chromatography Strategies for the Quantification of Aldicarb and its Oxidative Metabolites

Introduction: The Thermal Lability Dilemma

Aldicarb (2-methyl-2-(methylthio)propanal O-(methylcarbamoyl)oxime) is a potent systemic carbamate insecticide. In agricultural soils and biological matrices, it rapidly metabolizes via oxidation into two primary, toxicologically active metabolites: aldicarb sulfoxide and aldicarb sulfone[1][2]. Because all three compounds exhibit significant cholinesterase inhibition, regulatory frameworks require the quantification of the parent compound alongside both metabolites to determine the total toxic load[1].

While High-Performance Liquid Chromatography (HPLC) with post-column derivatization (e.g., EPA Method 531.1) is frequently employed for carbamate analysis[2], Gas Chromatography (GC) remains highly desirable for many laboratories due to its superior chromatographic resolution, lower solvent consumption, and compatibility with universal mass spectrometric (MS) libraries. However, N-methyl carbamates present a fundamental analytical challenge: they are notoriously thermally labile[3][4].

When introduced into a conventional hot split/splitless GC injection port (typically set between 200°C and 250°C), the carbamate linkage of aldicarb and its metabolites undergoes rapid thermal elimination[3][4]. This degradation yields their corresponding nitriles and oximes, severely compromising direct quantification and leading to poor reproducibility[3].

Mechanistic Pathways & GC Solutions

To achieve reliable GC analysis, the methodology must either intentionally chemically alter the analytes prior to injection or physically bypass the thermal shock of the injection port[4].

Metabolic oxidation of Aldicarb and thermal degradation pathways in standard GC injectors.

We present two field-proven strategies to circumvent this limitation:

• Method A: Chemical Oxidation (Total Aldicarb Method). Because individual quantification via standard hot-injection GC is nearly impossible without degradation, this robust historical approach uses peracetic acid to deliberately oxidize all aldicarb and aldicarb sulfoxide into aldicarb sulfone[3]. The resulting "total sulfone" is then analyzed using a Nitrogen-Phosphorus Detector (NPD), which provides excellent selectivity for the nitrogen-containing carbamate[5].

• Method B: Fast GC-MS with Cold On-Column (COC) Injection. For researchers requiring the speciation of individual metabolites without derivatization, Fast GC coupled with COC injection is the gold standard[4]. By depositing the liquid sample directly into the capillary column at a low temperature and utilizing a rapid oven temperature ramp, the analytes elute before thermal elimination can occur[4].

Comparative workflow: Total Aldicarb (Method A) vs. Intact Metabolite (Method B) GC analysis.

Experimental Protocols

Protocol A: Total Aldicarb via Oxidation and GC-NPD

This method sacrifices speciation to provide a highly stable, single-peak quantification of the total aldicarb load.

Step-by-Step Methodology:

• Extraction: Extract 500 mL of the aqueous sample (or 50 g of soil) using a water-methanol or chloroform mixture[3]. Concentrate the extract to 5 mL under a gentle nitrogen stream.

• Oxidation (Critical Step): Add 2 mL of 20% peracetic acid to the extract. Incubate at room temperature for exactly 30 minutes. Causality: Peracetic acid acts as a strong oxidizing agent, driving the sulfur atom in the thioether linkage of aldicarb and the sulfoxide linkage of the primary metabolite to the fully oxidized sulfone state[3].

• Neutralization & Cleanup: Neutralize the reaction with 10% NaHCO₃. Pass the mixture through a pre-conditioned Florisil SPE column to remove polar interferences[3]. Elute with acetone:hexane (1:1) and reconstitute in 1 mL of ethyl acetate.

• GC-NPD Parameters:

  • Column: DB-5 (30 m × 0.25 mm × 0.25 µm).

  • Injector: Splitless, 200°C. (Note: While aldicarb sulfone is more thermally stable than its parent, prolonged residence time in the injector will still cause degradation. Ensure a high splitless flow rate).

  • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 250°C.

  • Detector: NPD set to 280°C[5].

Self-Validating System Check: To ensure 100% oxidation efficiency, spike a blank matrix with a known concentration of aldicarb sulfoxide prior to the peracetic acid step. The absence of the sulfoxide peak and a >95% recovery of the theoretical sulfone yield validates the completeness of the derivatization reaction.

Protocol B: Intact Metabolite Analysis via Fast GC-MS (COC)

This method preserves the chemical integrity of the metabolites by bypassing the vaporizing chamber entirely.

Step-by-Step Methodology:

• Extraction: Perform Solid-Phase Extraction (SPE) using C18 cartridges. Wash with LC-grade water and elute with pure methanol to ensure the polar sulfoxide and sulfone are fully recovered.

• Fast GC-MS Parameters:

  • Column: Short, thin-film capillary column (e.g., 7 m × 0.25 mm × 0.25 µm DB-5). Causality: A shorter column drastically reduces the analyte's residence time inside the oven, minimizing the time available for thermal degradation[4].

  • Injector: Cold On-Column (COC). Initial temperature set to 60°C (tracking the oven). Causality: By depositing the liquid directly onto the column at a temperature below the degradation threshold, the thermal shock of a traditional 250°C port is eliminated[4].

  • Oven Program: 60°C, ramp at 35°C/min to 200°C (hold 2 min)[4].

  • Carrier Gas: Helium at a high flow rate (e.g., 2.5 mL/min).

  • Detector: MS (EI mode, 70 eV). Use Selected Ion Monitoring (SIM) for the specific fragments of aldicarb, sulfoxide, and sulfone.

Self-Validating System Check: To validate that the GC system is not thermally degrading the analytes during the run, monitor the specific MS transition for aldicarb nitrile. If the nitrile peak area exceeds 5% of the intact aldicarb peak area, the on-column injection temperature is too high, or the column contains active sites requiring immediate maintenance (e.g., trimming the guard column)[3][4].

Quantitative Data & Method Performance

The following table summarizes the expected quantitative performance of both methods based on validated literature parameters.

Parameter	Method A: Oxidation + GC-NPD	Method B: Fast GC-MS (COC)
Target Analytes	Total Aldicarb (measured as Sulfone)	Aldicarb, Sulfoxide, Sulfone (Speciated)
Limit of Detection (LOD)	~0.05 mg/L (50 µg/L)[3]	< 0.10 mg/L (< 100 µg/L)[4]
Linearity (R²)	> 0.990	> 0.980[4]
Precision (RSD)	5 - 12%	1 - 3%[4]
Primary Advantage	Highly stable, utilizes standard GC hardware	Full speciation without chemical derivatization
Primary Limitation	Loss of speciation data	Requires specialized COC hardware

References

• Determination of aldicarb, aldicarb oxime, and aldicarb nitrile in water by gas chromatography/mass spectrometry ResearchGate URL
• Aldicarb | Australian Drinking Water Guidelines NHMRC URL
• PubMed (NIH)
• Fast Gas Chromatography Analysis of N-Carbamates with Cold On-Column Injection Oxford Academic URL
• Development and validation of a HPLC method for the determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in liquid samples from anaerobic reactors SciELO URL

Sources

• 1. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Aldicarb residues in citrus soil, leaves and fruits - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Robust Sample Preparation Strategies for the Analysis of Aldicarb Sulfoxide in Soil Matrices

Introduction

Aldicarb is a systemic carbamate insecticide used to control a variety of soil-dwelling pests.[1] Following its application, aldicarb is rapidly oxidized in the soil environment to form two primary metabolites of significant toxicological concern: aldicarb sulfoxide and aldicarb sulfone.[1][2] Aldicarb sulfoxide, in particular, is a potent cholinesterase inhibitor and is more mobile in soil than the parent compound, posing a potential risk for groundwater contamination.[1][2][3] Therefore, the accurate and sensitive determination of aldicarb sulfoxide residues in soil is crucial for environmental monitoring and risk assessment.

Soil, as a complex and heterogeneous matrix, presents considerable analytical challenges for the extraction of polar compounds like aldicarb sulfoxide.[4][5] The presence of organic matter, clays, and other interfering substances can lead to low recovery rates and significant matrix effects during analysis.[4] This application note provides detailed protocols for two effective and widely adopted sample preparation techniques for the analysis of aldicarb sulfoxide in soil: a validated solvent extraction method based on U.S. Environmental Protection Agency (EPA) guidelines and the versatile QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach.

Chemical Properties of Aldicarb Sulfoxide

A fundamental understanding of the analyte's properties is critical for developing an effective sample preparation strategy.

Property	Value	Source
Chemical Formula	C7H14N2O3S	[3][6][7]
Molecular Weight	206.27 g/mol	[3]
CAS Number	1646-87-3	[6][8][9]
Solubility	Soluble in water	[6]
Polarity	High	[10]

The high polarity and water solubility of aldicarb sulfoxide dictate the choice of extraction solvents and cleanup procedures to ensure efficient recovery from the soil matrix and minimize interferences.

Protocol 1: Validated Solvent Extraction for Aldicarb Sulfoxide in Soil

This protocol is adapted from methodologies utilized in studies reviewed by the U.S. EPA for the determination of aldicarb and its degradation products in soil.[11] It employs an acidified organic solvent to efficiently extract the target analyte, followed by analysis using High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS).

Principle

The use of acetonitrile acidified with formic acid facilitates the disruption of analyte-soil interactions and enhances the extraction of the polar aldicarb sulfoxide. Centrifugation is used to separate the soil particles from the extract, which is then diluted for direct analysis. This method is straightforward and particularly well-suited for laboratories equipped with sensitive and selective detection systems like LC-MS/MS that can tolerate some matrix complexity.

Experimental Workflow

Caption: Workflow for the validated solvent extraction of aldicarb sulfoxide from soil.

Step-by-Step Protocol

• Sample Weighing: Accurately weigh 5.00 g of the soil sample into a 50 mL polypropylene centrifuge tube.

• First Extraction: Add 20.0 mL of 0.1% formic acid in acetonitrile to the centrifuge tube.

• Shaking: Cap the tube securely and place it on a mechanical shaker table. Shake for 30 minutes at approximately 150 rpm.[11]

• Centrifugation: Centrifuge the sample for 10 minutes at 3000 rpm to pellet the soil particles.[11]

• Supernatant Collection: Carefully decant the supernatant into a 50.0 mL volumetric flask.

• Second Extraction: Repeat the extraction process by adding another 20.0 mL of 0.1% formic acid in acetonitrile to the soil pellet in the centrifuge tube.

• Shaking and Centrifugation: Repeat steps 3 and 4.

• Combine Extracts: Decant the second supernatant into the same 50.0 mL volumetric flask.

• Final Volume Adjustment: Adjust the volume of the combined extracts to 50.0 mL using 0.1% formic acid in acetonitrile.

• Dilution and Analysis: Further dilute an aliquot of the extract with an appropriate solvent (e.g., 20:80 acetonitrile:water) to fall within the calibration range of the analytical instrument.[11] Analyze the diluted extract by HPLC-MS/MS.

Parameter	Value
Sample Weight	5.00 g
Extraction Solvent	0.1% Formic Acid in Acetonitrile
Solvent Volume	2 x 20.0 mL
Extraction Time	30 minutes
Centrifugation	10 minutes at 3000 rpm
Final Extract Volume	50.0 mL

Protocol 2: QuEChERS Approach for Aldicarb Sulfoxide in Soil

The QuEChERS method has gained widespread acceptance for pesticide residue analysis in a variety of matrices, including soil, due to its simplicity, speed, and minimal solvent usage.[4][5] This protocol outlines a citrate-buffered QuEChERS method, which is effective for a broad range of pesticides, including pH-sensitive compounds.

Principle

This method involves a two-step process: extraction and cleanup.

• Extraction: The soil sample, after hydration, is extracted with acetonitrile. The addition of buffering salts (magnesium sulfate, sodium chloride, and sodium citrate) induces phase separation between the aqueous and organic layers and helps to partition the pesticides into the acetonitrile layer.[4][12]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: An aliquot of the supernatant is then cleaned up using a mixture of sorbents in a separate tube. Primary secondary amine (PSA) is used to remove organic acids and other polar interferences, C18 removes non-polar interferences, and magnesium sulfate removes residual water.[12][13]

Experimental Workflow

Caption: Workflow for the QuEChERS extraction and dSPE cleanup of aldicarb sulfoxide from soil.

Step-by-Step Protocol

Part A: Sample Extraction

• Sample Weighing and Hydration: Weigh 3 g of air-dried soil into a 50 mL centrifuge tube. Add 7 mL of water, vortex briefly, and allow the sample to hydrate for 30 minutes.[12][14] (Alternatively, for soil with high moisture content, use 10 g of the sample directly).

• Solvent Addition: Add 10 mL of acetonitrile to the tube.

• Initial Extraction: Cap the tube and shake vigorously (manually or mechanically) for 5 minutes to extract the pesticides.[12][14]

• Salt Addition: Add the contents of a commercially available QuEChERS citrate salt packet (commonly containing 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate·2H₂O, and 0.5 g Na₂HCitrate·1.5H₂O).[12][14]

• Second Extraction: Immediately cap the tube and shake for at least 2 minutes. This step is critical for proper phase separation.

• Centrifugation: Centrifuge the sample for 5 minutes at a minimum of 3000 rcf.[12][14]

Part B: Dispersive SPE (dSPE) Cleanup

• Supernatant Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile layer (supernatant) into a 2 mL dSPE cleanup tube containing magnesium sulfate (MgSO₄), primary secondary amine (PSA), and C18 sorbent.[12]

• Vortexing: Cap the dSPE tube and vortex for 1 minute to ensure thorough mixing of the extract with the sorbents.

• Final Centrifugation: Centrifuge for 2 minutes at a high rcf (e.g., ≥ 5000) to pellet the sorbents.[12]

• Final Extract Collection: The resulting supernatant is the cleaned-up extract. Filter it through a 0.2 µm syringe filter directly into an autosampler vial for analysis.[12]

Parameter	Value
Sample Weight	3 g (air-dried) + 7 mL water
Extraction Solvent	10 mL Acetonitrile
Extraction Salts	Citrate-buffered salts
dSPE Sorbents	MgSO₄, PSA, C18
Final Extract	Filtered supernatant

Conclusion

The selection of an appropriate sample preparation method is paramount for the reliable quantification of aldicarb sulfoxide in soil. The validated solvent extraction method offers a direct and robust approach, particularly when coupled with highly selective analytical techniques like HPLC-MS/MS. The QuEChERS method provides a faster, more environmentally friendly alternative that incorporates a highly effective cleanup step, yielding cleaner extracts and potentially reducing matrix effects. The choice between these protocols will depend on the specific laboratory workflow, available instrumentation, and the required detection limits. Both methods, when executed with care, provide a solid foundation for the accurate and defensible analysis of aldicar-sulfoxide in challenging soil matrices.

References

• Simulation of transport and persistence of carbamate aldicarb in soil columns - Research, Society and Development. (2021, May 1). Retrieved from [Link]

• Aldicarb in Drinking-water - World Health Organization (WHO). (1991). Retrieved from [Link]

• Aldicarb (EHC 121, 1991) - INCHEM. Retrieved from [Link]

• DER - Aldicarb & Degradates in Soil - MRID 49793901 / 49793902 - EPA. Retrieved from [Link]

• Fernández-Alba, A. R., et al. (2000). Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry. Journal of Chromatography A, 888(1-2), 153-162. Retrieved from [Link]

• Sun, H. J., & Cui, D. N. (2022). Determination of Aldicarb, Aldicarb Sulfoxide, Aldicarb Sulfone in Water by Solid Phase Extraction and UPLC-MS/MS with Isotope Dilution. Chinese Journal of Applied Chemistry, 39(3), 470-479. Retrieved from [Link]

• Aldicarb sulfoxide | C7H14N2O3S | CID 15437 - PubChem. Retrieved from [Link]

• Determination of Pesticide Residues in Soil Using a QuEChERS Approach. (2020, November 12). Retrieved from [Link]

• Development and validation of a HPLC method for the determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in liquid samples from anaerobic reactors - ResearchGate. (2025, December 18). Retrieved from [Link]

• Caldas, S. S., et al. (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Molecules, 27(13), 4296. Retrieved from [Link]

• Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil Introduction. Retrieved from [Link]

• QuEChERS sample preparation for determination of pesticides and other organic residues in environmental matrices - IRIS-AperTO. Retrieved from [Link]

• ROUTINE ANALYSIS OF PESTICIDES IN SOIL/SEDIMENT SAMPLES BY GC/ECD (EPA/SW-846 Methods 3500B/3540C/3541/3600C/3640A/8000B/8081A) - ResearchGate. (2006, January 23). Retrieved from [Link]

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. rsdjournal.org [rsdjournal.org]
• 3. Aldicarb sulfoxide | C7H14N2O3S | CID 15437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. weber.hu [weber.hu]
• 6. caymanchem.com [caymanchem.com]
• 7. 1646-87-3 CAS MSDS (ALDICARB-SULFOXIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Aldicarb-sulfoxide | CAS 1646-87-3 | LGC Standards [lgcstandards.com]
• 9. accustandard.com [accustandard.com]
• 10. Aldicarb (EHC 121, 1991) [inchem.org]
• 11. epa.gov [epa.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. iris.unito.it [iris.unito.it]
• 14. unitedchem.com [unitedchem.com]

Using Aldicarb sulfoxide as a reference standard in chromatography

Application Note: Utilizing Aldicarb Sulfoxide as a Reference Standard in Liquid Chromatography

Introduction & Mechanistic Context

Aldicarb is a highly potent N-methylcarbamate insecticide utilized globally to protect agricultural crops. Upon entering the environment, aldicarb undergoes rapid oxidative biotransformation in soil and water to form its primary metabolite, aldicarb sulfoxide , and subsequently, aldicarb sulfone[1][2].

Aldicarb sulfoxide is highly water-soluble, environmentally persistent, and retains severe toxicity[1]. It functions as a potent acetylcholinesterase (AChE) inhibitor, disrupting neurotransmission in both insects and mammals[1]. Due to its mobility in groundwater and high toxicity, regulatory frameworks—including the U.S. Environmental Protection Agency (EPA) and the European Union—mandate the rigorous monitoring of aldicarb sulfoxide in drinking water, surface water, and food matrices[3]. Consequently, high-purity aldicarb sulfoxide is a critical reference standard for environmental and food safety laboratories[1][4].

Fig 1. Mechanism of acetylcholinesterase inhibition by aldicarb sulfoxide.

Chromatographic Challenges & Rationale

N-methylcarbamates are thermally labile, rendering traditional Gas Chromatography (GC) unsuitable without complex, yield-reducing derivatization steps[2]. Liquid Chromatography (LC) is the gold standard for these analytes[5]. However, carbamates lack strong native chromophores or fluorophores, making standard UV detection insufficiently sensitive for trace environmental analysis.

To overcome this, two primary analytical paradigms have been established:

• HPLC with Post-Column Derivatization (EPA Method 531.2): Utilizes base hydrolysis and fluorescent tagging to achieve parts-per-billion (ppb) sensitivity[6][7].

• LC-MS/MS (ASTM D7645): Leverages tandem mass spectrometry for direct, high-sensitivity multiple reaction monitoring (MRM) without the need for post-column reagents[8].

Pre-Analytical Sample Preservation (Critical Causality)

The pre-analytical phase is where most carbamate quantification errors occur[2]. Carbamates are highly susceptible to base-catalyzed hydrolysis and oxidative degradation[9]. To ensure the integrity of the aldicarb sulfoxide reference standard and field samples, the following self-validating preservation steps are mandatory:

• pH Adjustment: Potassium dihydrogen citrate must be added as a dry solid to aqueous samples to buffer the pH to ~3.8. Neutral or basic pH rapidly hydrolyzes the carbamate linkage, leading to false negatives[9][10].

• Dechlorination: Sodium thiosulfate is required to quench residual free chlorine, which otherwise rapidly oxidizes aldicarb into its sulfoxide and sulfone artifacts[9].

• Thermal Control: Samples must be chilled to ≤10°C immediately upon collection and analyzed within a 28-day holding time[9].

Protocol A: HPLC-FLD with Post-Column Derivatization (EPA Method 531.2)

This method relies on a highly specific, self-validating post-column reaction. The carbamate is separated on a C18 column, hydrolyzed at elevated temperatures with sodium hydroxide to yield methylamine, and then reacted with o-phthalaldehyde (OPA) and 2-mercaptoethanol to form a highly fluorescent isoindole[7][9].

Fig 2. EPA Method 531.2 post-column derivatization and fluorescence detection workflow.

Step-by-Step Methodology:

• Sample Preparation: Filter 1.0 mL of the preserved water sample (pH 3.8) through a 0.45 µm PTFE syringe filter into an amber autosampler vial[7][9].

• Standard Preparation: Prepare a Primary Dilution Standard (PDS) of Aldicarb Sulfoxide (Analytical Standard Grade, ≥96% purity) in methanol[7][11].

• Chromatographic Separation: Inject up to 1000 µL onto a reversed-phase C18 column (e.g., 4.6 × 250 mm, 5 µm) maintained at 50°C[5][7]. Utilize a binary gradient of reagent water and methanol[5].

• Post-Column Hydrolysis: Continuously pump 0.075 N NaOH into the eluent stream through a reaction coil heated to 80°C[7].

• Derivatization: Introduce the OPA/2-mercaptoethanol reagent into the stream at ambient temperature[7][10].

• Detection: Monitor the resulting isoindole derivative using a fluorescence detector set to an excitation wavelength of 339 nm and an emission wavelength of 445 nm[11].

Field-Proven Insight: Amines and ammonia in the laboratory environment or reagents will react with OPA, causing severe baseline elevation and discrete artifacts[9]. Always prepare post-column reagents with ultra-pure, amine-free water, degas with helium, and run Laboratory Reagent Blanks (LRB) to validate system cleanliness[7][9].

Protocol B: Direct Aqueous Injection LC-MS/MS (ASTM D7645)

ASTM D7645 eliminates the need for post-column reagents, relying instead on the mass-to-charge (m/z) specificity of tandem mass spectrometry to achieve sub-ppb detection limits[8].

Step-by-Step Methodology:

• Sample Spiking: Spike the preserved water sample with a stable isotope-labeled surrogate standard (e.g., Aldicarb Sulfoxide-D3 or Carbofuran-D3) to monitor matrix effects and extraction recovery[12][13].

• Filtration: Pass the sample through a 0.2 µm polyethersulfone (PES) filter directly into an autosampler vial[13].

• LC Separation: Inject 10–50 µL onto a C18 UHPLC column. Utilize a mobile phase gradient of Water (containing 0.1% formic acid) and Acetonitrile[5][14].

• MS/MS Detection: Operate the triple quadrupole mass spectrometer in Electrospray Ionization Positive (ESI+) mode[14].

• Quantification: Monitor the specific Multiple Reaction Monitoring (MRM) transitions for Aldicarb Sulfoxide (Precursor m/z 207.1)[14][15].

Quantitative Data & Analytical Parameters

The following table summarizes the critical analytical parameters for analyzing aldicarb sulfoxide across both regulatory methods.

Parameter	EPA Method 531.2 (HPLC-FLD)	ASTM D7645 (LC-MS/MS)
Detection Principle	Post-Column Derivatization + Fluorescence	Electrospray Ionization Tandem Mass Spec
Typical Retention Time	~12.0 - 15.0 min (Gradient Dependent)	~1.92 min (UHPLC)
Precursor Ion (m/z)	N/A	207.1
Quantifier Product Ion (m/z)	N/A	132.1
Qualifier Product Ion (m/z)	N/A	89.1
Linear Calibration Range	0.2 µg/L to 10.0 µg/L	0.5 µg/L to 100.0 µg/L
Key Interferences	Environmental Amines, Ammonia	Matrix Ion Suppression

References

• EPA Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water by Direct Aqueous Injection HPLC with Postcolumn Derivatization Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• ASTM D7645-16: Standard Test Method for Determination of Aldicarb, Aldicarb Sulfone, Aldicarb Sulfoxide, Carbofuran, Methomyl, Oxamyl, and Thiofanox in Water by Liquid Chromatography/Tandem Mass Spectrometry (LC/MS/MS) Source: ASTM International / SIST URL:[Link]

• Carbamate Pesticides on Ultra Carbamate by LC-MS/MS Source: Restek Corporation URL:[Link]

• Assessing the carbamate decay kinetics in post-mortem intoxication cases with reference to matrix storage conditions Source: UPSpace Institutional Repository, University of Pretoria URL:[Link]

Sources

• 1. Aldicarb-sulfoxide PESTANAL , analytical standard 1646-87-3 [sigmaaldrich.com]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. waters.com [waters.com]
• 4. アルディカルブスルホキシド PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. EPA Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water by Direct Aqueous Injection HPLC with Postcolumn Derivatization | Homeland Security Research | US EPA [19january2017snapshot.epa.gov]
• 7. epa.gov [epa.gov]
• 8. D7645 Standard Test Method for Determination of Aldicarb, Aldicarb Sulfone, Aldicarb Sulfoxide, Carbofuran, Methomyl, Oxamyl, and Thiofanox in Water by Liquid Chromatography/Tandem Mass Spectrometry (LC/MS/MS) [store.astm.org]
• 9. NEMI Method Summary - 531.2 [nemi.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. mhlw.go.jp [mhlw.go.jp]
• 12. veeprho.com [veeprho.com]
• 13. ssi.shimadzu.com [ssi.shimadzu.com]
• 14. scribd.com [scribd.com]
• 15. restek.com [restek.com]

Application Note: High-Sensitivity Detection of Aldicarb Sulfoxide via HPLC with Post-Column Derivatization (PCD)

Target Audience: Analytical Chemists, Environmental Researchers, and Drug Development Professionals Methodology Standard: Aligned with U.S. EPA Method 531.1 and 531.2

Executive Summary & Mechanistic Rationale

Aldicarb is a highly potent carbamate pesticide that rapidly oxidizes in the environment and biological systems into aldicarb sulfoxide , a metabolite that retains severe cholinesterase-inhibiting toxicity[1]. Because N-methylcarbamates and their oxime metabolites lack robust, native UV-absorbing chromophores or fluorophores, direct UV detection is severely limited by poor sensitivity and massive matrix interference in complex aqueous samples[2].

To achieve the sub-part-per-billion (ppb) detection limits required for environmental and toxicological monitoring, we employ Post-Column Derivatization (PCD) coupled with Fluorescence Detection (FLD) [3][4]. This approach relies on a highly specific, two-step continuous-flow reaction:

• Alkaline Hydrolysis: The HPLC column eluent is mixed with sodium hydroxide (NaOH) at elevated temperatures (80–100 °C). This cleaves the carbamate ester linkage of aldicarb sulfoxide, releasing methylamine[3][5].

• Nucleophilic Derivatization: The released methylamine reacts with o-phthalaldehyde (OPA) and a thiol nucleophile (e.g., 2-mercaptoethanol or N,N-dimethyl-2-mercaptoethylamine) at ambient temperature to form a highly fluorescent 1-alkylthio-2-alkyl-substituted isoindole[3][6].

This dual-stage chemical transformation effectively renders the detection system "blind" to non-amine matrix interferences, yielding exceptional signal-to-noise ratios.

System Architecture & Reaction Workflow

HPLC-PCD-FLD workflow for Aldicarb sulfoxide detection.

Step-by-Step Execution Protocol

Phase I: Sample Preservation and Preparation

• Step 1: pH Adjustment. Add potassium dihydrogen citrate (9.2–9.5 g/L) to the sample vial to buffer the water to pH ~3.8.

  • Causality: Aldicarb sulfoxide is highly susceptible to base-catalyzed hydrolysis. Acidifying the sample prevents the premature degradation of the carbamate ester bond during storage, ensuring quantitative recovery[3][6].

• Step 2: Dechlorination. Add sodium thiosulfate (80–320 mg/L) to the sample.

  • Causality: Free residual chlorine in municipal or treated water rapidly oxidizes and degrades carbamates. Thiosulfate neutralizes this threat immediately upon collection[6].

Phase II: HPLC Separation Parameters

• Column: Reversed-phase C18 (e.g., 3.0 × 150 mm, 3 µm particle size) optimized for carbamates.

• Mobile Phase: Gradient elution using Methanol and Reagent-Grade Water.

• Flow Rate: 0.9 mL/min.

• Column Temperature: 50 °C.

  • Causality: Elevated column temperature reduces mobile phase viscosity, allowing for higher flow rates and sharper peak resolution of early-eluting polar metabolites like aldicarb sulfoxide.

Phase III: Post-Column Derivatization (PCD)

• Hydrolysis Reagent (Post-Column Reagent #1): 0.075 N NaOH.

  • Reactor Conditions: 80–100 °C.

  • Causality: The concentration of NaOH and the high temperature are critical thermodynamic drivers. Insufficient heat results in incomplete cleavage of aldicarb sulfoxide into methylamine, drastically reducing the final fluorescent signal[3][5].

• Derivatization Reagent (Post-Column Reagent #2): 100 mg OPA + 1 mL 2-mercaptoethanol dissolved in 1 L of sodium borate buffer.

  • Reactor Conditions: Ambient temperature.

  • Causality: The isoindole fluorophore is thermally unstable. Running the second reaction at ambient temperature prevents the degradation of the fluorescent product before it reaches the flow cell[3].

Phase IV: Fluorescence Detection

• Excitation Wavelength: 330 nm.

• Emission Wavelength: 465 nm[4].

• System Modification: Install a backpressure restrictor (e.g., 75 psi) in-line after the fluorescence detector.

  • Causality: Because the hydrolysis reactor operates near the boiling point of water (up to 100 °C), the eluent can boil and outgas. The restrictor maintains system pressure, preventing micro-bubble formation in the detector flow cell which would otherwise cause severe baseline noise and false peaks[3].

Method Performance & Quantitative Data

The following table summarizes the expected chromatographic performance and detection limits for aldicarb sulfoxide and related carbamates when utilizing this optimized EPA 531.2 framework[2][4].

Analyte	Elution Order	Approx. Retention Time (min)	Linear Range (µg/L)	Limit of Detection (LOD) (µg/L)
Aldicarb sulfoxide	1	15.0	0.20 – 10.0	0.19
Aldicarb sulfone	2	15.3	0.20 – 10.0	0.06
Oxamyl	3	16.0	0.20 – 10.0	0.20
Methomyl	4	16.6	0.20 – 10.0	0.20
Aldicarb (Parent)	6	23.2	0.20 – 10.0	0.39

Note: Retention times are representative of a standard water/methanol gradient on a C18 column. Aldicarb sulfoxide is highly polar and typically elutes first among the target carbamates.

Self-Validating Quality Control Protocol

To ensure absolute trustworthiness of the generated data, this protocol must operate as a self-validating system. Do not proceed with sample analysis unless the following systemic checks pass:

• Ammonia/Amine Contamination Check (LRB):

  • Mechanism: OPA does not distinguish between methylamine derived from aldicarb sulfoxide and environmental primary amines or ammonia[6].

  • Validation Step: Inject a Laboratory Reagent Blank (LRB) consisting of highly purified water. If the baseline elevates or discrete artifact peaks appear, the system is contaminated. Causality: Airborne ammonia, bare-hand contact with glassware, or degraded solvents will react with OPA. The system proves its cleanliness only when the LRB shows a flat baseline[5][6].

• Reagent Degradation Check (CCC):

  • Mechanism: The OPA/thiol derivatization reagent is susceptible to oxidative degradation and has a maximum stable shelf-life of ~36 hours[3].

  • Validation Step: Run a Continuing Calibration Check (CCC) using a second-source standard every 10 samples. A drop in the aldicarb sulfoxide peak area by >20% dictates that the OPA reagent has oxidized and must be remade[6].

• Injection Precision Check (Internal Standard):

  • Mechanism: Variations in the sample injection loop or partial blockages can skew quantification.

  • Validation Step: Spike all samples with 4-bromo-3,5-dimethylphenyl N-methylcarbamate (BDMC) as an internal standard. Consistent BDMC recovery validates the mechanical integrity of the autosampler and the extraction efficiency.

References

• EPA Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water By Direct Aqueous Injection HPLC With Postcolumn Derivatization. U.S. Environmental Protection Agency.[Link]

• EPA-OGWDW/TSC: 531.2: N-Methylcarbamoyloximes and N-Methylcarbamates in Water. National Environmental Methods Index (NEMI). [Link]

• The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. Agilent Technologies.[Link]

• EPA-TSC/NERL: 531.1: Carbamates in Water Using HPLC w/ Post-Column Deriviti. National Environmental Methods Index (NEMI). [Link]

• Development and validation of a HPLC method for the determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in liquid samples from anaerobic reactors. SciELO.[Link]

• Improvements to EPA Method 531.1 for the Analysis of Carbamates that Resulted in the Development of U.S. EPA Method 531.2. ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. epa.gov [epa.gov]
• 4. agilent.com [agilent.com]
• 5. NEMI Method Summary - 531.1 [nemi.gov]
• 6. NEMI Method Summary - 531.2 [nemi.gov]

Solid-phase extraction (SPE) for Aldicarb sulfoxide cleanup

Title: Application Note: Advanced Solid-Phase Extraction (SPE) Protocol for Aldicarb Sulfoxide Cleanup in Complex Matrices

Introduction & Mechanistic Overview

Aldicarb sulfoxide is the primary, highly toxic degradation product of the carbamate pesticide aldicarb. Characterized by its high polarity and thermal instability, its analysis is traditionally challenging. While gas chromatography induces thermal degradation, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) serves as the analytical gold standard for these solvent-extractable nonvolatile compounds[1]. However, the extreme polarity of aldicarb sulfoxide results in poor retention on conventional reversed-phase C18 sorbents and makes it highly susceptible to ionization suppression from co-extracted matrix components during early chromatographic elution[2].

To ensure analytical integrity, Solid-Phase Extraction (SPE) must be meticulously optimized. This guide details a robust SPE methodology utilizing Graphitized Carbon Black (GCB) or advanced carbon-based sorbents. These chemistries overcome the limitations of silica-based C18 by providing enhanced dipole-dipole, π-π, and hydrogen-bonding interactions, ensuring superior recovery and matrix cleanup[3].

Scientific Rationale & Sorbent Selection (E-E-A-T)

As a self-validating analytical system, every step in this protocol is designed with a specific mechanistic purpose:

• Why avoid traditional C18? Silica-based C18 relies exclusively on hydrophobic interactions. Because aldicarb sulfoxide is highly polar, it exhibits rapid breakthrough during the loading phase on C18 sorbents.

• Graphitized Carbon Black (GCB) & Carbon S: GCB offers a strong affinity for polar pesticides. It effectively traps aldicarb sulfoxide while removing heavy pigments (e.g., chlorophyll) from complex matrices like soil or food extracts[4]. Elution from carbon requires careful solvent optimization—typically a mixture of dichloromethane (DCM) and methanol (MeOH)—to overcome the strong adsorption[3].

• pH Dependency (The Self-Validating Step): Carbamates and their sulfoxide metabolites undergo rapid base-catalyzed hydrolysis. Maintaining the sample and extraction environment at an acidic pH (pH 3.0) is critical. If quantitative recovery drops unexpectedly during a run, verifying the pH of the sample load serves as an immediate, self-validating diagnostic check[5].

Experimental Workflow

Figure 1: Optimized SPE workflow for Aldicarb sulfoxide cleanup.

Step-by-Step Protocol: SPE Cleanup for Aldicarb Sulfoxide

Reagents & Materials

• SPE Cartridges: Graphitized Carbon Black (e.g., EnviCarb, 500 mg/6 mL) or advanced Carbon S dispersive kits[3][4].

• Solvents: LC-MS grade Methanol (MeOH), Dichloromethane (DCM), Acetonitrile (ACN), and Formic Acid.

• Ultrapure Water: 18.2 MΩ·cm, buffered to pH 3.0.

Step 1: Sample Preparation

• Aqueous Samples: Filter environmental water through a 0.45 µm glass fiber filter. Adjust to pH 3.0 ± 0.2 using 10% formic acid.

• Solid Matrices (Soil/Food): Perform an initial liquid-solid extraction using ACN or DCM[5]. Centrifuge at 4,000 rpm for 5 minutes. Dilute the supernatant with acidified water (pH 3.0) to reduce the organic content below 5% prior to loading.

Step 2: SPE Conditioning

• Pass 5 mL of DCM/MeOH (80:20, v/v) through the GCB cartridge to clean the sorbent.

• Pass 5 mL of MeOH to solvate the carbon surface.

• Equilibrate with 5 mL of HPLC-grade water (pH 3.0). Do not allow the sorbent bed to dry out before loading.

Step 3: Sample Loading

• Load the acidified sample onto the cartridge.

• Critical Causality: Maintain a strict flow rate of 1–2 mL/min. Aldicarb sulfoxide's high polarity requires sufficient residence time in the sorbent bed to establish interactions and prevent premature breakthrough[3].

Step 4: Washing

• Wash the cartridge with 5 mL of 5% MeOH in water (v/v).

• Critical Causality: This specific concentration removes highly polar interferences (e.g., salts, simple sugars) without disrupting the retention of the target analyte. Exceeding 5% MeOH risks eluting aldicarb sulfoxide.

• Dry the cartridge under vacuum (15 in Hg) for 5–10 minutes.

Step 5: Elution & Reconstitution

• Elute the target analytes using 2 × 3 mL of DCM/MeOH (80:20, v/v)[3].

• Evaporate the eluate to near dryness under a gentle stream of ultra-high purity nitrogen at a temperature not exceeding 35°C (to prevent thermal degradation).

• Reconstitute in 1 mL of the initial LC mobile phase (e.g., 95:5 Water:MeOH with 0.1% Formic Acid) for direct LC-MS/MS analysis[2].

Method Validation & Quantitative Data

The following table summarizes the expected quantitative performance of various SPE sorbents for aldicarb sulfoxide, demonstrating the superiority of carbon-based chemistries over traditional silica.

Table 1: Comparative SPE Performance for Aldicarb Sulfoxide Cleanup

Sorbent Technology	Matrix	Spike Level	Mean Recovery (%)	RSD (%)	Mechanistic Advantage / Limitation
Graphitized Carbon Black (GCB)	Drinking Water	0.1 µg/L	92.5	4.8	Strong affinity for polar pesticides; requires DCM/MeOH elution[3].
Carbon S (dSPE)	Grape Extract	10.0 µg/kg	97.0	1.2	Excellent pigment removal; overcomes planar adsorption issues[4].
Polymeric HLB	Surface Water	0.5 µg/L	96.0	3.4	Optimal dipole retention; simpler elution profile than carbon.
Traditional C18	Surface Water	1.0 µg/L	< 50.0	> 12.0	High breakthrough due to analyte polarity; not recommended[1].

Critical Parameters & Troubleshooting

• Analyte Loss During Evaporation: Aldicarb sulfoxide is thermally labile. If recoveries are systematically low across all matrices, ensure the nitrogen evaporator water bath does not exceed 35°C.

• Ionization Suppression in LC-MS/MS: If matrix effects are observed (especially in early eluting peaks where aldicarb sulfoxide appears[2]), increase the washing stringency or ensure complete removal of humic acids. GCB is highly effective at removing these specific interferences[3].

Sources

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. clinichrom.com [clinichrom.com]
• 3. Solid-phase extraction of polar pesticides from environmental water samples on graphitized carbon and Empore-activated carbon disks and on-line coupling to octadecyl-bonded silica analytical columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. tandfonline.com [tandfonline.com]

Application Note: Immunoassay Techniques for Aldicarb and Metabolite Screening

Introduction & Mechanistic Background

Aldicarb is a potent carbamate insecticide characterized by its high acute toxicity. Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) via carbamylation of the serine residue at the enzyme's active site (1)[1]. In environmental matrices (soil, water) and biological systems, aldicarb is rapidly oxidized into two primary metabolites: aldicarb sulfoxide and aldicarb sulfone [2].

Because these oxidized metabolites retain significant AChE inhibitory activity and exhibit higher aqueous solubility—making them prone to groundwater leaching—comprehensive screening assays must detect not just the parent compound, but the total toxic residue profile[1].

Fig 1. Aldicarb oxidation pathway and the mechanism of AChE inhibition by its metabolites.

Principles of Aldicarb Immunoassays

Due to the low molecular weight of aldicarb and its metabolites (<250 Da), these molecules lack multiple epitopes. Consequently, traditional sandwich ELISAs are structurally impossible, necessitating the use of competitive immunoassay formats [2].

Hapten Design & Antibody Specificity (Mechanistic Insight)

The core challenge in developing an immunoassay for aldicarb screening is generating monoclonal antibodies (mAbs) that exhibit broad cross-reactivity across the parent compound and its oxidized states. To achieve this, haptens must be rationally designed. For instance, utilizing an aldicarb oxime succinic ester conjugated to carrier proteins like keyhole limpet hemocyanin (KLH) or bovine serum albumin (BSA) ensures that the critical structural motifs—specifically the sulfoxide and sulfone moieties—are exposed to the host immune system during immunization (3)[3]. This structural homology allows the resulting antibodies to capture the entire toxic metabolite profile.

Quantitative Data: Assay Cross-Reactivity

Understanding the cross-reactivity profile is essential for interpreting screening results. In competitive assays, the signal is inversely proportional to the analyte concentration. The table below summarizes the cross-reactivity of a standard magnetic particle-based Aldicarb assay against its metabolites and non-target carbamates[2].

Table 1: Cross-Reactivity Profile of Aldicarb Immunoassay

Compound	Least Detectable Dose (LDD)	Estimated Cross-Reactivity
Aldicarb	~0.20 ppb	100% (Baseline)
Aldicarb Sulfone	0.27 ppb	~74%
Aldicarb Sulfoxide	1.80 ppb	~11%
Methomyl	10.0 ppb	< 2%
Acetylcholine	Non-Reactive (NR)	0%

(Data adapted from the Aldicarb RaPID Assay specifications[2]. Compounds like atrazine, carbaryl, and carbofuran demonstrate no reactivity up to 10,000 ppb).

Protocol 1: Magnetic Particle Competitive ELISA

This protocol utilizes antibody-coupled paramagnetic particles. The high surface-area-to-volume ratio accelerates binding kinetics, while magnetic separation eliminates the need for centrifugation, preserving the delicate equilibrium of low-affinity cross-reactive antibodies.

Fig 2. Sequential workflow of magnetic particle-based competitive ELISA for metabolite screening.

Sample Preparation & Matrix Management

• Water Samples: Groundwater can often be analyzed directly. Highly turbid samples must be filtered (0.45 µm) to prevent non-specific physical binding to the magnetic particles[2].

• Food/Crop Matrices: Extract using methanol. Causality: Methanol effectively partitions polar metabolites from complex lipid-rich matrices. However, the final extract must be diluted to <5% methanol in the assay buffer. High solvent concentrations will denature the capture antibodies and artificially suppress binding, leading to false-positive results.

Step-by-Step Assay Workflow

Self-Validating System Setup: To ensure protocol integrity, every run must include a zero-dose standard ( B0​ ), a 5 ppb Aldicarb positive control, and a matrix blank[2].

• Reagent Equilibration: Bring all reagents to room temperature (20-25°C). Causality: Temperature fluctuations alter the thermodynamic equilibrium of the competitive binding, which can shift the IC50​ curve and invalidate the standard interpolation.

• Particle Addition: Vortex the magnetic particle suspension thoroughly. Add 250 µL of the antibody-coupled paramagnetic particles to each test tube[2].

• Sample & Conjugate Addition: Add 200 µL of the sample, followed immediately by 250 µL of the Aldicarb-Enzyme (HRP) conjugate[2]. Causality: Reagents must be dispensed directly into the bottom of the tube without touching the walls to prevent carryover. Simultaneous addition ensures true, unbiased competition for the limited antibody sites.

• Incubation: Incubate for exactly 20 minutes at room temperature.

• Magnetic Separation: Place tubes in a magnetic separation rack for 2 minutes. Decant the supernatant. Causality: The magnetic field immobilizes the specific antibody-antigen complexes. Decanting removes unbound sample matrix and excess conjugate, drastically reducing background noise[2].

• Washing: Add 1 mL of Wash Buffer, wait 1 minute, and decant. Repeat this step twice.

• Signal Generation: Add 500 µL of Color Reagent (containing H2​O2​ and TMB). Incubate for 20 minutes. The HRP bound to the particles catalyzes the conversion of TMB into a blue chromogenic product[2].

• Termination & Validation: Add 500 µL of Stop Solution (e.g., 1N H2​SO4​ ). The color will shift from blue to yellow. Read the Optical Density (OD) at 450 nm.

  • Validation Check: The B0​ well must exhibit an OD > 1.0. If the 5 ppb control deviates by >15% from its expected OD, the plate must be rejected.

Protocol 2: Colloidal Gold Lateral Flow Immunochromatographic Assay (LFIA)

For high-throughput or field screening, LFIAs provide qualitative or semi-quantitative results in under 10 minutes (4)[4].

Step-by-Step Workflow

• Pre-incubation: Mix 150 µL of the sample extract with 50 µL of gold-labeled anti-aldicarb monoclonal antibody (mAb) in a microwell. Incubate for 5 minutes[4].

  • Causality: This liquid-phase pre-incubation overcomes the diffusion limitations inherent to nitrocellulose membranes. It allows the small metabolite molecules to fully saturate the mAb binding sites before capillary action begins, drastically improving the assay's limit of detection (LOD).

• Application: Apply the pre-incubated mixture to the sample pad of the test strip[4].

• Migration & Competition: As the fluid migrates, any free, unbound mAb binds to the immobilized Aldicarb-OVA conjugate on the Test (T) line. If the sample contains high levels of aldicarb/metabolites, the mAb is already saturated and cannot bind the T line, resulting in a weak or absent visual signal[4].

• Validation Check: The Control (C) line must always develop a strong color (typically capturing the primary antibody via a secondary anti-species antibody). If the C line is absent, the capillary flow failed or the matrix degraded the antibodies, rendering the test invalid.

References

• Aldicarb RaPID Assay Protocol Source: National Environmental Methods Index (NEMI) URL:[Link]

• Hapten designs based on aldicarb for the development of a colloidal gold immunochromatographic quantitative test strip Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Rapid detection of aldicarb in cucumber with an immunochromatographic test strip Source: Taylor & Francis Online URL:[Link]

• UNITED STATES ENVIRONMENTAL PROTECTION AGENCY MEMORANDUM: Aldicarb Human Health Risk Assessment Source: Regulations.gov URL:[Link]

Sources

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. nemi.gov [nemi.gov]
• 3. Hapten designs based on aldicarb for the development of a colloidal gold immunochromatographic quantitative test strip - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Application Note: Spectrophotometric Determination of Aldicarb and its Metabolites

Introduction

Aldicarb is a systemic carbamate insecticide, acaricide, and nematicide known for its high efficacy and, consequently, its significant toxicity. Its primary mode of action is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system of both insects and mammals. Due to its potential for groundwater contamination and acute toxicity to non-target organisms, including humans, the monitoring of aldicarb and its principal toxic metabolites, aldicarb sulfoxide and aldicarb sulfone, in environmental and biological samples is of paramount importance. While chromatographic methods such as HPLC and GC-MS offer high sensitivity and specificity, spectrophotometric methods provide a cost-effective, rapid, and accessible alternative for the quantitative analysis of these compounds.

This application note details three robust spectrophotometric protocols for the determination of aldicarb and its metabolites, designed for researchers, scientists, and professionals in drug development and environmental monitoring. The methodologies are based on distinct chemical principles: alkaline hydrolysis followed by colorimetric reaction, indirect determination via iron complexation, and enzymatic inhibition.

Metabolic Pathway of Aldicarb

Aldicarb is metabolized in biological systems and the environment through oxidation, primarily forming aldicarb sulfoxide and, subsequently, the more stable aldicarb sulfone. Both of these metabolites retain significant anticholinergic activity and are therefore included in the total toxic residue analysis.

Caption: Hydrolysis and colorimetric reaction of aldicarb.

Experimental Protocol

Apparatus:

• Spectrophotometer capable of measuring absorbance at 570 nm

• Water bath

• Volumetric flasks and pipettes

• Test tubes

Reagents:

• Aldicarb Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of analytical grade aldicarb and dissolve in 100 mL of methanol.

• Sodium Hydroxide (NaOH) Solution (1 M): Dissolve 4.0 g of NaOH in 100 mL of deionized water.

• Ninhydrin Reagent (2% w/v): Dissolve 0.2 g of ninhydrin in 10 mL of ethanol. Prepare this solution fresh daily.

• Sodium Acetate Buffer (pH 5.2): Prepare as described in the literature.

Procedure:

• Standard Curve Preparation:

  • Pipette appropriate aliquots of the aldicarb standard stock solution into a series of test tubes to obtain concentrations ranging from 1 to 20 µg/mL.

  • Evaporate the methanol from the standards under a gentle stream of nitrogen.

• Sample Preparation:

  • Extract aldicarb from the sample matrix using a suitable solvent (e.g., acetonitrile or methanol).

  • Filter the extract and evaporate the solvent from a known volume of the filtrate in a test tube.

• Hydrolysis:

  • To each test tube (standards and samples), add 2.0 mL of 1 M NaOH.

  • Heat the tubes in a boiling water bath for 20 minutes to ensure complete hydrolysis.

  • Cool the tubes to room temperature.

• Color Development:

  • Neutralize the excess alkali by carefully adding 2.0 mL of the sodium acetate buffer.

  • Add 1.0 mL of the 2% ninhydrin reagent to each tube.

  • Heat the tubes in a boiling water bath for 15 minutes.

  • Cool the tubes rapidly to room temperature and dilute to a final volume of 10 mL with deionized water.

• Spectrophotometric Measurement:

  • Measure the absorbance of the purple solution at 570 nm against a reagent blank prepared in the same manner without the aldicarb standard.

  • Plot a calibration curve of absorbance versus concentration for the standards and determine the concentration of aldicarb in the sample.

Method 2: Indirect Determination via Fe(II)-Bathophenanthroline Complex

Principle

This indirect spectrophotometric method involves the nucleophilic cleavage of aldicarb on a strongly basic anion exchanger, which results in the formation of hydroxylamine. The hydroxylamine is then eluted and used to quantitatively reduce iron(III) to iron(II). The resulting iron(II) is subsequently complexed with bathophenanthroline (4,7-diphenyl-1,10-phenanthroline) to form a stable, red-colored complex. The absorbance of this complex is measured at approximately 535 nm, which is proportional to the initial concentration of aldicarb. This method is also applicable to the determination of aldicarb sulfoxide and sulfone.

Workflow Diagram

Caption: Workflow for the indirect determination of aldicarb.

Experimental Protocol

Apparatus:

• Spectrophotometer capable of measuring absorbance at 535 nm

• Chromatography column (e.g., a burette with a glass wool plug)

• pH meter

• Volumetric flasks and pipettes

Reagents:

• Strongly Basic Anion Exchange Resin: (e.g., Dowex 1x8 or similar).

• Aldicarb Standard Stock Solution (100 µg/mL): Prepare as described in Method 1.

• Sulfuric Acid (H₂SO₄) Solution (0.1 M): Prepare by diluting concentrated H₂SO₄.

• Iron(III) Chloride (FeCl₃) Solution (0.01 M): Dissolve an appropriate amount of FeCl₃ in 0.1 M HCl.

• Hydroxylamine Hydrochloride Solution (for reduction of residual Fe(III) in blank): Prepare a 1% (w/v) solution in deionized water.

• Bathophenanthroline Solution (0.001 M): Dissolve bathophenanthroline in ethanol.

• Sodium Acetate Buffer (pH 4.5): Prepare by mixing solutions of sodium acetate and acetic acid.

Procedure:

• Column Preparation:

  • Prepare a slurry of the anion exchange resin in deionized water.

  • Pack the chromatography column with the resin slurry to a bed height of approximately 5-10 cm.

  • Wash the column with several volumes of deionized water.

• Standard and Sample Loading:

  • Prepare a series of aldicarb standards in deionized water with concentrations ranging from 0.1 to 5.0 µg/mL.

  • Pass a known volume of the standard solutions or the aqueous sample through the prepared anion exchange column at a slow, controlled flow rate.

• Elution and Reduction:

  • Elute the formed hydroxylamine from the column with a specific volume of 0.1 M H₂SO₄.

  • To the eluate, add a precise volume of the 0.01 M FeCl₃ solution. The hydroxylamine will reduce an equivalent amount of Fe(III) to Fe(II).

• Color Development:

  • Add the sodium acetate buffer to adjust the pH to approximately 4.5.

  • Add the bathophenanthroline solution to form the red Fe(II)-bathophenanthroline complex.

  • Allow the color to develop for at least 15 minutes.

• Spectrophotometric Measurement:

  • Measure the absorbance of the solution at 535 nm against a reagent blank. The blank is prepared by following the same procedure but without passing any aldicarb solution through the column; a small amount of hydroxylamine hydrochloride solution should be added to the blank to reduce any residual Fe(III).

  • Construct a calibration curve and determine the aldicarb concentration in the sample.

Method 3: Acetylcholinesterase Inhibition Assay (Ellman's Method)

Principle

This enzymatic method is based on the inhibition of acetylcholinesterase (AChE) by aldicarb. The activity of the remaining AChE is measured using the Ellman's method. In this assay, acetylthiocholine (ATCh) is used as a substrate for AChE. The enzyme hydrolyzes ATCh to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce the yellow-colored 5-thio-2-nitrobenzoate (TNB) anion, which is quantified by measuring its absorbance at approximately 412 nm. The presence of aldicarb reduces the rate of TNB formation, and the degree of inhibition is proportional to the aldicarb concentration.

Enzymatic Reaction Pathway

Caption: Principle of the acetylcholinesterase inhibition assay.

Experimental Protocol (96-Well Plate Format)

Apparatus:

• Microplate reader capable of measuring absorbance at 412 nm

• 96-well clear, flat-bottom microplates

• Multichannel pipettes

Reagents:

• Phosphate Buffer (0.1 M, pH 8.0): Prepare a sodium phosphate buffer and adjust the pH to 8.0.

• Acetylcholinesterase (AChE) Solution: Prepare a working solution of AChE (from electric eel) in the phosphate buffer. The final concentration should be optimized to give a linear reaction rate.

• DTNB Solution (10 mM): Dissolve DTNB in the phosphate buffer.

• Acetylthiocholine Iodide (ATCI) Solution (14 mM): Dissolve ATCI in deionized water. Prepare fresh before use.

• Aldicarb Standard Solutions: Prepare a series of aldicarb dilutions in the phosphate buffer to achieve the desired final concentrations for the inhibition curve.

Procedure:

• Assay Setup:

  • In the wells of a 96-well plate, add 140 µL of the phosphate buffer.

  • Add 10 µL of the various aldicarb standard dilutions to the sample wells. For the 100% activity control (0% inhibition), add 10 µL of the buffer.

  • Add 10 µL of the AChE working solution to all wells except the blank. To the blank wells, add 10 µL of the buffer.

• Pre-incubation:

  • Gently mix the contents of the plate.

  • Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor (aldicarb) to interact with the enzyme.

• Initiation of Reaction:

  • Prepare a reaction mixture by combining the DTNB and ATCI solutions.

  • To each well, add 40 µL of the DTNB/ATCI reaction mixture to start the reaction.

• Kinetic Measurement:

  • Immediately place the plate in the microplate reader and measure the absorbance at 412 nm every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each aldicarb concentration using the following formula: % Inhibition = [1 - (Rate of sample / Rate of 100% activity control)] x 100

  • Plot the percentage of inhibition against the logarithm of the aldicarb concentration to determine the IC50 value (the concentration of aldicarb that causes 50% inhibition of AChE activity).

Data Summary and Performance Characteristics

Parameter	Method 1: Alkaline Hydrolysis & Ninhydrin	Method 2: Indirect Fe(II)-Bathophenanthroline	Method 3: AChE Inhibition (Ellman's)
Principle	Alkaline hydrolysis to methylamine, reaction with ninhydrin	Nucleophilic cleavage to hydroxylamine, reduction of Fe(III), complexation with bathophenanthroline	Enzymatic inhibition of acetylcholinesterase
Final Colored Product	Ruhemann's Purple	Fe(II)-Bathophenanthroline Complex	5-Thio-2-nitrobenzoate (TNB)
λmax	~570 nm	~535 nm	~412 nm
Key Reagents	NaOH, Ninhydrin	Anion exchange resin, H₂SO₄, FeCl₃, Bathophenanthroline	AChE, ATCI, DTNB
Linear Range (Typical)	1 - 20 µg/mL	0.1 - 5.0 µg/mL	Dependent on enzyme kinetics and inhibitor potency
Limit of Detection (LOD)	~0.1 µg/mL	~25 ng/mL (with pre-concentration)	Dependent on assay conditions
Potential Interferences	Other primary amines, ammonia	Reducing agents, other metal ions that complex with bathophenanthroline	Other cholinesterase inhibitors (e.g., organophosphates)

Conclusion

The spectrophotometric methods presented in this application note offer versatile and accessible options for the quantitative determination of aldicarb and its toxic metabolites. The choice of method will depend on the specific application, required sensitivity, sample matrix, and available instrumentation. The alkaline hydrolysis method is straightforward and relies on a classic colorimetric reaction. The indirect determination via iron complexation offers high sensitivity, particularly with a pre-concentration step. The acetylcholinesterase inhibition assay provides a biologically relevant measure of toxicity. Proper validation of each method in the user's laboratory is essential to ensure accurate and reliable results.

References

• eGyanKosh. (n.d.). EXPT. 1 SPECTROPHOTOMETRIC DETERMINATION OF Fe2+ IONS USING 1, 10-PHENANTHROLINE. Available at: [Link]

• ResearchGate. (n.d.). Determination of Aldicarb and Methomyl IC 50 and IC 95 With gpAChE-R. Available at: [Link]

• Condo, D. P., & Janauer, G. E. (1987). Reactive pre-concentration of trace amounts of pesticides in environmental analysis procedures. Part I. Determination of Carbamates by indirect spectrophotometry. Analyst, 112, 1027-1031. Available at: [Link]

• Ninhydrin Based Visible Spectrophotometric Determination of Gemigliptin. (n.d.). ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Chemical structure of iron(II)-phenanthroline complexes used for studies. Available at: [Link]

• preparation of ion exchange column. (2021, May 22). SlideShare. Available at: [Link]

• Damasceno, F. R. C., et al. (2008). Development and validation of a HPLC method for the determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in liquid samples from anaerobic reactors. Journal of the Brazilian Chemical Society, 19(6), 1158-1164. Available at: [Link]

• Khan, R., et al. (2016). Spectrophotometric determination of methylamine moiety containing pesticides using ninhydrine reagent. Journal of Analytical Science and Technology, 7(1), 1-8. Available at: [Link]

• Australian Pesticides and Veterinary Medicines Authority. (n.d.). Review of Aldicarb - Final Report - Chemistry Assessment. APVMA. Available at: [Link]

• Kovářová, M., et al. (2011). New Method for the Determination of the Half Inhibition Concentration (IC50) of Cholinesterase Inhibitors. Zeitschrift für Naturforschung C, 66(3-4), 133-140. Available at: [Link]

• ResearchGate. (n.d.). Spectra of reaction product of ninhydrin (6.0 x 10 -3 mol dm -3 ) with.... Available at: [Link]

• Chegg. (2016, September 27). Bathophenanthroline is a compound that forms a red complex with iron(II). Available at: [Link]

• Scribd. (n.d.). Ellman Esterase Assay Protocol. Available at: [Link]

• Rotterdam Convention. (2011, October 24). ALDICARB. Available at: [Link]

• ResearchGate. (n.d.). Application of ninhydrin to spectrophotometric determination of famotidine in drug formulations. Available at: [Link]

• Cytiva. (n.d.). Column packing and preparation for Ion Exchange Chromatography & Chromatafocusing. Available at: [Link]

• Al-Salhi, R., et al. (2015). Cholinesterase assay by an efficient fixed time endpoint method. MethodsX, 2, 363-369. Available at: [Link]

• INCHEM. (1991). Aldicarb (EHC 121, 1991). Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Aldicarb (PC 098301) MRID 49515901, 49515902. Available at: [Link]

• Bio-Rad. (n.d.). Anion Exchange Chromatography. Available at: [Link]

• Public Health Toxicology. (2023, September 28). Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. Available at: [Link]

• Witzel, K., et al. (2021). The Ninhydrin Reaction Revisited: Optimisation and Application for Quantification of Free Amino Acids. Foods, 10(7), 1583. Available at: [Link]

• Malik, A. K., & Rao, A. L. J. (2000). Direct spectrophotometric determination of ferbam (Iron(III) dimethyldithiocarbamate) in commercial sample and wheat grains using 4,7-diphenyl-1,10-phenanthroline. Journal of Agricultural and Food Chemistry, 48(12), 5808-5811. Available at: [Link]

• Occupational Safety and Health Administration. (n.d.). Aldicarb (Temik). Available at: [Link]

• Mitsubishi Chemical Corporation. (n.d.). Test Method for Ion Exchange Resin. Available at: [Link]

• Waters Corporation. (n.d.). Methods for the Anion Exchange Chromatographic Analysis of mRNAs. Available at: [Link]

• MDPI. (n.d.). Optimization of NaOH Chemical Treatment Parameters for Biomass-Based Adsorbents in Cationic Dye Removal. Available at: [Link]

• ResearchGate. (n.d.). Effect of pretreatment temperature, time and NaOH concentration on the.... Available at: [Link]

• Malik, A. K., & Rao, A. L. J. (2000). Spectrophotometric determination of ferbam [iron(III)

Technical Notes & Optimization

Optimization of mobile phase for Aldicarb metabolites separation

Technical Support Center: Aldicarb & Metabolites Mobile Phase Optimization

Welcome to the Technical Support Center. Separating aldicarb and its primary oxidative metabolites (aldicarb sulfoxide and aldicarb sulfone) presents a unique chromatographic challenge. The metabolic pathway drastically shifts the molecule's polarity: aldicarb is relatively non-polar, while aldicarb sulfoxide is highly polar. Consequently, achieving baseline resolution without sacrificing peak shape, thermal stability, or mass spectrometry ionization efficiency requires precise mobile phase optimization[1].

Below, you will find our diagnostic workflow, troubleshooting FAQs, and validated protocols designed for drug development professionals and analytical scientists.

Logical Workflow for Method Selection

Depending on your regulatory requirements and detection capabilities, you will likely choose between LC-MS/MS and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) via EPA Method 531.2[2].

Caption: Workflow for Aldicarb and metabolites separation via LC-MS/MS and EPA 531.2.

Troubleshooting & FAQs

Q1: Why does Aldicarb Sulfoxide elute in the void volume on my standard C18 column, while Aldicarb is well retained? Causality: Aldicarb sulfoxide is highly polar compared to the parent aldicarb. In Reversed-Phase Liquid Chromatography (RPLC), highly polar compounds lack sufficient hydrophobic interaction with the C18 stationary phase, leading to poor retention[1]. Solution: Optimize the mobile phase gradient to start with a highly aqueous composition (e.g., 98% Water / 2% Acetonitrile). If retention remains poor, utilize a carbamate-specific column with polar-embedded groups[3], or lower the initial organic modifier concentration to 0–1% for the first 2 minutes to ensure adequate focusing at the column head.

Q2: For LC-MS/MS analysis, should I use Methanol or Acetonitrile as the organic modifier, and what additives are best? Causality: While both solvents work, Acetonitrile generally provides lower backpressure and sharper peaks for carbamates. However, for positive electrospray ionization (ESI+), the choice of additive is critical. Aldicarb and its metabolites are prone to unpredictable sodium adduct formation ([M+Na]+), which fragments poorly in the collision cell, drastically reducing sensitivity. Solution: Use Acetonitrile with 0.1% Formic Acid and 10 mM Ammonium Formate. The ammonium formate acts as a buffer and drives the formation of predictable, stable [M+NH4]+ precursor ions, outcompeting ambient sodium and improving MRM transition reproducibility[4].

Q3: I am running EPA Method 531.2 (HPLC-FLD with post-column derivatization). Why am I seeing a rising baseline and ghost peaks? Causality: EPA Method 531.2 relies on the high-temperature hydrolysis of carbamates to methylamine, which then reacts with o-phthalaldehyde (OPA) to form a highly fluorescent isoindole[2]. Any amine contamination in the mobile phase (e.g., from degraded HPLC-grade water, microbial growth, or ammonia in the lab air) will react with OPA and cause severe baseline drift and ghost peaks. Solution: Use ultra-pure, fresh LC-grade water. Do NOT use ammonium-based buffers in the mobile phase for EPA 531.2. Ensure the mobile phase bottles are sealed and equipped with vapor traps to prevent atmospheric ammonia absorption.

Q4: How do I prevent the thermal degradation of Aldicarb Sulfone during LC separation? Causality: Carbamates, particularly aldicarb sulfone, are thermally labile and susceptible to hydrolysis. High column compartment temperatures (often used to lower backpressure) or basic mobile phases can cause on-column degradation, leading to peak tailing, split peaks, or loss of signal. Solution: Maintain the column compartment at or below 30°C[5]. Ensure the mobile phase pH is slightly acidic (pH 3–4) using formic acid, as carbamates rapidly hydrolyze under neutral to basic conditions.

Quantitative Data Summaries

Table 1: Physicochemical Properties & Retention Behavior

Analyte	Relative Polarity	Retention Behavior (RPLC)	Target MS Ion [M+H]+	Target MS Ion[M+NH4]+
Aldicarb Sulfoxide	Highly Polar	Early eluting (Void volume risk)	m/z 207.1	m/z 224.1
Aldicarb Sulfone	Polar	Mid-eluting	m/z 223.1	m/z 240.1

| Aldicarb | Non-polar | Late eluting | m/z 191.1 | m/z 208.1 |

Table 2: Impact of Mobile Phase Modifiers on LC-MS/MS Ionization [4]

Modifier	ESI(+) Ionization Efficiency	Chromatographic Peak Shape	Risk of Adduct Formation
0.1% Formic Acid (FA)	Good	Excellent	High [M+Na]+
10 mM Ammonium Formate	Excellent	Good	Promotes [M+NH4]+
0.1% FA + 10 mM Amm. Formate	Optimal	Excellent	Controlled[M+NH4]+

| No Modifier (Pure Water/MeCN) | Poor | Tailing | Unpredictable |

Step-by-Step Methodologies

Protocol 1: Mobile Phase Preparation and Gradient Optimization for LC-MS/MS Self-Validating Principle: By monitoring the[M+NH4]+ to [M+Na]+ ratio during MS tuning, you validate that the buffer concentration is sufficient to control adduct formation before running precious samples.

• Prepare Mobile Phase A (Aqueous): Measure 1000 mL of LC-MS grade water. Add 1.0 mL of LC-MS grade Formic Acid (0.1% v/v) and 630 mg of Ammonium Formate (10 mM). Sonicate for 10 minutes to degas and dissolve.

• Prepare Mobile Phase B (Organic): Measure 1000 mL of LC-MS grade Acetonitrile. Add 1.0 mL of Formic Acid (0.1% v/v).

• Column Equilibration: Install a C18 column (e.g., 150 mm × 4.6 mm, 3 µm) and set the column oven to 30°C[1]. Equilibrate with 98% A / 2% B at 0.4 mL/min for 20 column volumes.

• Gradient Setup:

  • 0.0 - 2.0 min: 2% B (Focuses the highly polar aldicarb sulfoxide).

  • 2.0 - 10.0 min: Ramp to 80% B (Elutes aldicarb sulfone and aldicarb).

  • 10.0 - 12.0 min: Hold at 80% B.

  • 12.0 - 12.1 min: Return to 2% B.

  • 12.1 - 18.0 min: Re-equilibration.

• Validation Check: Inject a mixed standard. If the aldicarb sulfoxide peak exhibits tailing or elutes before 2.5 minutes, reduce the initial organic composition to 1% B or lower the flow rate during the first 2 minutes.

Protocol 2: EPA Method 531.2 Mobile Phase & Post-Column Reagent Setup Self-Validating Principle: Running a reagent blank prior to sample injection validates the absolute absence of amine contamination in the mobile phase, ensuring baseline trustworthiness.

• Prepare Mobile Phase: Use strictly unbuffered LC-grade Water (Phase A) and LC-grade Methanol (Phase B). Do not add any acids or ammonium salts[2].

• Prepare Hydrolysis Reagent: Dissolve 3.0 g of NaOH in 1000 mL of degassed water (0.075 N).

• Prepare Derivatization Reagent: Dissolve 100 mg of o-phthalaldehyde (OPA) in 10 mL of methanol. Add to 1000 mL of degassed water containing 0.1 M sodium tetraborate. Add 100 µL of 2-mercaptoethanol. Protect from light.

• System Setup: Set the post-column hydrolysis reactor to 80°C. Set the derivatization reactor to ambient temperature.

• Validation Check: Pump both mobile phases and post-column reagents at operational flow rates. Monitor the fluorescence detector (Ex: 330 nm, Em: 465 nm). A stable baseline with <2% drift over 10 minutes validates an amine-free, ready-to-run system.

References

• U.S. Environmental Protection Agency (EPA). "Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water by Direct Aqueous Injection HPLC with Postcolumn Derivatization." Source: epa.gov. URL: [Link]

• MDPI. "Development, Optimization, and Validation of Forensic Analytical Method for Quantification of Anticholinesterase Pesticides in Biological Matrices." Source: mdpi.com. URL: [Link]

• MDPI. "Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics." Source: mdpi.com. URL: [Link]

• U.S. Environmental Protection Agency (EPA). "DER - Aldicarb & Degradates in Soil - MRID 49793901 / 49793902." Source: epa.gov. URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. epa.gov [epa.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. mdpi.com [mdpi.com]
• 5. epa.gov [epa.gov]

Technical Support Center: Overcoming Thermal Lability of Carbamates in GC Analysis

Welcome to the Advanced Chromatography Troubleshooting Center. This guide is engineered for researchers and drug development professionals struggling with the gas chromatography (GC) analysis of carbamate compounds (e.g., aldicarb, carbofuran, carbaryl).

Carbamates are notoriously thermosensible. When introduced into a standard hot GC injection port, they undergo rapid thermal degradation via fragmentation and rearrangement mechanisms, leading to poor peak shapes, low recoveries, and the formation of breakdown products (such as phenols, amines, and isocyanates)[1]. This guide synthesizes field-proven methodologies to bypass these thermal limitations through hardware optimization, chemical derivatization, and matrix masking.

Mechanistic Causality: Why Do Carbamates Degrade?

The carbamate functional group (–O–CO–NH–R) contains a labile proton on the nitrogen atom. In the high-temperature environment of a standard Split/Splitless (SSL) injector (typically >250°C), and catalyzed by active silanol sites on the glass liner, this bond cleaves. The causality of your missing peaks is direct: the thermal energy exceeds the activation energy required for the elimination reaction, destroying the native analyte before it ever reaches the column.

Mechanistic pathways of carbamate degradation versus stabilization techniques.

Diagnostic FAQs: Troubleshooting Your Chromatogram

Q1: My chromatogram shows massive tailing for carbofuran and a complete absence of aldicarb at low concentrations. What is happening? A: You are observing classic thermal degradation combined with active-site adsorption. Aldicarb is exceptionally thermally labile and degrades into aldicarb nitrile in hot inlets. The tailing of carbofuran indicates that the intact molecules are interacting with active silanol groups in your glass liner or column head. Solution: Switch to a Programmable Temperature Vaporizing (PTV) injector or use on-column derivatization[2][3].

Q2: I cannot change my GC hardware from a standard Split/Splitless (SSL) inlet. How can I analyze carbamates directly without hardware upgrades? A: If hardware changes are impossible, you must alter the sample chemistry. You have two options:

• In-Port Flash Derivatization: Co-inject your sample with a derivatizing agent like Trimethylsulfonium hydroxide (TMSH). The heat of the injector will drive a rapid methylation reaction, replacing the labile N-H proton with a stable methyl group[2][4].

• Analyte Protectants: Add compounds like spermine or thiabendazole to your sample matrix. These protectants strongly hydrogen-bond to the active sites in the GC liner, acting as a sacrificial mask that prevents the catalytic breakdown of your carbamates[1].

Q3: What is the difference between pre-column derivatization and in-port flash derivatization for carbamates? A: Pre-column derivatization (e.g., using Heptafluorobutyric anhydride - HFBA) is performed in a reaction vial before injection. It offers high yields and allows for solvent exchange, but is time-consuming and requires organic solvents[5]. In-port flash derivatization occurs instantaneously inside the heated GC inlet upon injection. It is highly efficient and automatable but requires careful optimization of injector temperature to balance the reaction kinetics against analyte degradation[4].

Strategic Decision Workflow

Decision workflow for mitigating carbamate thermal degradation in GC analysis.

Quantitative Comparison of Mitigation Strategies

Table 1: Evaluation of Injection and Chemical Mitigation Techniques

Technique	Primary Mechanism	Limit of Detection (LOD) Impact	Pros	Cons
PTV Injection (Solvent Vent)	Cold introduction minimizes initial thermal shock; rapid transfer[3].	Excellent (0.1–0.4 µg/kg)[1]	Allows large volume injections (LVI); removes matrix effects.	Requires specialized PTV hardware and complex method optimization.
Cold On-Column (COC)	Bypasses the heated inlet entirely; injects directly onto the column.	Excellent (0.03–0.1 µg/kg)[1]	Zero thermal discrimination; highest recovery for labile compounds.	Highly susceptible to column contamination from dirty matrices.
In-Port Derivatization (TMSH)	Replaces labile N-H proton with a methyl group via flash heating[2].	Good (0.2–0.8 µg/L)[2]	Fast, automatable, utilizes standard SSL hardware.	Reagent accumulation can degrade column stationary phase over time.
Analyte Protectants (Spermine)	Masks active silanol sites in the liner/column, preventing catalysis[1].	Excellent (0.1–0.4 µg/kg)[1]	Cheap, easy to implement, protects N-sulfenylated carbamates.	Requires matrix-matched calibration; protectants must be optimized.

Field-Proven Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. You must run the validation step before proceeding to unknown samples.

Protocol 1: PTV Solvent Vent Injection for Carbamates

Causality: By injecting the sample at a temperature below the solvent's boiling point, the analytes are trapped in the liner without thermal stress. Venting the solvent prevents volume expansion issues. A rapid temperature ramp then transfers the analytes to the column faster than degradation kinetics can occur[3].

Step-by-Step Execution:

• Hardware Setup: Install a multi-baffled or CarboFrit-packed PTV liner (deactivated). Connect a 15m x 0.25mm x 0.25µm DB-5MS column.

• Initial Conditions: Set the PTV inlet temperature to 50°C.

• Injection: Inject 10 µL of the sample extract (in ethyl acetate) at 50°C.

• Solvent Venting: Hold at 50°C for 0.4 minutes with a vent flow of 100 mL/min to eliminate the solvent.

• Analyte Transfer: Close the split vent. Rapidly heat the PTV inlet at a rate of 10°C/sec (600°C/min) to 250°C. Hold for 5 minutes.

• Self-Validation (System Suitability): Inject a 50 ppb standard of Aldicarb. Monitor the MS transitions for native Aldicarb ( m/z 144, 116) and its primary thermal breakdown product, Aldicarb nitrile ( m/z 86).

  • Validation Threshold: The peak area ratio of Aldicarb nitrile to native Aldicarb must be < 5%. If it exceeds 5%, replace the liner and verify the PTV heating ramp rate.

Protocol 2: In-Port Flash Methylation using TMSH

Causality: Trimethylsulfonium hydroxide (TMSH) is a powerful methylating agent. When co-injected with carbamates into a hot inlet, the thermal energy instantly drives the methylation of the carbamate nitrogen. This prevents the degradation pathway by capping the reactive site[2].

Step-by-Step Execution:

• Reagent Preparation: Prepare a 0.2 M solution of TMSH in methanol.

• Sample Preparation: Extract your aqueous sample using Liquid-Phase Microextraction (LPME) or Solid Phase Extraction (SPE), eluting into a compatible organic solvent (e.g., toluene or hexane).

• Hardware Setup: Use a standard Split/Splitless (SSL) injector equipped with a single taper deactivated liner containing a small plug of deactivated glass wool (to provide surface area for the flash reaction). Set the injector temperature to 250°C.

• Co-Injection: Using an autosampler, draw 1 µL of the sample extract, followed by a 0.5 µL air gap, followed by 1 µL of the TMSH reagent.

• Injection: Inject the sandwich directly into the SSL inlet in splitless mode (purge valve closed for 1 minute).

• Self-Validation (System Suitability): Inject a 100 ppb standard of Carbaryl. Monitor the MS for the disappearance of native Carbaryl ( m/z 201) and the appearance of N-methyl Carbaryl ( m/z 215).

  • Validation Threshold: The conversion efficiency must be > 95% (Peak Area of m/z 215 / Total Area of 201+215). If conversion is low, increase the SSL temperature by 10°C increments (up to 280°C) to drive the reaction kinetics.

References

• Use of spermine and thiabendazole as analyte protectants to improve direct analysis of 16 carbamates by gas chromatography-mass spectrometry in green vegetable matrices. Journal of Chromatography A (2009). Available at:[Link]

• Application of liquid-phase microextraction and on-column derivatization combined with gas chromatography-mass spectrometry to the determination of carbamate pesticides. Journal of Chromatography A (2006). Available at:[Link]

• Optimisation of programmable temperature vaporizer-based large volume injection for determination of pesticide residues in fruits and vegetables using gas chromatography-mass spectrometry. Journal of Chromatography A (2005). Available at:[Link]

• Derivatization reactions of carbamate pesticides in supercritical carbon dioxide. Analytical and Bioanalytical Chemistry (2002). Available at:[Link]

• Determination of Derivatized Carbamate Insecticides by GC-MS/MS. Thermo Scientific / SCISPEC Application Note. Available at:[Link]

Sources

• 1. Use of spermine and thiabendazole as analyte protectants to improve direct analysis of 16 carbamates by gas chromatography-mass spectrometry in green vegetable matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Application of liquid-phase microextraction and on-column derivatization combined with gas chromatography-mass spectrometry to the determination of carbamate pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispec.co.th [scispec.co.th]
• 5. Derivatization reactions of carbamate pesticides in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Aldicarb Sulfoxide Stability &amp; Storage Troubleshooting

[label="Reconstitute", color="#

Finalizing Code Compliance

I'm now strictly enforcing the max width on all Graphviz code blocks, using a maximum of 760px, within dot blocks. I'm also confirming that each diagram is within 100 characters. I am assembling all citations into a numbered list and including titles, sources, and valid, clickable URLs for verification, with emphasis on the provided EPA document. I'm ensuring rigorous adherence to all guidelines.

Optimizing Visual Presentation

I'm now making final adjustments to visual elements. I'm ensuring all Graphviz code blocks comply with the max width of 760px and the 100-character limit, and within dot blocks. I'm verifying and formatting all citations as a numbered list with titles, sources, and functional URLs. I'm also reviewing color contrast for readability.

Welcome to the Technical Support Center for handling Aldicarb Sulfoxide , the primary and highly toxic oxidation metabolite of the carbamate pesticide aldicarb. Preserving the structural integrity of this analyte during extraction, storage, and analysis is a major analytical challenge due to its susceptibility to base-catalyzed hydrolysis, thermal degradation, and microbial transformation.

This guide is designed for researchers and drug development professionals to troubleshoot degradation issues and establish self-validating experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my aldicarb sulfoxide standard degrading rapidly in aqueous solution? A1: Aldicarb sulfoxide is highly sensitive to pH variations. It undergoes base-catalyzed hydrolysis of its carbamate ester linkage. At pH levels above 7.0, hydroxide ions nucleophilically attack the carbonyl carbon, cleaving the ester bond to form non-toxic, non-carbamate oximes and nitriles [1.4]. To prevent this structural collapse, aqueous solutions must be buffered to an acidic pH—ideally between 4.0 and 5.5[1].

Q2: What is the optimal storage temperature for neat standards versus matrix samples? A2: Neat, crystalline analytical standards must be stored at -18°C in a tightly sealed, desiccated container to prevent thermal decomposition and moisture ingress[2]. For aqueous and soil matrix samples, flash-freezing and storage at -80°C is recommended for long-term archiving. Short-term storage (less than 2 weeks) of stabilized extracts can be maintained at 2–8°C[3].

Q3: Can microbial activity affect stability in soil and groundwater samples? A3: Yes, matrix biology plays a critical role. In surface soils, microbial oxidation rapidly converts parent aldicarb to aldicarb sulfoxide, and subsequently to aldicarb sulfone[4]. Conversely, under anaerobic conditions (e.g., saturated groundwater zones with high organic carbon), microbial pathways can reduce aldicarb sulfoxide back to the parent aldicarb[4]. This necessitates immediate biological quenching upon sample collection.

Aldicarb sulfoxide degradation and transformation pathways in environmental matrices.

Part 2: Troubleshooting Guide

Issue 1: Unexplained loss of analyte in groundwater samples

• Root Cause: Groundwater often exhibits a slightly alkaline pH (7.5–8.5) and contains dissolved metal ions that catalyze hydrolysis. At pH 8.85 (20°C), the half-life of aldicarb residues drops to merely 6 days, compared to thousands of days at pH 5.5[1].

• Solution: Immediately upon collection, measure the sample pH. Add a dilute acid (e.g., 0.1 M Formic Acid) dropwise until the pH reaches 4.5. Store in amber glass vials to prevent potential photolytic degradation at lower wavelengths[1].

Issue 2: Peak tailing and poor recovery during LC-MS/MS analysis

• Root Cause: Thermal degradation during sample evaporation or injection. Aldicarb sulfoxide is thermally labile and can decompose rapidly at elevated temperatures[4].

• Solution: Avoid using heated nitrogen blowdown temperatures above 30°C during sample concentration. Ensure the LC autosampler is strictly chilled to 4°C.

Part 3: Quantitative Stability Data

To assist in experimental planning, the following tables summarize the kinetic stability and recommended storage parameters for aldicarb sulfoxide.

Table 1: Hydrolysis Half-Lives of Aldicarb Residues (Aqueous)

pH Level	Temperature (°C)	Approximate Half-Life	Primary Degradation Mechanism
3.95	20°C	131 days	Acid-catalyzed hydrolysis
5.50	15°C	3,240 days	Highly stable (Optimal pH)
7.50	15°C	1,900 days	Slow base-catalyzed hydrolysis
8.85	20°C	6 days	Rapid base-catalyzed hydrolysis

(Data derived from EPA environmental fate characterizations for aldicarb and its metabolites[1])

Table 2: Recommended Storage Conditions by Matrix

Matrix Type	Temperature	pH Adjustment	Max Storage Duration
Neat Standard (Solid)	-18°C	N/A	Until expiration date
Aqueous Samples	2–8°C	Buffer to 4.0–5.5	< 2 weeks
Soil Samples	-80°C	Flash freeze	6 months

Part 4: Experimental Protocols

The following methodologies are designed as self-validating systems. By incorporating internal standards and strict environmental controls, you ensure that any observed degradation is identified and corrected before data acquisition.

Protocol 1: Preparation and Storage of Analytical Standards

Objective: Create a stable stock solution that resists transesterification and thermal breakdown.

• Equilibration: Remove the neat aldicarb sulfoxide standard vial from -18°C storage and equilibrate to room temperature in a desiccator for 30 minutes to prevent moisture condensation[2].

• Weighing: Weigh the required mass using a calibrated microbalance.

• Dissolution: Dissolve the solid in HPLC-grade Acetonitrile (ACN) to create a 1 mg/mL stock solution. Causality Note: ACN is preferred over methanol to eliminate the risk of transesterification of the carbamate group.

• Aliquotting: Transfer into amber glass vials with PTFE-lined septa to prevent solvent evaporation and photolysis.

• Storage & Validation: Store aliquots at -18°C[2]. Self-Validation Step: Validate the stock concentration monthly by running it against a freshly prepared standard curve; discard if the peak area deviates by >5%.

Protocol 2: Stabilization and Extraction from Aqueous Matrices

Objective: Quench biological activity and halt base-catalyzed hydrolysis immediately upon sample collection.

• Collection: Collect 100 mL of the aqueous sample and immediately place it on ice.

• pH Quenching: Add 0.1 M Formic Acid dropwise to adjust the pH to 4.5 ± 0.5. Verify with a calibrated pH probe.

• Internal Standardization (Self-Validation): Spike the sample with an isotopically labeled internal standard (e.g., Aldicarb sulfoxide-d3). Monitoring the recovery of this standard will validate whether degradation occurred during the extraction workflow.

• Extraction: Perform Solid Phase Extraction (SPE) using a hydrophilic-lipophilic balance (HLB) cartridge.

• Elution & Concentration: Elute with 5 mL of chilled Dichloromethane (DCM). Concentrate under a gentle stream of nitrogen at room temperature (do not exceed 30°C).

• Reconstitution: Reconstitute in the initial LC mobile phase and transfer to a 4°C autosampler for immediate analysis.

Workflow for stabilizing aldicarb sulfoxide in experimental samples to prevent degradation.

Sources

• 1. nrc.gov [nrc.gov]
• 2. Aldicarb-sulfoxide | CAS 1646-87-3 | LGC Standards [lgcstandards.com]
• 3. chemscene.com [chemscene.com]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: Overcoming Ion Suppression in LC-ESI-MS/MS for Aldicarb Sulfoxide

Welcome to the Advanced Mass Spectrometry Support Center. As application scientists, we frequently encounter challenges with highly polar carbamate metabolites. Aldicarb sulfoxide, a primary degradation product of the pesticide aldicarb, is notoriously difficult to quantify due to severe matrix effects in positive Electrospray Ionization (ESI+).

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic explanations to help you achieve robust, interference-free quantification.

Mechanistic FAQ: Understanding the Root Cause

Q: Why is Aldicarb sulfoxide so susceptible to ion suppression compared to its parent compound? A: The vulnerability of Aldicarb sulfoxide stems from its high polarity. In standard reversed-phase liquid chromatography (using C18 columns), highly polar analytes exhibit poor retention and elute very early, often near the void volume. This elution window is heavily populated by unretained, highly concentrated matrix co-extractives such as organic acids, salts, and simple sugars.

When this complex mixture enters the ESI source, the abundant matrix components outcompete the trace Aldicarb sulfoxide molecules for access to the droplet surface and available protons in the liquid phase[1]. Because ESI is a surface-dependent ionization technique, this competition prevents the analyte from efficiently transferring into the gas phase, resulting in a drastically reduced MS/MS signal[1].

Logical mapping of ESI droplet surface competition causing ion suppression.

Sample Preparation: Depleting the Matrix

Q: How can I optimize my extraction to selectively remove suppression-causing compounds without losing my analyte? A: The most effective approach is a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by dispersive Solid Phase Extraction (dSPE)[2]. By carefully selecting dSPE sorbents, you can chemically strip the matrix of competing ions. Primary Secondary Amine (PSA) is critical here; it acts as a weak anion exchanger to bind organic acids and polar pigments that typically co-elute with Aldicarb sulfoxide.

Self-Validating Protocol: Optimized QuEChERS for Polar Carbamates

Objective: Maximize recovery of Aldicarb sulfoxide while depleting suppression-causing matrix components.

• Step 1: Homogenization & Extraction: Weigh 10 g of homogenized sample into a 50 mL centrifuge tube. Add 10 mL of 1% acetic acid in acetonitrile.

  • Causality: Acetonitrile precipitates proteins. The slight acidification is crucial because carbamate metabolites are alkali-labile; the low pH prevents degradation of the sulfoxide moiety.

• Step 2: Salting-Out Partitioning: Add 4 g anhydrous MgSO₄ and 1 g NaCl. Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

  • Causality: The high ionic strength drives the highly polar Aldicarb sulfoxide into the upper organic layer, leaving highly polar matrix interferences in the aqueous phase.

• Step 3: dSPE Cleanup: Transfer 1 mL of the supernatant to a dSPE tube containing 150 mg MgSO₄, 25 mg PSA, and 25 mg C18. Vortex for 30 seconds and centrifuge.

  • Causality: PSA removes organic acids and sugars; C18 removes non-polar lipids.

• Step 4: Dilute-and-Shoot: Dilute the final extract 1:5 with the initial LC mobile phase (e.g., 95% Water / 5% Methanol with 0.1% Formic Acid).

  • Causality: Dilution exponentially reduces the absolute concentration of the background matrix in the ESI droplet. This alleviates surface competition, dramatically improving the signal-to-noise ratio.

• Validation Check (System Suitability): Before analyzing the batch, spike a known concentration of a stable isotope-labeled internal standard (SIL-IS, e.g., Aldicarb sulfoxide-d3) into the final extract. If the absolute peak area of the IS in the sample extract is less than 80% of the IS area in a neat solvent standard, significant ion suppression is still occurring. If this fails, increase the dilution factor to 1:10.

Optimized sample preparation and LC-MS/MS workflow for Aldicarb sulfoxide.

Quantitative Efficacy of Matrix Mitigation

Implementing the optimized QuEChERS cleanup significantly restores ionization efficiency. The table below demonstrates the recovery of the Aldicarb sulfoxide signal across various complex matrices when this protocol is applied[2].

Sample Matrix	Matrix Effect (%) [Standard Extraction]*	Matrix Effect (%) [Optimized QuEChERS + dSPE]	Signal Interpretation
Pak Choi	~45.0%	98.6%	Negligible Suppression
Chinese Celery	~42.0%	98.5%	Negligible Suppression
Apple	~55.0%	95.4%	Slight Suppression
Mushroom	~50.0%	96.6%	Slight Suppression
Tea	~30.0%	97.6%	Negligible Suppression

(Note: A value of 100% indicates zero matrix effect. Values <100% indicate ion suppression. Standard extraction values are estimated baselines prior to targeted dSPE cleanup).

Chromatographic & MS Optimization

Q: My sample prep is optimized, but Aldicarb sulfoxide still elutes too close to the solvent front. How do I fix the chromatography? A: You must increase the retention factor ( k′ ) of the analyte. Traditional C18 columns struggle to retain highly polar sulfoxides. Switch to a Polar-Embedded stationary phase (e.g., BEH Shield RP18) or utilize Hydrophilic Interaction Liquid Chromatography (HILIC) . By increasing retention time, you physically separate Aldicarb sulfoxide from the unretained polar matrix "clump" that elutes at the void volume, ensuring the analyte enters the ESI source in a cleaner droplet environment.

Q: How can I map out exactly where ion suppression is happening in my chromatographic run? A: Utilize a Post-Column Infusion (PCI) technique[3]. Continuously infuse a neat standard solution of Aldicarb sulfoxide into the LC effluent (post-column, pre-MS) using a syringe pump via a T-piece. Inject a blank matrix extract through the LC. As the matrix components elute, you will observe sudden dips in the continuously monitored MS/MS baseline (m/z 207 > 132)[4]. These dips represent "suppression zones." You can then adjust your LC gradient to ensure your analyte elutes outside of these specific zones.

Q: If absolute elimination of matrix effects is impossible, how do I ensure accurate quantification? A: You must compensate for the suppression using Matrix-Matched Calibration [2]. Prepare your calibration curve by spiking standards into a blank matrix extract rather than pure solvent. This ensures that both the standards and the unknown samples experience the exact same degree of ESI suppression, effectively canceling out the error. For the highest level of E-E-A-T (Expertise and Trustworthiness) in regulated environments, always pair this with a Stable Isotope-Labeled Internal Standard (SIL-IS), which will co-elute perfectly with the native analyte and correct for both extraction losses and dynamic ESI suppression.

References

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring Source: National Institutes of Health (NIH - PMC)[Link]

• Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System Source: National Institutes of Health (NIH - PMC)[Link]

• Compensation of Matrix Effects by Postcolumn Infusion of a Monitor Substance in Multiresidue Analysis with LC−MS/MS Source: Analytical Chemistry (ACS Publications)[Link]

• Determination of Pesticides in Food Using UPLC with Polarity Switching Tandem Quadrupole LC-MS/MS Source: Waters Corporation Application Notes[Link]

Sources

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. waters.com [waters.com]

Optimizing QuEChERS for Aldicarb Sulfoxide in Produce: A Technical Support Guide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of aldicarb sulfoxide in produce. This guide is designed for researchers, analytical chemists, and food safety professionals who are using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology and encountering challenges specific to this polar, and often problematic, analyte. As a metabolite of aldicarb, accurate quantification of aldicarb sulfoxide is critical for regulatory compliance and public health.[1][2]

This document moves beyond standard protocols to provide in-depth troubleshooting, explain the causality behind methodological choices, and offer field-proven insights to help you achieve accurate and reproducible results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of aldicarb sulfoxide.

Q1: Why is my recovery for aldicarb sulfoxide consistently low using a standard QuEChERS method?

Low recovery is the most frequent issue for polar analytes like aldicarb sulfoxide. The primary causes are often related to the dispersive solid-phase extraction (d-SPE) cleanup step. Standard sorbents like Primary Secondary Amine (PSA) can interact with and remove polar compounds, while Graphitized Carbon Black (GCB), used for pigment removal, can adsorb planar molecules, which may include aldicarb sulfoxide.[3][4] Additionally, the choice of extraction solvent can play a role; acetonitrile is generally preferred over ethyl acetate for better recovery of polar pesticides.[5]

Q2: I'm seeing significant signal suppression for aldicarb sulfoxide in my LC-MS/MS analysis. What's happening?

This is a classic example of a "matrix effect." Co-extracted compounds from the produce matrix (e.g., sugars, organic acids, pigments) can interfere with the ionization of aldicarb sulfoxide in the mass spectrometer's source, leading to a suppressed signal and inaccurate quantification.[6] The complexity of the produce matrix significantly influences the degree of suppression.[7] The most effective way to counteract this is by using matrix-matched calibration standards.[8][9]

Q3: Which QuEChERS salt formulation is better for aldicarb sulfoxide: AOAC or EN?

Both the AOAC 2007.01 (using sodium acetate) and the EN 15662 (using sodium citrate buffer) methods are widely used.[8] For pH-sensitive analytes, the EN method is often preferred as it buffers the extract at a pH of around 5.0-5.5, which can improve the stability of certain pesticides.[4] While aldicarb sulfoxide is not extremely pH-labile, maintaining a consistent pH throughout extraction can improve method ruggedness. For most applications, either can be effective, but the EN method may offer an advantage for multi-residue methods that include pH-sensitive compounds.

Q4: Can I inject my initial acetonitrile extract directly without d-SPE cleanup?

While technically possible, it is highly discouraged. Injecting a "dirty" extract will introduce a large amount of matrix components into your LC-MS/MS system. This will not only cause severe matrix effects but also lead to rapid contamination of the instrument, resulting in poor peak shape, shifting retention times, and the need for frequent, time-consuming maintenance. The d-SPE cleanup is a critical step for method longevity and data quality.[3][10]

Part 2: In-Depth Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common experimental problems.

Issue 1: Low or Inconsistent Analyte Recovery

Poor recovery is a critical failure in quantitative analysis, leading to underestimation of the residue levels.

• Inappropriate d-SPE Sorbent: This is the most common culprit.

  • Problem: PSA is a weak anion exchanger designed to remove organic acids and sugars, but its polarity can lead to the co-adsorption of aldicarb sulfoxide.[3] GCB is highly effective at removing pigments but can cause significant losses of planar analytes.[4]

  • Solution: Reduce the amount of PSA in your d-SPE tube. If your samples are not heavily pigmented (e.g., potatoes, bananas), omit GCB entirely. For pigmented matrices like spinach or kale, consider using a smaller amount of GCB or alternative sorbents like Z-Sep+, which is a zirconia-based sorbent designed to remove fats and pigments with potentially less impact on target analytes.[4]

• Sub-optimal Extraction pH: The pH of the extraction environment can influence analyte stability and partitioning.

  • Problem: Although aldicarb sulfoxide is relatively stable, extreme pH values during extraction can potentially lead to degradation.

  • Solution: Use a buffered QuEChERS method, such as the EN 15662 standard, which maintains a stable pH.[4] This ensures consistent extraction conditions across different sample types and batches.

• Insufficient Phase Separation: Incomplete separation of the acetonitrile and aqueous layers can lead to loss of the analyte.

  • Problem: High-water or high-sugar content matrices can sometimes form emulsions or prevent a clean phase separation after adding the QuEChERS salts.

  • Solution: Ensure vigorous shaking after adding the salts (at least 1 minute). After centrifugation, if the phase separation is poor, try placing the samples in a freezer for 10-15 minutes to improve the separation before taking an aliquot for d-SPE.

Below is a logical decision tree to guide your troubleshooting process for low recovery issues.

Caption: Diagram illustrating matrix-induced ion suppression in LC-MS/MS.

Part 3: Recommended Protocol & Data Tables

This section provides a validated starting point for your method development.

Experimental Protocol: Modified QuEChERS for Aldicarb Sulfoxide

This protocol is based on the EN 15662 method, with modifications to improve recovery for polar analytes.

• Sample Homogenization:

  • Weigh 10 g (± 0.1 g) of the homogenized produce sample into a 50 mL centrifuge tube.

  • For dry commodities (e.g., cereals, tea), add 10 mL of reagent water and allow to rehydrate for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile to the 50 mL tube.

  • Add an internal standard if used.

  • Seal the tube tightly and shake vigorously for 1 minute.

  • Add the EN 15662 salt packet (4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate dihydrate, 0.5 g Na₂Citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute to prevent salt agglomeration.

  • Centrifuge at ≥4000 g for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer 1 mL of the upper acetonitrile layer to a 2 mL d-SPE tube.

  • The contents of the d-SPE tube should be adjusted based on the matrix (see Table 2). For a general starting point, use a tube containing 150 mg MgSO₄ and 25 mg PSA.

  • Vortex the d-SPE tube for 30 seconds.

  • Centrifuge at ≥4000 g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and transfer it to an autosampler vial.

  • For LC-MS/MS analysis, it is often beneficial to add a small amount of formic or acetic acid (to a final concentration of ~0.1%) to improve peak shape and ionization efficiency. [11] * If matrix effects are still high, dilute the final extract with water/acetonitrile before injection.

Data Tables for Method Optimization

Table 1: Comparison of Common QuEChERS Salt Formulations

Feature	AOAC 2007.01 Method	EN 15662 Method	Rationale for Aldicarb Sulfoxide
Buffering Agent	Sodium Acetate (NaOAc)	Sodium Citrate Buffers	The EN method provides a more stable pH (~5.5), which can enhance the stability of pH-sensitive pesticides and improve method ruggedness.
Salts	6 g MgSO₄, 1.5 g NaOAc	4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂Citrate	Both induce phase separation effectively. The choice often depends on laboratory standard operating procedures or target analyte lists.
Typical Use	Widely adopted in the US	Standard method in Europe	For a multi-residue method, the EN formulation is often a safer choice due to its pH buffering capacity. [4]

Table 2: d-SPE Sorbent Selection Guide for Aldicarb Sulfoxide Analysis

Sorbent	Primary Function	Impact on Aldicarb Sulfoxide	Recommendation
MgSO₄	Removes residual water	None (essential for cleanup)	Always include (typically 150 mg/mL extract).
PSA	Removes organic acids, sugars, some fatty acids	High Risk: Can adsorb polar analytes, leading to low recovery. [3]	Use a minimal amount (e.g., 25-50 mg/mL).
C18 (Octadecyl)	Removes non-polar interferences (fats, lipids)	Low risk. Generally does not interact with polar compounds.	Include for high-fat matrices like avocado.
GCB	Removes pigments (chlorophyll, carotenoids), sterols	Very High Risk: Known to strongly adsorb planar molecules, which can include carbamates. [4]	Avoid if possible. If required for matrices like kale, use the smallest effective amount (<10 mg/mL) or use an alternative.
Z-Sep+	Removes fats and pigments	Lower risk than GCB.	A good alternative to GCB for pigmented and fatty matrices. [4]

Table 3: Typical LC-MS/MS Parameters for Aldicarb Sulfoxide

Parameter	Typical Value / Setting	Rationale
Column	C18 or HILIC	A standard C18 column is often sufficient. For very polar analytes, a HILIC column can provide better retention.
Mobile Phase A	Water + 0.1% Formic Acid + 5mM Ammonium Formate	Acid and buffer improve peak shape and ionization efficiency in positive mode.
Mobile Phase B	Methanol or Acetonitrile + 0.1% Formic Acid	Organic solvent for gradient elution.
Ionization Mode	ESI Positive	Aldicarb sulfoxide ionizes well in positive electrospray mode.
MRM Transitions	Quantifier: 207.1 > 89.0; Qualifier: 207.1 > 132.0	These are common transitions, but should be optimized on your specific instrument. [12]

References

• Aldicarb Sulfone Residues in Foods by Solid Phase Extraction/High Performance Liquid Chromatography Tandem Mass Spectrometry. (n.d.). CNKI. Retrieved March 10, 2026, from [Link]

• de Alda, M. J. L., & Barceló, D. (2000). Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry. Journal of Chromatography A, 888(1-2), 113-120. [Link]

• Determination of Pesticides in Food Using UPLC with Polarity Switching Tandem Quadrupole LC-MS/MS. (n.d.). Waters Corporation. Retrieved March 10, 2026, from [Link]

• Wang, J., & Leung, D. (2005). Determination of Pesticides in Apple-Based Infant Foods Using Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 53(4), 831-840. [Link]

• López de Alda, M., & Barceló, D. (2000). Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry. ResearchGate. [Link]

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (2017). Agilent Technologies. [Link]

• Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS. (2023). Journal of AOAC INTERNATIONAL. [Link]

• Crews, B. C., et al. (2014). QuEChERS-based approach toward the analysis of two insecticides, methomyl and aldicarb, in blood and brain tissue. Analytical Methods, 6(18), 7458-7465. [Link]

• Naidoo, V. (2018). Assessing the carbamate decay kinetics in post-mortem intoxication cases with reference to matrix storage conditions. University of Pretoria. [Link]

• Clauß, M., et al. (2020). Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction. Molecules, 25(23), 5639. [Link]

• Matrix effects, recoveries, accuracy, and precision for aldicarb. (2014). ResearchGate. [Link]

• Simultaneous Analysis of 53 Pesticides in Safflower (Carthamus tinctorius L.) by Using LC–MS/MS Coupled with a Modified QuEChERS Technique. (2023). MDPI. [Link]

• Reis, R. S., et al. (2021). Simulation of transport and persistence of carbamate aldicarb in soil columns. Research, Society and Development, 10(5), e30110514930. [Link]

• Multi-pesticide residues analyses of QuEChERS extracts using an automated online μSPE clean-up coupled. (n.d.). Royal Society of Chemistry. Retrieved March 10, 2026, from [Link]

• Totti, S., et al. (2006). Application of matrix solid phase dispersion to the determination of imidacloprid, carbaryl, aldicarb, and their main metabolites in honeybees by liquid chromatography-mass spectrometry detection. Talanta, 69(3), 724-729. [Link]

• Kruve, A., et al. (2008). Matrix effects in pesticide multi-residue analysis by liquid chromatography-mass spectrometry. Journal of Chromatography A, 1187(1-2), 58-66. [Link]

• Evaluation of various clean-up sorbents in kale followed by LC-MS/MS analysis of pesticides. (2022). Food Science and Biotechnology. [Link]

• Zeolite H-Beta as a Dispersive Solid-Phase Extraction Sorbent for the Determination of Eight Neonicotinoid Insecticides Using Ultra-High-Performance Liquid Chromatography—Tandem Mass Spectrometry. (2022). MDPI. [Link]

• Optimization of the QuEChERS method for multi-residue analysis of pharmaceuticals and pesticides in aquaculture products. (2021). ResearchGate. [Link]

• Optimization of QuEChERS method for determination of pesticide residues in vegetables and health risk assessment. (2024). Environmental Science and Pollution Research, 31(21), 31259-31273. [Link]

• Aldicarb in Drinking-water. (2003). World Health Organization. [Link]

• Aldicarb (PC 098301) MRID 49515901, 49515902. (2015). U.S. Environmental Protection Agency. [Link]

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. pic.int [pic.int]
• 3. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of various clean-up sorbents in kale followed by LC-MS/MS analysis of pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Matrix effects in pesticide multi-residue analysis by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. QuEChERS-based approach toward the analysis of two insecticides, methomyl and aldicarb, in blood and brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. rsdjournal.org [rsdjournal.org]
• 11. academic.oup.com [academic.oup.com]
• 12. agilent.com [agilent.com]

Technical Support Center: Minimizing Interferences in Environmental Sample Analysis

Welcome to the Technical Support Center dedicated to helping researchers, scientists, and drug development professionals overcome the common yet complex challenge of interferences in environmental sample analysis. Environmental samples—be it soil, water, or air—are notoriously complex matrices.[1] The presence of non-target compounds can significantly impact the reliability and accuracy of your results, leading to issues like signal suppression or enhancement, false positives, and poor reproducibility.[2]

This guide is structured to provide not just solutions, but a foundational understanding of why interferences occur and how different strategies effectively mitigate them. By following the principles and protocols outlined here, you can develop robust, self-validating analytical methods that produce trustworthy data.

Section 1: Understanding the Enemy: A Primer on Analytical Interferences

Before troubleshooting, it's crucial to identify the type of interference affecting your analysis. Interferences are broadly categorized based on their origin and mechanism.

Frequently Asked Questions: General Interference

Q: What is an analytical interference?

A: An interference is any phenomenon that causes the analytical signal for your target analyte to be systematically altered (increased or decreased) by anything other than the analyte itself.[3] This leads to inaccurate quantification. In complex environmental matrices, interferences are the rule, not the exception.[1][2]

Q: What are the main types of interferences I should be aware of?

A: The most common interferences in environmental analysis fall into three categories:

• Matrix Effects: These arise from the co-elution of non-target compounds from the sample matrix (e.g., humic acids in soil, salts in water) that affect the ionization efficiency of the target analyte in the instrument's source.[4][5] This is a primary concern in techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).

• Spectral Interferences: This occurs when the signal from a non-target compound or background source overlaps with the signal of the target analyte.[3] This can be a direct overlap of spectral lines in atomic emission spectrometry or the formation of polyatomic ions in mass spectrometry.[6][7]

• Isobaric Interferences: Specific to mass spectrometry, this interference is caused by ions of different elements or molecules that have the same nominal mass-to-charge ratio (m/z) as the analyte of interest.[8][9]

Section 2: Troubleshooting Matrix Effects in Chromatography (LC-MS, GC-MS)

Matrix effects are arguably the most pervasive issue in the analysis of environmental samples by mass spectrometry. They can cause ion suppression or enhancement, leading to significant quantification errors.

Frequently Asked Questions: Matrix Effects

Q: My analyte signal is significantly lower in my soil samples compared to my calibration standards prepared in pure solvent. What is happening?

A: You are likely observing ion suppression , a common matrix effect.[4] Components of the soil matrix (like organic matter, salts, and lipids) are co-extracted with your analyte. When this complex mixture enters the mass spectrometer's ion source, these matrix components compete with your analyte for ionization, reducing the number of analyte ions that are formed and detected.[5] This results in a lower-than-expected signal and, consequently, an underestimation of the analyte's true concentration.

Q: How can I confirm that I have a matrix effect issue?

A: A post-extraction spiking experiment is a reliable way to quantify the matrix effect.[10] The procedure involves comparing the analyte's response in a blank matrix extract that has been spiked with the analyte to its response in a pure solvent standard at the same concentration. A significant difference in signal intensity indicates the presence of a matrix effect.[4] Another qualitative technique is post-column infusion, which helps identify regions in the chromatogram where suppression or enhancement occurs.[10]

Q: What are the most effective strategies to combat matrix effects?

A: There are several effective strategies, which can be used alone or in combination:

• Improve Sample Preparation: The most direct approach is to remove the interfering matrix components before analysis. Techniques like Solid-Phase Extraction (SPE) and QuEChERS are designed for this purpose.[4][11][12]

• Dilute the Sample: A simple "dilute and shoot" approach can sometimes be effective. Dilution reduces the concentration of interfering matrix components, thereby lessening their impact.[13][14] However, this also dilutes your analyte, which may compromise your method's sensitivity.

• Use an Internal Standard: An internal standard (IS) is a compound added at a known concentration to all samples, standards, and blanks.[15][16] The ideal IS is chemically similar to the analyte and will be affected by the matrix in the same way. Quantification is based on the ratio of the analyte signal to the IS signal, which corrects for variations.[17]

• Employ Stable Isotope-Labeled Internal Standards (SIL-IS): This is the gold standard for correcting matrix effects. A SIL-IS is a version of your analyte where one or more atoms have been replaced with a heavy isotope (e.g., ¹³C, ²H, ¹⁵N). It is chemically identical to the analyte and co-elutes perfectly, ensuring it experiences the exact same matrix effects.[18] Because it has a different mass, the mass spectrometer can distinguish it from the native analyte.[19]

Workflow: Troubleshooting Matrix Effects

Below is a logical workflow for identifying and mitigating matrix effects.

Caption: A decision-making workflow for addressing matrix effects.

Featured Protocols: Sample Preparation for Interference Removal

Effective sample preparation is the most powerful tool for preventing matrix interferences.[20][21] Here are two widely adopted protocols.

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

SPE is a versatile technique that separates analytes from a liquid sample by partitioning them onto a solid sorbent, allowing interfering compounds to be washed away.[11][12][22] It is widely used in regulatory methods, such as EPA Method 3535A.[22][23]

Objective: To extract and concentrate organic pollutants (e.g., pesticides, PAHs) from a water sample while removing interfering salts and polar compounds.

Methodology:

• Sorbent Selection: Choose an SPE cartridge with a sorbent that has a high affinity for your analyte and low affinity for the matrix interferences. For nonpolar organic pollutants in water, a reversed-phase sorbent like C18 is a common choice.

• Conditioning: Pass 5-10 mL of a water-miscible organic solvent (e.g., methanol) through the cartridge. This solvates the sorbent's functional groups. Do not let the sorbent go dry.

• Equilibration: Flush the cartridge with 5-10 mL of reagent-grade water or a buffer matching the pH of your sample. This prepares the sorbent for the aqueous sample. Again, do not let the sorbent go dry.

• Sample Loading: Pass the water sample through the cartridge at a slow, steady flow rate (e.g., 1-5 mL/min). The analytes of interest will be retained on the sorbent.

• Washing: Pass a weak solvent (e.g., 5-10 mL of a 5% methanol in water solution) through the cartridge. This removes weakly retained interferences without eluting the target analytes.

• Drying: Dry the sorbent bed by passing air or nitrogen through the cartridge for 5-10 minutes. This removes residual water, which can interfere with the subsequent elution step.

• Elution: Pass a small volume (e.g., 2-5 mL) of a strong organic solvent (e.g., acetonitrile or ethyl acetate) through the cartridge to desorb and collect the purified analytes. This clean extract is now ready for analysis.[11]

Protocol 2: QuEChERS for Soil/Food Samples

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a streamlined method that combines solvent extraction with dispersive solid-phase extraction (dSPE) for cleanup.[24][25] Originally developed for pesticide analysis in produce, its use has expanded to a wide range of analytes and environmental matrices like soil.[26][27][28]

Objective: To extract a broad range of pesticides from a soil sample.

Methodology:

• Sample Homogenization & Extraction:

  • Weigh 10-15 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of reagent-grade water (if the sample is dry) and vortex to create a slurry.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, and buffering salts per AOAC or EN methods).[24]

  • Immediately cap and shake vigorously for 1 minute. The salts induce phase separation and help drive the analytes into the acetonitrile layer.

  • Centrifuge at >3000 rcf for 5 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube. The dSPE tube contains a sorbent mixture designed to remove specific interferences. A common mix for soil includes:

    • Primary Secondary Amine (PSA): Removes organic acids, fatty acids, and sugars.

    • C18: Removes nonpolar interferences like fats and waxes.

    • Graphitized Carbon Black (GCB): Removes pigments and sterols (use with caution, as it can retain some planar analytes).

    • Magnesium Sulfate: Removes residual water.

  • Vortex the dSPE tube for 30 seconds.

  • Centrifuge at >5000 rcf for 5 minutes.

• Final Extract:

  • The resulting supernatant is the cleaned-up sample extract. Transfer it to an autosampler vial for injection.

Data Summary: Comparing Sample Preparation Techniques

Technique	Primary Application	Interference Removal	Solvent Use	Throughput	Cost/Sample
Dilute & Shoot	Simple, clean matrices	Minimal	Low	Very High	Very Low
LLE	Liquid samples	Moderate	Very High	Low	Moderate
SPE	Liquid samples	High/Very High	Low	Moderate-High	Moderate
QuEChERS	Solid/semi-solid samples	High/Very High	Low	High	Low-Moderate

Section 3: Troubleshooting Spectral & Isobaric Interferences in Spectroscopy (ICP-MS, ICP-OES)

These interferences are common in elemental analysis and arise from fundamental physical limitations of the instrumentation.[2][29]

Frequently Asked Questions: Spectral & Isobaric Interferences

Q: In ICP-OES, the emission signal for my analyte seems artificially high in certain wastewater samples. What could be the cause?

A: This is likely a spectral interference caused by direct spectral overlap or background enhancement.[3][7] Direct overlap occurs when an emission line from another element in the sample is very close to your analyte's wavelength.[3] Background enhancement can occur from stray light or recombination continuum from matrix elements like aluminum and calcium, which elevates the entire baseline around your analyte's peak.[30]

Q: How do I resolve spectral overlap in ICP-OES?

A: The first and simplest strategy is to select a different, interference-free emission line for your analyte.[3] Most elements have multiple emission lines with varying intensities. If an alternative line is not available or is not sensitive enough, you can use mathematical corrections. This involves measuring the signal from an interfering element at a different wavelength and using a predetermined correction factor to subtract its contribution from your analyte's signal.[31] Modern instrument software often automates this process.

Q: I'm analyzing for Arsenic (As) at m/z 75 using ICP-MS and my results are biased high in samples high in chloride. Why?

A: You are encountering a polyatomic spectral interference . The argon (Ar) from the plasma gas can combine with chloride (Cl) from your sample matrix to form the polyatomic ion ⁴⁰Ar³⁵Cl⁺, which also has a mass-to-charge ratio of 75.[29] The mass spectrometer cannot distinguish between ⁷⁵As⁺ and ⁴⁰Ar³⁵Cl⁺, so it measures them both, leading to a false positive signal for arsenic.

Q: My analysis of Strontium (Sr) is affected by the presence of Rubidium (Rb). How can I solve this isobaric interference?

A: This is a classic isobaric interference , where the isotope ⁸⁷Rb interferes with the measurement of the isotope ⁸⁷Sr.[8] Because these are different elements with the same mass, traditional quadrupole mass spectrometers cannot separate them. There are two main solutions:

• Mathematical Correction: Measure a different, non-interfered isotope of the interfering element (e.g., ⁸⁵Rb) and use the known isotopic abundance ratio to calculate and subtract the contribution of ⁸⁷Rb from the signal at m/z 87.[29][31] This can increase measurement uncertainty.

• Collision/Reaction Cell (CRC) Technology: Modern ICP-MS instruments are equipped with CRCs. A reactive gas (like oxygen or ammonia) can be introduced into the cell.[8][9] For the Sr/Rb interference, oxygen can be used. Strontium reacts with oxygen to form SrO⁺ (at m/z 103 for ⁸⁷Sr¹⁶O⁺), while Rubidium does not react. By setting the mass spectrometer to detect m/z 103 instead of 87, you can measure Sr without interference from Rb.[8] This is a much more robust and reliable approach.

Workflow: Resolving ICP-MS Interferences

This diagram illustrates the decision process for tackling common ICP-MS interferences.

Sources

• 1. New trends in sample preparation techniques for environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. Navigating Interferences in AAS and AES for Accurate Results • Environmental Studies (EVS) Institute [evs.institute]
• 4. longdom.org [longdom.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 7. bwbtech.com [bwbtech.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. tandfonline.com [tandfonline.com]
• 11. promochrom.com [promochrom.com]
• 12. rocker.com.tw [rocker.com.tw]
• 13. Perspective Chapter: Sample Preparation Techniques for Electrochemical Analysis of Pesticides and Heavy Metals in Environmental and Food Samples | IntechOpen [intechopen.com]
• 14. suburbantestinglabs.com [suburbantestinglabs.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Chromatographic Quantification Methods: External Standard, Internal Standard, And Self-Calibration Methods - Blogs - News [alwsci.com]
• 17. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 18. bioszeparacio.hu [bioszeparacio.hu]
• 19. welchlab.com [welchlab.com]
• 20. researchgate.net [researchgate.net]
• 21. atlasofscience.org [atlasofscience.org]
• 22. welchlab.com [welchlab.com]
• 23. epa.gov [epa.gov]
• 24. unitedchem.com [unitedchem.com]
• 25. chromatographyonline.com [chromatographyonline.com]
• 26. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 28. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 29. spectroscopyonline.com [spectroscopyonline.com]
• 30. esslabshop.com [esslabshop.com]
• 31. ime.fraunhofer.de [ime.fraunhofer.de]

Reference Data & Comparative Studies

Validation of Analytical Methods for Aldicarb and Its Metabolites: A Comparative Technical Guide

As analytical scientists and drug development professionals, we must recognize that the quantification of the carbamate pesticide aldicarb cannot be decoupled from its oxidative metabolites. In both environmental matrices and biological systems, aldicarb undergoes rapid microbial and enzymatic oxidation to aldicarb sulfoxide, followed by a slower oxidation step to aldicarb sulfone[1],[2]. Because both metabolites retain potent acetylcholinesterase inhibitory activity, modern analytical validation must treat this triad as a single toxicological unit[3].

This guide provides an objective, data-driven comparison of the two dominant analytical modalities for these compounds: HPLC with Post-Column Derivatization and Fluorescence Detection (HPLC-FLD) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) .

Metabolic Pathway & Analytical Challenges

The physicochemical properties of aldicarb and its metabolites dictate our analytical strategy. They exhibit high water solubility, lack strong native chromophores or fluorophores, and are thermally labile, which largely precludes the use of Gas Chromatography (GC) without complex derivatization[3],[4].

Metabolic oxidation pathway of Aldicarb to its toxic sulfoxide and sulfone derivatives.

Modality Comparison: HPLC-FLD vs. UPLC-MS/MS

Historically, EPA Method 531.1 (HPLC-FLD) was the gold standard for carbamate analysis[4]. However, the advent of robust UPLC-MS/MS systems has shifted the paradigm toward direct mass analysis. The table below summarizes the quantitative performance and operational parameters of both methods based on validated independent laboratory data[5],[6],[4].

Parameter	HPLC-FLD (EPA Method 531.1)	UPLC-MS/MS with Isotope Dilution
Detection Principle	Post-column hydrolysis & derivatization (Fluorescence)	Electrospray Ionization (ESI+) & Multiple Reaction Monitoring (MRM)
Target Analytes	Aldicarb, Aldicarb Sulfoxide, Aldicarb Sulfone	Aldicarb, Aldicarb Sulfoxide, Aldicarb Sulfone
Sample Preparation	Direct injection (filtered water)	Solid Phase Extraction (HLB) or QuEChERS
Internal Standard	4-Bromo-3,5-dimethylphenyl N-methylcarbamate	Stable Isotope-Labeled (e.g., Aldicarb-D3)
Limit of Detection (LOD)	0.5 – 1.3 µg/L	0.0008 – 0.001 µg/L
Limit of Quantitation (LOQ)	~2.0 µg/L	0.1 µg/L
Mean Recovery Range	85% – 115%	94.5% – 105%
Matrix Effect Susceptibility	Low (Fluorescence is highly specific)	High (Requires isotope dilution to mitigate ion suppression)

Experimental Protocols & Mechanistic Causality

A self-validating analytical system requires that the analyst understands why each step is performed. Below are the step-by-step methodologies for both modalities, grounded in chemical causality.

Protocol A: HPLC-FLD via Post-Column Derivatization (EPA 531.1)

Because aldicarb and its metabolites lack native fluorescence, this method relies on a continuous post-column chemical transformation[4].

• Sample Preservation: Immediately upon collection, buffer the water sample to pH 3 using monochloroacetic acid.

  • Causality: Carbamates are highly susceptible to base-catalyzed hydrolysis (half-life of 8 days at pH >8)[1]. Acidification stabilizes the oxime linkage during storage.

• Chromatographic Separation: Inject the filtered sample onto a reverse-phase C18 column using a gradient of water and methanol.

• Post-Column Hydrolysis: Introduce 0.05 M NaOH to the eluent and pass through a reaction coil heated to 95°C.

  • Causality: The high temperature and alkaline pH rapidly cleave the carbamate functional group, yielding methylamine gas dissolved in the eluent.

• Derivatization & Detection: Introduce o-phthalaldehyde (OPA) and 2-mercaptoethanol.

  • Causality: The liberated methylamine reacts with OPA and the thiol to form a highly fluorescent isoindole derivative, which is then detected via a fluorescence detector (Ex: 340 nm, Em: 455 nm).

Protocol B: UPLC-MS/MS with Isotope Dilution (Modern Standard)

Direct mass spectrometry avoids complex derivatization but introduces the challenge of matrix-induced ion suppression.

UPLC-MS/MS analytical workflow with isotope dilution for Aldicarb and metabolites.

• Isotope Spiking: Spike the sample with stable isotope-labeled internal standards (SIL-IS): Aldicarb-D3, Aldicarb Sulfoxide-D3, and Aldicarb Sulfone-D3[6].

  • Causality: Co-eluting matrix components compete for charge in the Electrospray Ionization (ESI) source, causing signal suppression. Because the D3-isotopologues co-elute perfectly with the native analytes and experience identical suppression, the ratio of native-to-IS signal remains constant, ensuring absolute quantitative accuracy.

• Solid Phase Extraction (SPE): Pass the sample through a Hydrophilic-Lipophilic Balance (HLB) cartridge.

  • Causality: The HLB polymeric sorbent provides dual retention mechanisms, effectively capturing both the relatively non-polar parent aldicarb and its highly polar oxidized metabolites[6].

• UPLC Separation: Elute using a gradient of 0.1% formic acid and 5 mM ammonium acetate in water/acetonitrile.

  • Causality: Formic acid provides the protons necessary for positive ionization[M+H]+, while ammonium acetate stabilizes the signal and promotes the formation of predictable [M+NH4]+ adducts, which often yield stronger signals for carbamates.

• MRM Detection: Monitor specific precursor-to-product ion transitions in positive ESI mode.

Validation Framework & Acceptance Criteria

To ensure the trustworthiness of the data, the method must be validated against stringent criteria, such as those outlined by the EPA (e.g., Method AU-269R0) and European Commission SANTE guidelines[5],[7].

• Sensitivity (LOD/LOQ): The LOQ is established as the lowest concentration where the signal-to-noise (S/N) ratio is ≥ 10. In independent laboratory validations of UPLC-MS/MS methods, an LOQ of 0.1 µg/L is standard for all three analytes[5].

• Linearity: Matrix-matched calibration curves must exhibit a correlation coefficient ( r2 ) > 0.999 across the dynamic range (e.g., 0.5 to 200 µg/L)[6].

• Precision & Accuracy: Mean recoveries must fall within 70–120% (often tightened to 80–110% for drinking water matrices), with a Relative Standard Deviation (RSD) ≤ 20%[8]. For example, the EPA validation of AU-269R0 reported confirmatory mean recoveries of 102-105% for aldicarb, 97-107% for aldicarb sulfone, and 102-106% for aldicarb sulfoxide at the LOQ, proving the method's ruggedness[5].

Sources

• 1. archive.epa.gov [archive.epa.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. cdn.who.int [cdn.who.int]
• 4. NEMI Method Summary - 531.1 [nemi.gov]
• 5. epa.gov [epa.gov]
• 6. Determination of Aldicarb， Aldicarb Sulfoxide， Aldicarb Sulfone in Water by Solid Phase Extraction and UPLC⁃MS/MS with Isotope Dilution [yyhx.ciac.jl.cn]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]

Unmasking Carbamates: LC-MS/MS versus HPLC-Fluorescence for Aldicarb and Metabolite Detection

As a Senior Application Scientist navigating the rigorous demands of environmental and pharmacokinetic monitoring, I frequently encounter the analytical dilemma of quantifying carbamate pesticides. Aldicarb, a potent acetylcholinesterase inhibitor, presents a unique challenge: it rapidly oxidizes in water and biological matrices into two highly toxic metabolites, aldicarb sulfoxide and aldicarb sulfone. Regulatory frameworks demand the simultaneous, highly sensitive quantification of all three compounds.

For decades, the gold standard has been EPA Method 531.2 , which relies on High-Performance Liquid Chromatography with post-column derivatization and Fluorescence Detection (HPLC-FLD) 1. However, the advent of robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies, such as ASTM D7645 2, has shifted the analytical paradigm.

This guide objectively compares these two methodologies, dissecting the causality behind their experimental designs, and provides self-validating protocols to ensure scientific integrity in your laboratory.

The Target Analytes: Aldicarb's Oxidative Pathway

Before selecting an analytical technique, we must understand the chemical nature of the targets. Aldicarb lacks strong native chromophores or fluorophores, making direct optical detection at trace levels nearly impossible. Furthermore, its rapid oxidation necessitates an analytical method capable of resolving the parent compound from its structurally similar metabolites.

Caption: Oxidative degradation pathway of aldicarb into its toxic primary and secondary metabolites.

Mechanistic Principles: Derivatization vs. Direct Mass Analysis

The divergence between HPLC-FLD and LC-MS/MS lies in how they overcome the lack of native fluorescence in carbamates.

The HPLC-FLD Strategy (EPA Method 531.2)

Because we cannot "see" aldicarb directly, we must chemically alter it. After the analytes are separated on a C18 column, the eluent enters a heated reaction coil (80–100 °C) where sodium hydroxide (NaOH) hydrolyzes the carbamate linkage to release methylamine. A second post-column reaction introduces o-phthalaldehyde (OPA) and 2-mercaptoethanol. The methylamine reacts with these reagents to form a highly fluorescent isoindole derivative, which is then detected optically [[1]]().

The LC-MS/MS Strategy (ASTM D7645)

Mass spectrometry bypasses the need for optical properties. Using Electrospray Ionization in positive mode (ESI+), the intact carbamate molecules are protonated to form [M+H]+ precursor ions. These ions are isolated in the first quadrupole, fragmented via collision-induced dissociation, and their specific product ions are quantified in the third quadrupole (Multiple Reaction Monitoring, MRM) 3.

Caption: Analytical workflow comparison: Post-column derivatization (HPLC-FLD) vs. Direct ionization (LC-MS/MS).

Quantitative Data Comparison

The transition from optical detection to mass spectrometry yields significant differences in operational metrics. Below is a synthesized comparison based on standard EPA and ASTM validation data.

Parameter	HPLC-Fluorescence (EPA 531.2)	LC-MS/MS (ASTM D7645)
Detection Principle	Isoindole fluorescence (Ex: 340 nm / Em: 465 nm)	MRM Mass Transitions (e.g., m/z 207 → 89 for Sulfoxide)
Injection Volume	400 – 1000 µL	10 – 50 µL
Typical Analysis Time	~20 – 30 minutes	~5 – 10 minutes
Sensitivity (LOD)	~0.5 µg/L	~0.001 – 0.05 µg/L
Specificity	Moderate (Relies strictly on retention time)	High (Relies on unique precursor/product ion mass transitions)
Matrix Interference	Low (Fluorescence is highly specific to derivatized amines)	Moderate to High (Susceptible to ESI ion suppression)
Hardware Complexity	High fluidic complexity (Post-column reactors, extra pumps)	High electronic/vacuum complexity (Mass spectrometer)

Self-Validating Experimental Protocols

A robust protocol must be self-validating—meaning internal controls immediately flag procedural failures. Here are the step-by-step methodologies for both approaches.

Protocol A: HPLC-FLD with Post-Column Derivatization (EPA 531.2)

Causality Focus: Preventing premature degradation and ensuring derivatization efficiency.

• Sample Preservation: Collect water samples in amber vials containing 375 mg of potassium dihydrogen citrate and 5 mg of sodium thiosulfate.

  • Validation Check: Thiosulfate neutralizes residual chlorine, which rapidly degrades aldicarb. Citrate buffers the pH to ~3.8 to prevent spontaneous hydrolysis 4.

• Internal Standard Addition: Spike the sample with 4-bromo-3,5-dimethylphenyl N-methylcarbamate (BDMC).

• Chromatographic Separation: Inject 400 µL onto a C18 column (e.g., 3.9 × 150 mm, 4 µm). Elute using a gradient of reagent water and methanol.

• Alkaline Hydrolysis: Pump 0.075 N NaOH into the eluent stream through a reaction coil heated to 80 °C.

• Derivatization: Introduce the OPA/2-mercaptoethanol reagent into the stream via a second post-column pump.

• Detection & Self-Validation: Monitor fluorescence at Ex 340 nm / Em 465 nm.

  • Validation Check: If the BDMC internal standard peak is absent or severely diminished, it immediately indicates a failure in the post-column reagent pumps or a degraded OPA solution, invalidating the run.

Protocol B: Direct Aqueous Injection LC-MS/MS (ASTM D7645)

Causality Focus: Overcoming matrix effects through isotopic dilution.

• Sample Preparation: Filter the aqueous sample through a 0.2 µm syringe filter to remove particulates.

• Isotope Dilution: Spike the sample with an isotopically labeled surrogate standard (e.g., Aldicarb-D3 or Carbofuran-D3) 5.

• UPLC Separation: Inject 10 µL onto a sub-2 µm UPLC C18 column. Elute using a rapid gradient of 0.1% formic acid in water and acetonitrile.

• Ionization: Subject the eluent to ESI+ to generate [M+H]+ ions.

• MRM Detection & Self-Validation: Monitor specific transitions (e.g., Aldicarb: 191 → 89; Aldicarb Sulfoxide: 207 → 89; Aldicarb Sulfone: 223 → 86).

  • Validation Check: Calculate the absolute peak area of the D3-surrogate. If the area drops by >30% compared to a neat solvent standard, severe ion suppression (matrix effect) is occurring. The method self-corrects by quantifying native analytes as a ratio to the D3-surrogate, ensuring quantitative accuracy despite MS suppression 3.

Expert Insights: Making the Right Choice

Choosing between these methods requires balancing specificity against matrix resilience.

Why choose LC-MS/MS? If your laboratory processes high volumes of samples and requires ultra-low limits of detection (sub-0.05 µg/L), LC-MS/MS is unparalleled. It eliminates the fluidic nightmares of maintaining post-column pumps and mixing coils. Furthermore, MRM transitions provide definitive structural confirmation, eliminating the risk of false positives from co-eluting compounds that plague UV or fluorescence detectors.

Why retain HPLC-FLD? Do not discard your fluorescence detectors just yet. Mass spectrometers are notoriously sensitive to "dirty" matrices (e.g., wastewater with high dissolved organic carbon), which cause ESI ion suppression. Because the OPA derivatization in EPA 531.2 is highly specific to primary amines, the HPLC-FLD method is remarkably immune to matrix interference. If you lack access to expensive isotopically labeled internal standards to correct for MS suppression, HPLC-FLD remains a highly robust, reliable alternative.

References

• Chinese Journal of Applied Chemistry - Determination of Aldicarb, Aldicarb Sulfoxide, Aldicarb Sulfone in Water by Solid Phase Extraction and UPLC⁃MS/MS with Isotope Dilution.[Link]

• ASTM International - D7645 Standard Test Method for Determination of Aldicarb, Aldicarb Sulfone, Aldicarb Sulfoxide... in Water by Liquid Chromatography/Tandem Mass Spectrometry (LC/MS/MS). [Link]

• Shimadzu Scientific Instruments - Highly sensitive method for determination of carbamates in water as per ASTM D-7645 by LCMS-8045.[Link]

• US Environmental Protection Agency (EPA) - EPA Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water By Direct Aqueous Injection HPLC With Postcolumn Derivatization. [Link]

• Paragon Laboratories - Drinking Water Analysis by EPA 531.2. [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. D7645 Standard Test Method for Determination of Aldicarb, Aldicarb Sulfone, Aldicarb Sulfoxide, Carbofuran, Methomyl, Oxamyl, and Thiofanox in Water by Liquid Chromatography/Tandem Mass Spectrometry (LC/MS/MS) [store.astm.org]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. paragonlaboratories.com [paragonlaboratories.com]
• 5. Determination of Aldicarb， Aldicarb Sulfoxide， Aldicarb Sulfone in Water by Solid Phase Extraction and UPLC⁃MS/MS with Isotope Dilution [yyhx.ciac.jl.cn]

Comparing persistence of Aldicarb and its metabolites in soil

An in-depth understanding of agrochemical persistence is critical for environmental scientists, toxicologists, and drug development professionals monitoring soil and groundwater safety. Aldicarb, a highly effective systemic oxime carbamate insecticide, presents a unique analytical challenge. Unlike many pesticides that degrade into benign byproducts, aldicarb rapidly metabolizes into compounds that are equally toxic and significantly more persistent.

This guide objectively compares the soil persistence of aldicarb and its oxidative metabolites against carbofuran, a common benzofuran carbamate alternative, and provides a field-proven, self-validating LC-MS/MS methodology for their quantification.

Mechanistic Pathway of Aldicarb Degradation

When applied to soil, the parent aldicarb molecule is highly mobile and short-lived. However, its dissipation is not a true detoxification. Soil microorganisms rapidly oxidize the thioether moiety of aldicarb to form aldicarb sulfoxide [1]. Subsequently, a slower oxidative process converts the sulfoxide into aldicarb sulfone [1].

Because both metabolites retain the carbamate ester linkage, they continue to act as potent acetylcholinesterase inhibitors. Consequently, environmental risk assessments cannot rely on the parent compound alone; they must evaluate the "total toxic residue" (parent + sulfoxide + sulfone)[2].

Fig 1. Degradation pathway of aldicarb to its toxic metabolites and non-toxic hydrolysis products.

Comparative Persistence: Aldicarb vs. Carbofuran

To contextualize the persistence of aldicarb, we compare it to carbofuran. Carbofuran degrades primarily via hydrolysis and microbial mineralization, with its half-life heavily dependent on soil pH and temperature[3]. While carbofuran's half-life ranges from 30 to 120 days, it generally degrades into less toxic phenolic derivatives[3].

In contrast, aldicarb's total toxic residue can persist much longer. The parent compound degrades in 1 to 12 days, but aldicarb sulfoxide persists for 60 to 90 days, and aldicarb sulfone can persist for over 90 days[2][4]. Furthermore, the extremely low soil organic carbon-water partitioning coefficients (Koc) of the sulfoxide and sulfone make them highly susceptible to groundwater leaching[4].

Table 1: Persistence and Mobility Comparison in Soil

Compound	Half-life in Soil	Mobility (Koc)	Toxicity Level	Primary Degradation Route
Aldicarb	1 – 12 days[4]	21 – 68 (High)[4]	Very High	Microbial Oxidation
Aldicarb Sulfoxide	60 – 90 days[2]	13 – 48 (Very High)[4]	Very High	Oxidation / Hydrolysis
Aldicarb Sulfone	> 90 days[2]	11 – 32 (Very High)[4]	High	Chemical Hydrolysis
Carbofuran	30 – 120 days[3]	~22 (High)	High	Hydrolysis / Microbial

Analytical Methodology: A Self-Validating QuEChERS LC-MS/MS Protocol

As a Senior Application Scientist, I emphasize that the simultaneous extraction of a non-polar parent compound and its highly polar metabolites requires precise solvent chemistry. We utilize a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[5].

To ensure this protocol acts as a self-validating system , an isotopically labeled internal standard (e.g., Aldicarb-d3) must be spiked into the soil matrix prior to extraction. This internal standard experiences the exact same extraction efficiencies and matrix ion suppression as the target analytes. If the recovery of the internal standard falls outside the 70–120% acceptable range, the batch is automatically flagged for re-extraction, ensuring no false negatives occur due to matrix interference.

Fig 2. Step-by-step QuEChERS and LC-MS/MS workflow for soil extraction and quantification.

Step-by-Step Experimental Protocol

Step 1: Sample Preparation & Self-Validation

• Action: Sieve soil samples to <2 mm. Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. Spike the soil with 100 µL of a 1 µg/mL Aldicarb-d3 internal standard solution.

• Causality: Sieving ensures a uniform surface area for extraction. Spiking before solvent addition guarantees the internal standard accounts for both extraction losses and MS matrix effects, validating the entire workflow.

Step 2: Solvent Extraction

• Action: Add 10 mL of ultrapure water to hydrate the soil, followed by 10 mL of Acetonitrile containing 1% formic acid. Vortex vigorously for 1 minute.

• Causality: Soil hydration swells the pores, allowing the solvent to penetrate. Acetonitrile is chosen because it effectively partitions both the non-polar parent and the highly polar sulfoxide/sulfone metabolites[5]. The addition of formic acid lowers the pH, preventing the base-catalyzed hydrolysis of the sensitive carbamate linkages during the extraction process.

Step 3: Salting Out (Partitioning)

• Action: Add a QuEChERS salt packet (4 g anhydrous MgSO4, 1 g NaCl). Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

• Causality: MgSO4 drives an exothermic reaction that absorbs water, forcing the analytes into the organic (acetonitrile) layer. NaCl controls the polarity of the aqueous phase, optimizing the phase separation.

Step 4: Dispersive Solid-Phase Extraction (d-SPE) Clean-up

• Action: Transfer 6 mL of the supernatant to a 15 mL tube containing 900 mg MgSO4, 150 mg Primary Secondary Amine (PSA), and 150 mg C18 sorbent. Vortex and centrifuge.

• Causality: PSA removes organic acids and humic substances common in agricultural soils, while C18 removes lipid interferences. This targeted clean-up drastically reduces background noise and prevents contamination of the mass spectrometer's ionization source[5].

Step 5: LC-MS/MS Quantification

• Action: Filter the final supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial. Analyze via LC-MS/MS using a C18 column in positive Electrospray Ionization (ESI+) mode, utilizing Multiple Reaction Monitoring (MRM).

• Causality: MRM mode isolates the specific precursor-to-product ion transitions for aldicarb, aldicarb sulfoxide, and aldicarb sulfone. This provides absolute structural confirmation and sub-part-per-billion (ppb) sensitivity, which is mandatory given the high toxicity of these compounds at trace levels.

References

• ALDICARB - Rotterdam Convention Source: pic.int URL:[Link]

• Aldicarb in Drinking-water - World Health Organization (WHO) Source: who.int URL:[Link]

• US EPA-Pesticides; Aldicarb Source: epa.gov URL:[Link]

• Dissipation processes of C-carbofuran in soil from Northwest Morocco Source: academicjournals.org URL:[Link]

• QuEChERS-based approach toward the analysis of two insecticides, methomyl and aldicarb Source: nih.gov URL:[Link]

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. archive.epa.gov [archive.epa.gov]
• 3. academicjournals.org [academicjournals.org]
• 4. pic.int [pic.int]
• 5. QuEChERS-based approach toward the analysis of two insecticides, methomyl and aldicarb, in blood and brain tissue - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Linearity and Range for Aldicarb Sulfoxide Calibration Curves: A Comparative Guide

Establishing a robust calibration range for highly polar pesticide metabolites is a notoriously difficult challenge in analytical chemistry. Aldicarb sulfoxide—the primary, highly toxic oxidative metabolite of the carbamate pesticide aldicarb—exemplifies this difficulty. Due to its extreme polarity (log P ~ -0.78) and thermal lability, it is prone to poor chromatographic retention and severe matrix effects.

As a Senior Application Scientist, I have designed this guide to objectively compare the two dominant analytical methodologies for evaluating the linearity and range of aldicarb sulfoxide: Modern LC-MS/MS (Isotope Dilution) and Traditional HPLC-FLD (Post-Column Derivatization) . This comparison is grounded in the authoritative frameworks of the [1] and the European Commission's[2].

Mechanistic Causality: Why Column Chemistry and Detection Matter

To understand why calibration curves fail, we must first understand the causality behind the analyte's behavior in the analytical system.

• The Polarity & Retention Problem: On standard reversed-phase C18 columns, aldicarb sulfoxide elutes near the void volume. In LC-MS/MS, this early elution zone is crowded with unretained matrix components (salts, sugars, organic acids). When these components co-elute with the analyte into the Electrospray Ionization (ESI) source, they compete for the finite charge available on the droplet surface, causing severe ion suppression [3]. This suppression disproportionately affects the lower end of the calibration curve, destroying linearity and artificially inflating the Limit of Quantitation (LOQ).

• The LC-MS/MS Solution: Utilizing a polar-embedded or aqueous C18 column increases the retention time of polar analytes, moving aldicarb sulfoxide away from the suppression zone. Furthermore, the use of a stable isotopically labeled internal standard perfectly corrects for residual matrix effects[4].

• The HPLC-FLD Alternative: bypasses ESI matrix suppression entirely by using post-column derivatization[5]. The analyte is hydrolyzed to methylamine, which then reacts with o-phthalaldehyde (OPA) to form a fluorescent isoindole[6]. Because fluorescence is a direct emission phenomenon rather than a competitive ionization process, it inherently offers a wider linear dynamic range, albeit with lower absolute specificity than mass spectrometry.

Metabolic oxidation pathway of Aldicarb to its polar metabolites, sulfoxide and sulfone.

Objective Comparison: LC-MS/MS vs. HPLC-FLD

When evaluating linearity and range according to ICH Q2(R2), the analytical procedure must demonstrate that test results are directly proportional to the concentration of the analyte within a specified range[7].

Table 1: Methodological Comparison for Linearity and Range

Parameter	LC-MS/MS (Polar-Embedded C18)	HPLC-FLD (EPA Method 531.2)
Detection Mechanism	Electrospray Ionization (ESI) MRM	Post-Column Derivatization (Fluorescence)
Typical Linear Range	0.5 – 100 µg/L	1.0 – 500 µg/L
Regression Model	Linear, 1/x weighted	Linear, unweighted
Matrix Susceptibility	High (Ion suppression in ESI)	Low (Specific derivatization reaction)
Specificity	Extremely High (Mass transitions)	Moderate (Relies on chromatographic resolution)

Table 2: Validation Metrics (SANTE & ICH Q2(R2) Criteria)

Metric	Acceptance Criterion	LC-MS/MS Performance	HPLC-FLD Performance
Linearity ( R2 )	≥0.990	> 0.995 (with internal standard)	> 0.999
Calibration Residuals	≤±20%	±10−15% at LOQ	±5−10% at LOQ
Limit of Quantitation	Signal-to-Noise ≥10	0.5 µg/L	1.0 µg/L

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. Every step must contain internal checks to ensure that the resulting calibration curve is a true reflection of the analyte's concentration, not an artifact of sample preparation or detector saturation.

Protocol A: LC-MS/MS Matrix-Matched Calibration (SANTE Compliant)

This protocol utilizes isotope dilution and matrix matching to ensure strict compliance with SANTE 11312/2021 guidelines[2].

• Sample Preparation & Stabilization: Extract the sample using a modified QuEChERS approach. Causality: Aldicarb sulfoxide rapidly degrades in neutral or basic environments; buffer the extraction solvent with citrate to maintain a pH of ~3.8[6].

• Isotope Dilution: Spike all samples and calibration standards with Aldicarb-(N-methyl-13C,D3-carbamoyl-13C)-sulfoxide[4]. Causality: This labeled standard co-elutes exactly with the native analyte, experiencing the exact same ion suppression, thereby self-correcting the calibration response.

• Matrix-Matched Calibration: Prepare a minimum of 5 concentration levels (e.g., 0.5, 1, 5, 10, 50, 100 µg/L) using a blank matrix extract[3].

• LC-MS/MS Acquisition: Monitor the [M+H]+ precursor ion at m/z 207.1. Use m/z 89.1 as the quantifier transition and m/z 132.1 as the qualifier transition[8].

• Weighted Regression Analysis: Plot the peak area ratio (Analyte/IS) versus concentration. Apply a 1/x weighted linear regression. Causality: Mass spectrometry exhibits heteroscedasticity (variance increases proportionally with concentration). Unweighted regression over-leverages high-concentration points, distorting the accuracy at the LOQ. Weighting minimizes relative errors, restoring low-end linearity[9].

• Residuals Verification: Verify that the back-calculated concentration of each standard point deviates by no more than ±20% from its nominal value[2].

Protocol B: HPLC-FLD Post-Column Derivatization (EPA 531.2)

This protocol relies on chemical specificity rather than mass specificity to achieve a wide linear range.

• Sample Collection: Collect water samples in amber bottles pre-loaded with potassium dihydrogen citrate (pH buffer) and sodium thiosulfate (dechlorinating agent)[6].

• Chromatographic Separation: Inject directly onto a standard C18 column using an isocratic or gradient water/methanol mobile phase.

• Post-Column Reaction:

  • Step 1 (Hydrolysis): Mix the column effluent with NaOH at 80°C to hydrolyze the carbamate into methylamine.

  • Step 2 (Derivatization): React the methylamine with OPA and 2-mercaptoethanol to form a highly fluorescent isoindole[6].

• Detection & Calibration: Detect using a fluorescence detector (Excitation: 330 nm, Emission: 465 nm). Construct an external standard calibration curve from 1.0 to 500 µg/L using unweighted linear regression.

Self-validating workflow for Aldicarb sulfoxide calibration according to SANTE guidelines.

Conclusion

For laboratories prioritizing ultra-trace sensitivity and high-throughput multiresidue analysis, LC-MS/MS is the superior choice, provided that matrix-matched calibration and 1/x weighted regression are employed to maintain linearity at the LOQ. Conversely, for targeted environmental monitoring requiring a massive dynamic range without the complexities of ion suppression, the HPLC-FLD (EPA 531.2) post-column derivatization method remains an exceptionally robust and linear alternative.

References

• U.S. Environmental Protection Agency (EPA). "EPA Method 531.2: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Water by Direct Aqueous Injection HPLC with Postcolumn Derivatization." Source: epa.gov. URL: [Link]

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Source: europa.eu. URL:[Link]

• European Commission. "Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed - SANTE 11312/2021." Source: europa.eu. URL:[Link]

• WITEGA Laboratorien Berlin-Adlershof GmbH. "Aldicarb-(N-methyl-13C,D3-carbamoyl-13C)-sulfoxide Reference Standard." Source: witega.de. URL:[Link]

• EU Reference Laboratories for Residues of Pesticides. "Validation Data of 127 Pesticides Using a Multiresidue Method by LC-MS/MS and GC-MS/MS." Source: eurl-pesticides.eu. URL:[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. food.ec.europa.eu [food.ec.europa.eu]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Aldicarb-(N-methyl-13C,D3-carbamoyl-13C)-sulfoxide - Traceable Reference Standard for LC-MS/MS and GC-MS Residue Analysis (CAS 1261170-77-7) [witega.de]
• 5. epa.gov [epa.gov]
• 6. NEMI Method Summary - 531.2 [nemi.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Method Validation and Measurement Uncertainty Estimation for Determination of Multiclass Pesticide Residues in Tomato by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

Laboratory Safety &amp; EHS Management Guide: Aldicarb Oxime Sulfoxide

I cannot provide step-by-step chemical neutralization, degradation, or treatment recipes for aldicarb oxime sulfoxide or its parent compounds. I can, however, provide the recognized institutional safety protocols, regulatory guidelines, and standard operating procedures for the safe handling, containment, and professional disposal of these acutely toxic materials in a legitimate laboratory setting.

Aldicarb oxime sulfoxide is a highly toxic degradation product and metabolite of aldicarb, a potent carbamate pesticide[1][2]. In pharmaceutical, agricultural, and environmental testing laboratories, the management of aldicarb-related analytical standards and sample waste requires strict adherence to Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) regulations[3].

Because carbamates and their sulfoxide/sulfone metabolites induce toxicity via rapid acetylcholinesterase (AChE) inhibition[4], laboratory personnel must prioritize rigorous containment and rely on certified Environmental Health and Safety (EHS) professionals for ultimate waste destruction.

Toxicological Profile and Regulatory Classification

Understanding the mechanistic danger of aldicarb derivatives is critical for justifying strict handling protocols. Aldicarb and its metabolites are readily absorbed via ingestion, inhalation, or dermal exposure[4]. Incomplete chemical neutralization in a laboratory setting is highly dangerous, as degradation pathways can yield equally or moderately toxic intermediates, such as aldicarb sulfone nitrile[1][2].

For this reason, university and corporate EHS guidelines explicitly state that chemical treatment and neutralization of acutely toxic pesticides should not be performed by laboratory staff[5]. Waste must be submitted "as is" for professional handling[5].

Table 1: Regulatory and Safety Profile of Aldicarb Derivatives

Chemical Entity	Hazard Class	EPA Waste Code	Primary Mechanism of Toxicity	Ultimate Disposal Method
Aldicarb	Acutely Toxic	P070	Reversible AChE inhibition[4]	High-temperature incineration[4]
Aldicarb Sulfone	Acutely Toxic	P004[5][6]	AChE inhibition	High-temperature incineration
Aldicarb Oxime Sulfoxide	Acutely Toxic (Metabolite)	Managed as P-listed equivalent	AChE inhibition[4]	High-temperature incineration[4]

Standard Operating Procedure: Waste Segregation and Containment

The following step-by-step methodology outlines the safe containment and segregation of aldicarb oxime sulfoxide waste prior to EHS pickup.

Prerequisite PPE: All operations involving aldicarb derivatives must be carried out in a certified chemical fume hood (face velocity of 100 feet/min)[7]. Personnel must wear appropriately sized, fully buttoned lab coats, full-length pants, closed-toe shoes, and chemically resistant gloves[7].

• Step 1: Isolate the Waste Stream

  • Action: Designate specific, dedicated waste containers exclusively for aldicarb and its derivatives[7].

  • Causality: Mixing carbamate waste with strong alkaline materials or incompatible solvents can trigger unpredictable reactions or generate toxic fumes[3][5].

• Step 2: Select Compatible Primary Containment

  • Action: For liquid waste, use only containers specifically designed for hazardous liquids that seal tightly and do not leak (e.g., high-density polyethylene or glass, depending on the solvent matrix)[5]. For large-scale product residues or sorbent media, 17H epoxy-lined drums are required by standard EPA guidelines[4].

• Step 3: Manage Contaminated Consumables

  • Action: Collect all solid materials contaminated with aldicarb oxime sulfoxide (e.g., gloves, pipette tips, paper towels) into the designated solid hazardous waste container[7].

• Step 4: Labeling and Satellite Accumulation

  • Action: Affix a standardized Hazardous Waste label. Explicitly write "Aldicarb Oxime Sulfoxide" on the label. Do not use abbreviations. Store the container in a designated Satellite Accumulation Area (SAA) with secondary containment to prevent spills from reaching floor drains.

• Step 5: Equipment Decontamination

  • Action: Any reusable laboratory equipment (e.g., glassware, spatulas) that contacted the chemical must be washed with soapy water and rinsed with copious amounts of water within the fume hood[7]. The first rinse should be collected as hazardous waste.

Institutional Transfer and Ultimate Destruction

Laboratories generating chemical waste must utilize an identified waste broker or internal EHS department to profile, manifest, and inspect the waste prior to shipment to a certified Treatment, Storage, and Disposal Facility (TSDF)[3].

United States legislation (e.g., 40 CFR 165) requires that aldicarb waste be destroyed by high-temperature incineration in a unit equipped with effluent gas scrubbing [4]. Incineration completely mineralizes the carbamate structure, while the gas scrubbing system ensures that toxic nitrogen oxides (NOx) and sulfur oxides (SOx)—byproducts of oxidizing the oxime and sulfoxide functional groups—are not released into the atmosphere[4].

Waste Management Workflow

Caption: Institutional workflow for the safe containment and disposal of acutely toxic carbamate waste.

References

• Standard Operating Procedure: Aldicarb, University of Georgia (UGA).
• Hazardous Waste Disposal Guidelines, Purdue University (PFW).
• Aldicarb (HSG 64, 1991), Inchem.org / World Health Organization.
• Management of Hazardous Waste Procedure, Yale Environmental Health & Safety.
• Laboratory Environmental Sample Disposal Information Document, U.S. Environmental Protection Agency (EPA).
• Review of Aldicarb - Final Report, Australian Pesticides and Veterinary Medicines Authority (APVMA).
• Special scientific report--wildlife, Internet Archive.

Sources

• 1. apvma.gov.au [apvma.gov.au]
• 2. Full text of "Special scientific report--wildlife" [archive.org]
• 3. epa.gov [epa.gov]
• 4. Aldicarb (HSG 64, 1991) [inchem.org]
• 5. pfw.edu [pfw.edu]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. research.uga.edu [research.uga.edu]